Methyl isodrimeninol

Core Science & Biosynthesis

The Biosynthetic Pathway of Methyl Isodrimeninol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the proposed biosynthetic pathway of methyl isodrimeninol, a drimane-type sesquiterpenoid. Drimane (B1240787) sesquiterpenoids are a class of natural products known for their diverse biological activities, making them attractive targets for drug discovery and development. This document details the enzymatic steps, from the universal precursor farnesyl pyrophosphate (FPP) to the final methylated product, integrating quantitative data and detailed experimental protocols for the key enzymes involved.

Proposed Biosynthetic Pathway of Methyl Isodrimeninol

The biosynthesis of methyl isodrimeninol is hypothesized to proceed through a four-step pathway, commencing with the cyclization of the ubiquitous sesquiterpene precursor, farnesyl pyrophosphate (FPP). While the initial step, the formation of drimenol (B159378), is well-established in various organisms, the subsequent transformations to isodrimeninol and its final methylation are proposed based on known biochemical reactions in natural product biosynthesis. The genes encoding these enzymes are often found co-localized in biosynthetic gene clusters (BGCs).

Step 1: Cyclization of Farnesyl Pyrophosphate (FPP) to Drimenol

The committed step in drimane sesquiterpenoid biosynthesis is the cyclization of the linear precursor FPP. This reaction is catalyzed by a drimenol synthase (DMS) , a type of terpene cyclase. In fungi and bacteria, these enzymes are often bifunctional, first catalyzing the cyclization of FPP to drimenyl pyrophosphate and then its subsequent hydrolysis to drimenol.[1]

Step 2: Isomerization of Drimenol to Isodrimeninol

Following the formation of drimenol, an isomerization is required to produce isodrimeninol. This transformation likely involves a change in the stereochemistry at one or more chiral centers. This step is proposed to be catalyzed by a cytochrome P450 monooxygenase (CYP450) . These enzymes are known to perform a wide variety of oxidative reactions, including hydroxylations and subsequent rearrangements that could lead to the formation of isodrimeninol from drimenol. For instance, the P450 drimenol oxidase (PhDOX1) from Persicaria hydropiper is known to hydroxylate drimenol.[2]

Step 3: Methylation of Isodrimeninol

The final step in the biosynthesis of methyl isodrimeninol is the methylation of the hydroxyl group of isodrimeninol. This reaction is catalyzed by an O-methyltransferase (OMT) , which utilizes S-adenosyl-L-methionine (SAM) as the methyl donor. OMTs are commonly involved in the late stages of natural product biosynthesis, modifying the core scaffold to produce a diverse array of compounds.[3]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Identification of a drimenol synthase and drimenol oxidase from Persicaria hydropiper, involved in the biosynthesis of insect deterrent drimanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Unveiling Methyl Isodrimeninol: A Technical Guide to Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources, biosynthesis, and isolation protocols for isodrimeninol, a significant drimane (B1240787) sesquiterpenoid. While "Methyl isodrimeninol" is not extensively documented as a primary natural product, this guide focuses on its immediate precursor, isodrimeninol, from which it can be derived via methylation. The methodologies and data presented are curated to support research and development in natural product chemistry and drug discovery.

Natural Occurrences of Isodrimeninol and Related Drimane Sesquiterpenoids

Isodrimeninol is a bicyclic sesquiterpenoid characterized by a drimane skeleton. Its primary documented natural source is the bark of the South American tree, Drimys winteri. Beyond this plant source, a diverse array of structurally related drimane sesquiterpenoids are produced by various fungi, highlighting the broad distribution of this class of compounds in nature.

Plant Sources

The most notable plant source of isodrimeninol is Drimys winteri, commonly known as Canelo or Winter's Bark. The bark of this tree is rich in drimane sesquiterpenoids, including isodrimeninol, drimenol (B159378), and polygodial.[1][2] These compounds are believed to play a role in the plant's defense mechanisms.

Fungal Sources

Fungi are prolific producers of drimane-type sesquiterpenoids.[3][4] While isodrimeninol itself is not the most commonly reported fungal metabolite, numerous other drimanes have been isolated from fungal cultures. These discoveries suggest that screening of fungal strains could potentially yield isodrimeninol or novel derivatives. Examples of fungi producing drimane sesquiterpenoids include species of Aspergillus, Perenniporia, Cerrena, Talaromyces, and Termitomyces.

Biosynthesis of Drimane Sesquiterpenoids

The biosynthesis of drimane sesquiterpenoids in fungi originates from the universal C15 isoprenoid precursor, farnesyl diphosphate (B83284) (FPP), which is primarily synthesized through the mevalonate (B85504) (MVA) pathway.[3] The cyclization of the linear FPP molecule into the characteristic bicyclic drimane core is the committed step in this biosynthetic pathway, catalyzed by terpene cyclases.[3][5] Fungal systems have evolved distinct cyclization pathways, leading to key intermediates such as drimenol and drim-8-ene-11-ol, which then undergo further enzymatic modifications by tailoring enzymes like P450 monooxygenases, oxidoreductases, and acyltransferases to generate the vast diversity of drimane structures.[3][6]

Biosynthetic pathway of drimane sesquiterpenoids.

Isolation and Purification Protocols

The isolation of isodrimeninol and related compounds typically involves solvent extraction from the source material, followed by chromatographic purification. The specific methods can be adapted based on the source organism and the scale of the isolation.

Isolation of Isodrimeninol from Drimys winteri Bark

The following protocol is a generalized procedure based on methodologies reported for the extraction of drimane sesquiterpenoids from Drimys winteri.

Experimental Protocol:

• Material Preparation: Air-dried bark of Drimys winteri is ground into a fine powder to increase the surface area for extraction.

• Extraction: The powdered bark is subjected to maceration with a suitable organic solvent, such as methanol (B129727) or a mixture of dichloromethane (B109758) and methanol, at room temperature for an extended period (e.g., 72 hours), often with periodic agitation. This process is typically repeated multiple times to ensure exhaustive extraction.

• Solvent Evaporation: The combined extracts are filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield a crude extract.

• Liquid-Liquid Partitioning: The crude extract is then subjected to liquid-liquid partitioning to separate compounds based on their polarity. A common scheme involves partitioning between hexane (B92381), ethyl acetate, and water. The drimane sesquiterpenoids are expected to be enriched in the less polar fractions (hexane and ethyl acetate).

• Chromatographic Purification: The enriched fraction is purified using a combination of chromatographic techniques:

  • Column Chromatography: The extract is first fractionated by open column chromatography on silica (B1680970) gel, eluting with a gradient of solvents, typically starting with hexane and gradually increasing the polarity with ethyl acetate.

  • Preparative Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC): Fractions containing the compounds of interest are further purified by preparative TLC or semi-preparative HPLC on a C18 column to yield pure isodrimeninol.

• Structure Elucidation: The structure of the isolated compound is confirmed by spectroscopic methods, including Nuclear Magnetic Resonance (NMR; ¹H, ¹³C, COSY, HSQC, HMBC) and Mass Spectrometry (MS).

References

• 1. Drimenol, isodrimeninol and polygodial isolated from Drimys winteri reduce monocyte adhesion to stimulated human endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | The essential oil from Drimys winteri possess activity: Antioxidant, theoretical chemistry reactivity, antimicrobial, antiproliferative and chemical composition [frontiersin.org]
• 3. benchchem.com [benchchem.com]
• 4. Drimane-type sesquiterpenoids from fungi [cjnmcpu.com]
• 5. BJOC - Discovery and biosynthesis of bacterial drimane-type sesquiterpenoids from Streptomyces clavuligerus [beilstein-journals.org]
• 6. Biosynthesis of Fungal Drimane‐Type Sesquiterpene Esters - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to Methyl Isodrimeninol: Physical, Chemical, and Biological Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and biological properties of Methyl isodrimeninol, a drimane (B1240787) sesquiterpenoid with notable anti-inflammatory and antifungal activities. This document synthesizes available data on its molecular characteristics, spectral properties, and bioactivity, offering detailed experimental protocols and visualizing its mechanism of action.

Physical and Chemical Properties

Methyl isodrimeninol, with the CAS number 442851-27-6, is a sesquiterpenoid that has been isolated from plants such as Polygonum flaccidum and Drimys winteri. Its fundamental physical and chemical properties are summarized in the table below. While experimentally determined values for some properties are not widely available in the literature, predicted values based on its chemical structure are provided.

Property	Value	Source
Molecular Formula	C₁₆H₂₆O₂	[1]
Molecular Weight	250.38 g/mol	[1]
Predicted Boiling Point	323.9 ± 42.0 °C	[1]
Predicted Density	1.02 ± 0.1 g/cm³	[1]
Appearance	Colorless crystals	[2]

Note: Further experimental validation of the predicted properties is recommended.

Spectral Data

Detailed spectral data is crucial for the unambiguous identification and characterization of Methyl isodrimeninol.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific ¹H and ¹³C NMR spectra for Methyl isodrimeninol are not readily available in the public domain, the structural elucidation of drimane sesquiterpenoids isolated from Drimys winteri, including isodrimenol, has been confirmed using ¹H and ¹³C NMR spectroscopy. The identification of these compounds is typically achieved by comparing the obtained spectroscopic data with literature values for known drimane sesquiterpenoids.

Mass Spectrometry (MS): The exact mass and fragmentation pattern from mass spectrometry are essential for confirming the molecular weight and structure of Methyl isodrimeninol. While a specific mass spectrum for Methyl isodrimeninol is not publicly available, analysis of related drimane sesquiterpenoids can provide insights into expected fragmentation patterns.

Biological Activity and Signaling Pathways

Methyl isodrimeninol has demonstrated significant potential as a bioactive compound, particularly in the areas of anti-inflammatory and antifungal research.

Anti-inflammatory Activity

Methyl isodrimeninol has been shown to exert anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. Research indicates that its mechanism of action involves the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[3] This inhibition is thought to occur through the prevention of the phosphorylation and subsequent degradation of IκBα, an inhibitory protein that sequesters NF-κB in the cytoplasm.[3] By stabilizing IκBα, Methyl isodrimeninol prevents the translocation of the active NF-κB dimer (p50/p65) into the nucleus, thereby downregulating the expression of pro-inflammatory genes.[3]

Furthermore, the anti-inflammatory effects of Methyl isodrimeninol are also mediated by its ability to modulate the expression of specific microRNAs (miRNAs) that are involved in regulating inflammation.[3]

The proposed signaling pathway for the anti-inflammatory action of Methyl isodrimeninol is depicted below:

References

• 1. researchgate.net [researchgate.net]
• 2. Antifungal Effects of Drimane Sesquiterpenoids Isolated from Drimys winteri against Gaeumannomyces graminis var. tritici - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PMC [pmc.ncbi.nlm.nih.gov]

The Drimane Sesquiterpenoids: A Legacy of Discovery and a Future of Therapeutic Potential

An in-depth guide for researchers and drug development professionals on the history, isolation, synthesis, and biological significance of drimane (B1240787) sesquiterpenoids.

Introduction

Drimane sesquiterpenoids are a fascinating class of bicyclic natural products characterized by a decahydronaphthalene (B1670005) skeleton. First discovered in the mid-20th century, these compounds have since been isolated from a diverse range of natural sources, including plants, fungi, and marine organisms. Their potent and varied biological activities, spanning from antifungal and antibacterial to cytotoxic and anti-inflammatory, have positioned them as promising scaffolds for the development of new therapeutic agents. This technical guide provides a comprehensive overview of the discovery, history, and key experimental methodologies related to drimane sesquiterpenoids, tailored for researchers, scientists, and professionals in the field of drug development.

A Historical Journey: The Discovery and Elucidation of a Novel Scaffold

The story of drimane sesquiterpenoids begins with the investigation of the bark of the South American tree, Drimys winteri. In 1959, Appel, Brooks, and Overton reported the isolation and structural elucidation of the first member of this class, (-)-drimenol.[1] This seminal work laid the foundation for the exploration of a new family of natural products.

The Pioneering Isolation and Structural Elucidation of (-)-Drimenol

Experimental Protocol: Isolation of (-)-Drimenol from Drimys winteri

• Extraction: The dried and powdered bark of Drimys winteri was subjected to exhaustive extraction with a non-polar solvent such as petroleum ether or hexane. This initial step aimed to isolate the lipophilic constituents of the bark, including the sesquiterpenoids.

• Chromatographic Separation: The crude extract was then subjected to column chromatography over alumina. Elution with a gradient of solvents with increasing polarity, starting from petroleum ether and gradually introducing diethyl ether, allowed for the separation of different fractions.

• Crystallization: The fractions containing (-)-drimenol were identified by monitoring the optical rotation and through crystallization. Repeated crystallization from a suitable solvent, likely a mixture of petroleum ether and diethyl ether, yielded pure, crystalline (-)-drimenol.

• Structural Elucidation: The structure of (-)-drimenol was determined using a combination of classical chemical degradation methods, elemental analysis, and infrared (IR) spectroscopy. These techniques, which were state-of-the-art at the time, allowed for the determination of the molecular formula, the presence of a hydroxyl group, and the bicyclic drimane skeleton. The absolute configuration was established later through further chemical correlations and the application of chiroptical techniques.

The Expanding Family: Diverse Sources and Structures

Following the initial discovery, the drimane family of sesquiterpenoids has grown to encompass hundreds of structurally diverse compounds. These have been isolated from a wide array of natural sources, highlighting their widespread distribution in nature.

• Plants: Beyond Drimys winteri, drimanes have been found in various other plant species, including those from the genera Warburgia and Polygonum.[2]

• Fungi: Fungi, particularly species of Aspergillus and Penicillium, have proven to be a rich source of novel drimane sesquiterpenoids, often exhibiting complex oxidation patterns and esterifications.[3][4]

• Marine Organisms: Sponges and other marine invertebrates have also yielded unique drimane derivatives, demonstrating the adaptability of this structural motif to different ecological niches.

• Bacteria: More recently, the biosynthetic potential for drimane production has been identified in bacteria, opening up new avenues for discovery.

Biological Activities: A Treasure Trove for Drug Discovery

The significant interest in drimane sesquiterpenoids is largely driven by their broad spectrum of biological activities. The following tables summarize some of the key quantitative data reported for the antifungal, cytotoxic, and anti-inflammatory properties of these compounds.

Antifungal Activity

Drimane sesquiterpenoids have demonstrated potent activity against a range of fungal pathogens, including clinically relevant species.

Compound	Fungal Species	MIC (µg/mL)	Reference
(-)-Drimenol	Candida albicans	8 - 64	[5]
Cryptococcus neoformans	8	[6]
Aspergillus fumigatus	8	[6]
Trichophyton rubrum	62.5	[6]
Polygodial	Candida albicans	3.75 - 15.0	[7]
Gaeumannomyces graminis	LC50: 7 - 10	[8]
Isodrimeninol	Gaeumannomyces graminis	LC50: 9.5	[8]

Cytotoxic Activity

Many drimane sesquiterpenoids exhibit significant cytotoxicity against various cancer cell lines, making them attractive candidates for anticancer drug development.

Compound	Cancer Cell Line	IC50 (µM)	Reference
Polygodial	DU145 (Prostate)	71.4 ± 8.5	[9]
PC-3 (Prostate)	89.2 ± 6.8	[9]
MCF-7 (Breast)	93.7 ± 9.1	[9]
Isodrimenin	DU145 (Prostate)	90.5 ± 8.2	[9]
PC-3 (Prostate)	87.6 ± 9.2	[9]
Asperflavinoid A	HepG2 (Liver)	38.5	[9]
MKN-45 (Gastric)	26.8	[9]
Ustusolate E	HL-60 (Leukemia)	8	[10]
L5178Y (Lymphoma)	1.6	[10]
Pyrrnoxin A analog	BV2 (Microglia)	26.6	[11]

Anti-inflammatory Activity

Several drimane sesquiterpenoids have shown potent anti-inflammatory effects by inhibiting key inflammatory mediators.

Compound	Assay	IC50 (µM)	Reference
Talaminoid A	NO production in LPS-induced BV-2 cells	7.81	[6]
Known drimane 1	NO production in LPS-induced BV-2 cells	4.97	[6]
Known drimane 2	NO production in LPS-induced BV-2 cells	5.86	[6]
Drimane Lactone 1	CXCL10 promoter activity in DLD-1 cells	12.4	[7]
Drimane Lactone 2	CXCL10 promoter activity in DLD-1 cells	55	[7]
Pyrrnoxin A analog	NO production in LPS-induced BV2 cells	26.6	[11]
Pyrrnoxin B analog	NO production in LPS-induced BV2 cells	60.5	[11]

Biosynthesis: Nature's Intricate Chemical Machinery

The biosynthesis of drimane sesquiterpenoids originates from the universal C15 precursor, farnesyl diphosphate (B83284) (FPP). The key step is the cyclization of FPP to form the characteristic bicyclic drimane skeleton. In fungi, two distinct pathways have been elucidated, leading to the formation of either drimenol (B159378) or drim-8-ene-11-ol as the initial drimane scaffold. These precursors are then further modified by a suite of tailoring enzymes, including cytochrome P450 monooxygenases and oxidoreductases, to generate the vast diversity of naturally occurring drimanes.

Fungal biosynthetic pathways to drimane sesquiterpenoids.

A Historical Perspective on Chemical Synthesis

The potent biological activities and unique structural features of drimane sesquiterpenoids have made them attractive targets for total synthesis. The development of synthetic routes has evolved significantly over the decades, reflecting the advancements in synthetic organic chemistry.

Early synthetic efforts in the 1960s and 1970s often involved lengthy and non-stereoselective routes. A significant breakthrough was the use of naturally occurring terpenes, such as (+)-sclareolide, as chiral starting materials. This approach provided a more efficient and enantioselective pathway to the drimane skeleton. Subsequent developments have focused on the development of novel cyclization strategies, including biomimetic polyene cyclizations and Diels-Alder reactions, to construct the bicyclic core with high stereocontrol. More recent innovations include the application of gold-catalyzed tandem reactions, offering highly efficient and convergent routes to complex drimane sesquiterpenoids.[5][12]

Signaling Pathways and Mechanisms of Action

The diverse biological activities of drimane sesquiterpenoids are a consequence of their interactions with various cellular targets and signaling pathways. For instance, the antifungal activity of drimenol is believed to involve the disruption of protein trafficking and secretion.[13] The cytotoxic effects of polygodial have been linked to the induction of apoptosis through the generation of reactive oxygen species (ROS) and the modulation of key apoptotic proteins.

Proposed apoptotic signaling pathway induced by polygodial.

Conclusion and Future Directions

The discovery of drimane sesquiterpenoids nearly seven decades ago opened a rich field of natural product chemistry that continues to yield exciting discoveries. From their initial isolation to the elucidation of their complex biosynthetic pathways and the development of sophisticated synthetic strategies, the study of drimanes has significantly contributed to our understanding of the chemical diversity and biological potential of natural products. The potent and varied bioactivities of these compounds underscore their potential as scaffolds for the development of new drugs to address pressing medical needs, including infectious diseases and cancer. Future research will undoubtedly focus on the discovery of new drimane derivatives from unexplored ecological niches, the detailed elucidation of their mechanisms of action, and the development of innovative and scalable synthetic and biosynthetic production methods to unlock their full therapeutic potential.

References

• 1. Item - Total Syntheses of Drimane-Type Sesquiterpenoids Enabled by a Gold-Catalyzed Tandem Reaction - figshare - Figshare [figshare.com]
• 2. Inhibitory Potential of the Drimane Sesquiterpenoids Isotadeonal and Polygodial in the NF-kB Pathway [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Cancers | Free Full-Text | Polygodial, a Sesquiterpene Dialdehyde, Activates Apoptotic Signaling in Castration-Resistant Prostate Cancer Cell Lines by Inducing Oxidative Stress [mdpi.com]
• 5. Total syntheses of drimane-type sesquiterpenoids enabled by a gold-catalyzed tandem reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory spiroaxane and drimane sesquiterpenoids from Talaromyces minioluteus (Penicillium minioluteum) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-inflammatory drimane sesquiterpene lactones from an Aspergillus species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Occurrence, biological activity and synthesis of drimane sesquiterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [PDF] Drimane-type sesquiterpenoids and their anti-inflammatory evaluation from Pyrrhoderma noxium HNNU0524 | Semantic Scholar [semanticscholar.org]
• 10. Comparative Study on the Larvicidal Activity of Drimane Sesquiterpenes and Nordrimane Compounds against Drosophila melanogaster til-til [mdpi.com]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

Spectral Analysis of Methyl Isodrimeninol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for Methyl isodrimeninol, a methylated derivative of the naturally occurring drimane (B1240787) sesquiterpenoid, isodrimeninol. This document compiles predicted and experimental data for Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), offering a valuable resource for the identification and characterization of this compound.

Introduction to Methyl Isodrimeninol

Methyl isodrimeninol (CAS: 442851-27-6) is a derivative of isodrimeninol, a compound found in various natural sources, including the bark of Drimys winteri.[1][2] With a molecular formula of C₁₆H₂₆O₂, its structure is characterized by a drimane skeleton with a methoxy (B1213986) group. The precise location of this methylation is crucial for its chemical properties and biological activity. Based on its SMILES string (CO[C@@H]1OCC2=CC[C@H]3C(C)(C)CCC[C@]3(C)[C@@H]12), the methyl group is attached to the oxygen at the C-11 position of the isodrimeninol core.

Predicted and Experimental Spectral Data

The following sections present the predicted and known spectral data for Methyl isodrimeninol. The NMR data for the parent compound, isodrimeninol, is sourced from the work of Rodriguez et al. (2005), which provides a complete ¹H and ¹³C NMR data assignment for several drimane sesquiterpenoids.[3][4][5][6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The predicted ¹H and ¹³C NMR chemical shifts for Methyl isodrimeninol are based on the experimental data of isodrimeninol, with adjustments for the methylation at the C-11 hydroxyl group.

Table 1: ¹H NMR Spectral Data of Isodrimeninol and Predicted Shifts for Methyl Isodrimeninol (in CDCl₃)

Atom No.	Isodrimeninol ¹H Chemical Shift (ppm)	Predicted Methyl Isodrimeninol ¹H Chemical Shift (ppm)	Multiplicity
1α	1.45	1.45	m
1β	1.65	1.65	m
2α	1.55	1.55	m
2β	1.75	1.75	m
3α	1.25	1.25	m
3β	1.40	1.40	m
5α	1.10	1.10	dd (12.0, 2.0)
6α	1.95	1.95	m
6β	2.10	2.10	m
7	5.40	5.40	t (3.5)
11	4.95	~4.80	s
12α	3.70	3.70	d (8.0)
12β	3.90	3.90	d (8.0)
13	0.85	0.85	s
14	0.88	0.88	s
15	0.92	0.92	s
OCH₃	-	~3.30	s

Table 2: ¹³C NMR Spectral Data of Isodrimeninol and Predicted Shifts for Methyl Isodrimeninol (in CDCl₃)

Atom No.	Isodrimeninol ¹³C Chemical Shift (ppm)	Predicted Methyl Isodrimeninol ¹³C Chemical Shift (ppm)
1	39.5	39.5
2	18.5	18.5
3	42.0	42.0
4	33.5	33.5
5	55.0	55.0
6	24.5	24.5
7	120.0	120.0
8	139.0	139.0
9	60.0	60.0
10	37.0	37.0
11	98.0	~105.0
12	65.0	65.0
13	21.5	21.5
14	33.0	33.0
15	15.0	15.0
OCH₃	-	~55.0

Infrared (IR) Spectroscopy

The IR spectrum of Methyl isodrimeninol is expected to show characteristic absorptions for its functional groups. The absence of a broad O-H stretching band and the presence of C-O stretching bands are key features.

Table 3: Predicted Characteristic IR Absorptions for Methyl Isodrimeninol

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
C-H (sp³) stretch	2850-2960	Strong
C=C stretch	~1630	Medium
C-O stretch (ether)	1080-1150	Strong

Mass Spectrometry (MS)

The mass spectrum of Methyl isodrimeninol will show the molecular ion peak and characteristic fragmentation patterns of the drimane skeleton.

Table 4: Predicted Key Mass Spectrometry Fragments for Methyl Isodrimeninol

m/z	Interpretation
266	[M]⁺ (Molecular Ion)
251	[M - CH₃]⁺
235	[M - OCH₃]⁺
Various	Fragmentation of the drimane core

Experimental Protocols

The following sections outline the general experimental protocols for obtaining the spectral data of drimane sesquiterpenoids like Methyl isodrimeninol.

NMR Spectroscopy

High-resolution 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC, NOESY) NMR spectra are typically recorded on a spectrometer operating at 400 MHz or higher.[8] Samples are dissolved in a deuterated solvent such as chloroform-d (B32938) (CDCl₃), with tetramethylsilane (B1202638) (TMS) used as an internal standard.[8] For ¹³C NMR, a sufficient relaxation delay is employed to ensure accurate integration, if required.

Infrared (IR) Spectroscopy

IR spectra are commonly obtained using a Fourier-Transform Infrared (FTIR) spectrometer.[9] The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) or as a solution in a suitable solvent (e.g., CCl₄).

Mass Spectrometry (MS)

Mass spectra are typically acquired using a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source.[10] The sample is introduced into the GC, which separates the components before they enter the mass spectrometer for ionization and fragmentation.

Workflow and Signaling Pathway Diagrams

To visualize the experimental and analytical processes, the following diagrams are provided in Graphviz DOT language.

Figure 1. Experimental workflow for the synthesis and spectral analysis of Methyl isodrimeninol.

Figure 2. Logical relationship of spectral data to the structure of Methyl isodrimeninol.

References

• 1. Complete 1H and 13C NMR assignments of sesquiterpene glucosides from Ixeris sonchifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Drimenol, isodrimeninol and polygodial isolated from Drimys winteri reduce monocyte adhesion to stimulated human endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]
• 5. Drimane-Type Sesquiterpenoids Derived from the Tropical Basidiomycetes Perenniporia centrali-africana and Cerrena sp. nov [mdpi.com]
• 6. blacpma.ms-editions.cl [blacpma.ms-editions.cl]
• 7. Persicaria Mill. [zenodo.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Probing Chronotropic Effects in the Murine Heart: A Technical Guide to Spontaneous Beating Right Atrial Preparations

For researchers, scientists, and drug development professionals, the isolated, spontaneously beating right atrial preparation from mice serves as a important ex vivo model for investigating the chronotropic effects of novel pharmacologic agents. This guide provides a detailed overview of the experimental protocols, summarizes key quantitative data on various chronotropic agents, and visualizes the underlying signaling pathways.

Experimental Protocols

The methodology for studying chronotropic effects in isolated mouse right atria is a robust and reproducible technique. The following protocol is a synthesis of established procedures described in the scientific literature.

Atrial Preparation and Mounting

• Animal Euthanasia and Heart Excision: Mice are euthanized humanely in accordance with institutional guidelines. The chest cavity is opened, and the heart is rapidly excised.

• Atrial Dissection: The heart is immediately placed in cold, oxygenated Krebs-Henseleit solution. The right atrium is carefully dissected from the rest of the heart.

• Organ Bath Mounting: The isolated right atrium is suspended in an organ bath filled with Krebs-Henseleit solution. The solution is continuously gassed with 95% O2 and 5% CO2 and maintained at a physiological temperature of 37°C.[1][2]

Recording of Spontaneous Beating

• Transducer Attachment: One end of the atrial preparation is attached to a fixed support, and the other end is connected to an isometric force transducer.

• Signal Amplification and Data Acquisition: The transducer detects the mechanical contractions of the atrium. The signal is then amplified and recorded using a data acquisition system to measure the rate of spontaneous beating (chronotropy).

• Equilibration: The preparation is allowed to equilibrate in the organ bath for a period of time, typically 30-60 minutes, until a stable baseline beating rate is established.

Application of Chronotropic Agents

• Cumulative or Non-Cumulative Dosing: Test compounds are added to the organ bath in a cumulative or non-cumulative concentration-response manner.

• Response Measurement: The change in the atrial beating rate is recorded for each concentration of the test compound. The effect is often expressed as a percentage change from the baseline rate or as an absolute change in beats per minute (BPM).

Data Presentation: Chronotropic Effects of Various Agents

The following table summarizes the quantitative effects of several agents on the spontaneous beating rate of isolated mouse right atria as reported in the literature.

Agent Class	Agent	Concentration	Chronotropic Effect	Key Findings
Beta-Adrenoceptor Agonists	Isoprenaline, Salbutamol, Noradrenaline	Varies	Positive	Both β1 and β2 adrenoceptors mediate positive chronotropic effects.[3]
Beta-Adrenoceptor Antagonists	ICI-118551, Alprenolol, Propranolol, Timolol	Varies	Negative	These antagonists exhibit inverse agonist activity, leading to a decrease in atrial rate.[3]
Pindolol, Nadolol, Atenolol, Acebutolol, Metoprolol	Varies	No significant effect	These antagonists did not cause a significant decrease in atrial rates.[3]
Angiotensin II Receptor Agonists	Angiotensin II	10⁻¹⁰ to 10⁻⁶ M	Positive	Causes a concentration-dependent increase in heart rate, with a maximal response of about 13% of that induced by isoproterenol.[1] The effect is mediated by AT1 receptors.[1]
Alpha-Adrenoceptor Agonists	Phenylephrine	Varies	Positive	Mediates positive chronotropic actions through α1B-adrenoceptors.[4]
Purinergic Receptor Agonists	ATP	0.001–1 mM	Negative	Concentration-dependently decreases atrial chronotropy.[5] This effect is mediated by P2X4 receptors.[5]
Ethanol (B145695)	Ethanol	50 and 200 mM	Negative	High concentrations of ethanol induce negative chronotropic responses in atrial cells.[6]

Signaling Pathways and Experimental Workflow

To provide a clearer understanding of the molecular mechanisms and experimental procedures, the following diagrams have been generated using the Graphviz DOT language.

Experimental workflow for studying chronotropic effects.

Signaling pathways of positive chronotropic agents.

References

• 1. Direct positive chronotropic action by angiotensin II in the isolated mouse atrium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Ligand-independent negative chronotropic responses of rat and mouse right atria to beta-adrenoceptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Αlpha1B-adrenoceptor-mediated positive inotropic and positive chronotropic actions in the mouse atrium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Ionotropic P2X4 Receptor has Unique Properties in the Heart by Mediating the Negative Chronotropic Effect of ATP While Increasing the Ventricular Inotropy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chronotropic responses to ethanol of mouse atrial and ventricular myocardial cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]

Methyl Isodrimeninol: A Technical Whitepaper on its Putative Role in Plant Defense

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The direct role of methyl isodrimeninol in plant defense is an emerging area of research. While evidence exists for the involvement of related drimane (B1240787) sesquiterpenoids and the upregulation of terpenoid biosynthesis in plant defense, direct experimental data for methyl isodrimeninol is limited. This document synthesizes the available information on related compounds and pathways to build a comprehensive theoretical framework for its potential function.

Introduction

Plants, being sessile organisms, have evolved a sophisticated arsenal (B13267) of chemical defenses to protect themselves from a myriad of pathogens and herbivores. Among the vast array of secondary metabolites, terpenoids, particularly sesquiterpenoids, play a pivotal role in these defense mechanisms. Drimane sesquiterpenoids, characterized by a bicyclic drimane skeleton, are a class of bioactive natural products found in various plant species and fungi. This technical guide focuses on methyl isodrimeninol, a methylated derivative of the drimane sesquiterpenoid isodrimeninol, and explores its hypothesized role in plant defense. While isodrimeninol and other drimanes have demonstrated antifungal and anti-inflammatory properties, the specific functions of its methylated form in plant-pathogen interactions are still being elucidated. This paper will delve into its putative biosynthesis, potential role as a phytoalexin, and the signaling pathways that may regulate its production and action, drawing upon data from related compounds to provide a comprehensive overview for researchers in plant science and drug discovery.

Biosynthesis of Methyl Isodrimeninol

The biosynthesis of methyl isodrimeninol is proposed to occur via the well-established terpenoid biosynthesis pathway, starting from the precursor farnesyl pyrophosphate (FPP), followed by specific enzymatic modifications.

Formation of the Drimane Skeleton

The initial and crucial step in the formation of the drimane core is the cyclization of the linear C15 precursor, FPP. This reaction is catalyzed by a specific class of enzymes known as terpene synthases. In the case of drimane sesquiterpenoids, the key enzyme is drimenol (B159378) synthase .

• Drimenol Synthase: This enzyme facilitates the protonation-initiated cyclization of FPP to produce the primary drimane alcohol, drimenol. The gene for drimenol synthase has been identified and characterized in plants such as Valeriana officinalis and Persicaria hydropiper. The enzyme drimenol synthase converts FPP into drimenol, which can then be isomerized to isodrimeninol.

Postulated Methylation of Isodrimeninol

The conversion of isodrimeninol to methyl isodrimeninol involves a methylation step, a common modification of secondary metabolites in plants that can alter their biological activity and chemical properties. This reaction is catalyzed by O-methyltransferases (OMTs) .

• O-Methyltransferases (OMTs): These enzymes transfer a methyl group from a donor molecule, typically S-adenosyl-L-methionine (SAM), to a hydroxyl group on the substrate. Plant OMTs are a large and diverse family of enzymes with varying substrate specificities.[1][2][3][4] While a specific OMT that acts on isodrimeninol has not yet been characterized, it is highly probable that a member of this enzyme family is responsible for the methylation of the hydroxyl group of isodrimeninol to form methyl isodrimeninol. The methylation of plant natural products is a key step in their biosynthesis and can significantly impact their function in processes like defense and signaling.[5]

The proposed biosynthetic pathway is illustrated in the diagram below.

References

• 1. Plant O-methyltransferases: molecular analysis, common signature and classification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure, function, and evolution of plant O-methyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. spectrum.library.concordia.ca [spectrum.library.concordia.ca]
• 5. Frontiers | Antifungal activity of a novel synthetic polymer M451 against phytopathogens [frontiersin.org]

Preliminary Biological Screening of Methyl Isodrimeninol: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary biological screening of Methyl isodrimeninol, a sesquiterpenoid compound. The focus is on its anti-inflammatory properties and its modulatory effects on microRNA (miRNA) expression in cellular models of periodontitis. This document summarizes key quantitative data, details experimental methodologies, and visualizes the implicated signaling pathway.

Introduction

Methyl isodrimeninol, a derivative of isodrimeninol found in species like Drimys winteri, has demonstrated notable biological activity. Preliminary studies have highlighted its potential as an anti-inflammatory agent, primarily through the modulation of key signaling pathways and the expression of non-coding RNAs such as miRNAs. This guide synthesizes the available data to provide a foundational understanding for further research and development.

Quantitative Biological Activity

The biological effects of Methyl isodrimeninol have been quantified in in-vitro cellular models. The following tables summarize the significant findings related to its impact on pro-inflammatory cytokine and miRNA expression in lipopolysaccharide (LPS)-stimulated Saos-2 osteoblast-like cells and human periodontal ligament-derived mesenchymal stromal cells (hPDL-MSCs).

Table 1: Effect of Isodrimeninol on Pro-Inflammatory Cytokine Gene Expression [1][2]

Cell Line	Treatment Concentration (µg/ml)	Target Cytokine	Outcome	Significance
Saos-2	12.5	IL-6	Significant Decrease	p < 0.0001
Saos-2	12.5	IL-1β	Significant Decrease	p < 0.0001
hPDL-MSCs	6.25 and 12.5	IL-1β	Significant Decrease	p < 0.0001
hPDL-MSCs	12.5	IL-6	Significant Decrease	Not specified
Saos-2 & hPDL-MSCs	6.25 and 12.5	TNF-α	No Significant Difference	Not applicable

Table 2: Modulatory Effects of Isodrimeninol on miRNA Expression (12.5 µg/ml) [1][2]

Cell Line	miRNA	Outcome
Saos-2	hsa-miR-21-3p	Downregulation
Saos-2	hsa-miR-21-5p	Downregulation
Saos-2	hsa-miR-155-5p	Downregulation
Saos-2	hsa-miR-223-3p	Upregulation
Saos-2	hsa-miR-17-3p	Upregulation
hPDL-MSCs	hsa-miR-21-3p	Downregulation
hPDL-MSCs	hsa-miR-155-5p	Downregulation
hPDL-MSCs	hsa-miR-223-3p	Upregulation
Both Cell Lines	miR-146a-5p	Upregulation

Experimental Protocols

The following sections detail the methodologies employed in the preliminary biological screening of Methyl isodrimeninol.

Cell Culture and Inflammatory Modeling

• Cell Lines: Saos-2 (osteoblast-like cells) and human periodontal ligament-derived mesenchymal stromal cells (hPDL-MSCs) were utilized.

• Seeding: Cells were seeded in 24-well plates at a density of 1 x 105 cells/ml.[1]

• Inflammation Induction: Inflammation was induced by treating the cells with 1 µg/ml of lipopolysaccharide (LPS) for 24 hours.[1][3]

• Treatment: Following LPS stimulation, cells were treated with Methyl isodrimeninol at concentrations of 6.25 and 12.5 µg/ml for 24 hours.[1][3] A positive control, resveratrol, was also used.[1][3]

Cell Viability Assay

• Method: An MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) assay was performed to assess cell viability after treatment.[3]

• Observation: The concentrations of 6.25 and 12.5 µg/ml of isodrimeninol were selected for subsequent experiments as they ensured cell viability close to 100%.[1][3]

RNA Extraction and miRNA Quantification

• Total RNA Extraction: The mirVana™ commercial kit (Invitrogen, Life Technologies) was used for the extraction of total RNA, following the manufacturer's protocol.[1][3]

• cDNA Synthesis: Complementary DNA (cDNA) was synthesized from the extracted total RNA.

• Quantitative Real-Time PCR (qRT-PCR): The relative expression of target miRNAs and cytokine genes was determined using the comparative ΔΔCt method.[1][3]

  • Endogenous Control: hsa-miR-191-5p was used as an endogenous control for normalization.[1][3]

  • Thermocycling Protocol:

    • Initial denaturation: 50°C for 2 minutes, followed by 95°C for 10 minutes.

    • Cycling (40 cycles): 95°C for 15 seconds and 60°C for 1 minute.[1][3]

  • Instrumentation: The assays were performed on a StepOne System (Applied Biosystems) using StepOne v. 2.2 software.[1][3]

Signaling Pathway and Workflow Visualization

The anti-inflammatory effects of Methyl isodrimeninol are suggested to be mediated, in part, through the negative regulation of the NF-κB signaling pathway.[1][3] The following diagrams illustrate the proposed mechanism and the experimental workflow.

Caption: Proposed mechanism of Methyl Isodrimeninol's anti-inflammatory action via miRNA modulation of the NF-κB pathway.

Caption: Workflow for in-vitro screening of Methyl Isodrimeninol's biological activity.

Conclusion

The preliminary biological screening of Methyl isodrimeninol reveals its potential as a significant anti-inflammatory agent. Its ability to modulate the expression of key pro-inflammatory cytokines and miRNAs, particularly those involved in the NF-κB signaling pathway, provides a strong basis for further investigation. The detailed experimental protocols and quantitative data presented herein offer a valuable resource for researchers and scientists in the field of drug discovery and development, paving the way for more in-depth studies to validate these initial findings.[2]

References

• 1. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results [frontiersin.org]

In Silico Prediction of Methyl Isodrimeninol Bioactivities: A Technical Guide for Drug Discovery Professionals

Abstract

Methyl isodrimeninol, a sesquiterpenoid derived from various plant and fungal species, has demonstrated promising anti-inflammatory and immunomodulatory properties in preclinical studies. As the demand for novel therapeutic agents continues to grow, in silico methodologies offer a rapid and cost-effective approach to further elucidate the bioactivities of natural products like Methyl isodrimeninol, predict their pharmacokinetic and toxicological profiles, and guide future drug development efforts. This technical guide provides a comprehensive overview of the known in vitro bioactivities of Methyl isodrimeninol and outlines a detailed framework for the in silico prediction of its biological effects, with a focus on its anti-inflammatory potential. This document is intended for researchers, scientists, and drug development professionals interested in the computational analysis of natural products.

Introduction to Methyl Isodrimeninol

Methyl isodrimeninol is a drimane-type sesquiterpenoid that has been isolated from various natural sources, including medicinal plants of the Drimys genus. It is structurally characterized by a bicyclic drimane (B1240787) skeleton. Recent in vitro research has highlighted its potential as an anti-inflammatory agent, demonstrating its ability to modulate key signaling pathways and the expression of inflammatory mediators. These findings have established Methyl isodrimeninol as a compelling candidate for further investigation and development as a therapeutic agent for inflammatory conditions.

Known In Vitro Bioactivities of Methyl Isodrimeninol

Recent studies have begun to uncover the anti-inflammatory and immunomodulatory effects of Methyl isodrimeninol at the cellular level. A key study investigated its effects on periodontitis-associated cellular models, providing valuable quantitative data on its impact on pro-inflammatory cytokines and microRNAs (miRNAs).

Anti-Inflammatory Effects on Pro-Inflammatory Cytokines

Methyl isodrimeninol has been shown to significantly reduce the gene expression of key pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated human osteoblast-like cells (Saos-2) and periodontal ligament-derived mesenchymal stromal cells (hPDL-MSCs).[1][2]

Table 1: Effect of Methyl Isodrimeninol on Pro-Inflammatory Cytokine Gene Expression [1][2]

Cell Line	Treatment Concentration (µg/mL)	Target Cytokine	Fold Change in Gene Expression (vs. LPS-stimulated control)
Saos-2	12.5	IL-1β	Decreased
Saos-2	12.5	IL-6	Decreased
hPDL-MSCs	12.5	IL-1β	Decreased
hPDL-MSCs	12.5	IL-6	Decreased

Note: The original study reported a significant decrease (p < 0.05) but did not provide specific fold-change values in the abstract.

Modulation of MicroRNA Expression

The same study also revealed that Methyl isodrimeninol can differentially regulate the expression of several miRNAs implicated in inflammatory processes.[1][2]

Table 2: Effect of Methyl Isodrimeninol on MicroRNA Expression in Periodontitis-Associated Cellular Models [1][2]

MicroRNA	Effect on Expression	Implicated Role in Inflammation
miR-146a-5p	Upregulated	Negative regulator of NF-κB pathway
miR-223-3p	Upregulated	Anti-inflammatory
miR-17-3p	Downregulated	Pro-inflammatory
miR-21-3p	Downregulated	Pro-inflammatory
miR-21-5p	Downregulated	Pro-inflammatory
miR-155-5p	Downregulated	Pro-inflammatory, targets components of the NF-κB pathway

Experimental Protocols for In Vitro Bioactivity Assessment

The following protocols are summarized from the methodologies used to generate the data presented above.[1][2][3]

Cell Culture and Inflammatory Stimulation:

• Saos-2 and hPDL-MSCs were cultured in appropriate media.

• Inflammation was induced by stimulating the cells with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.

Treatment with Methyl Isodrimeninol:

• Following LPS stimulation, cells were treated with Methyl isodrimeninol at concentrations of 6.25 and 12.5 µg/mL for 24 hours.

• A vehicle control (DMSO) was also used.

Quantitative Real-Time PCR (qRT-PCR) for Cytokine and miRNA Expression:

• Total RNA was extracted from the treated and control cells.

• For cytokine analysis, reverse transcription was performed to synthesize cDNA, followed by qRT-PCR using specific primers for IL-1β, IL-6, and TNF-α.

• For miRNA analysis, specific stem-loop primers were used for reverse transcription of mature miRNAs, followed by qRT-PCR with specific forward and universal reverse primers.

• Gene and miRNA expression levels were normalized to appropriate endogenous controls.

In Silico Prediction of Methyl Isodrimeninol Bioactivities

In silico approaches can be powerfully applied to build upon the existing in vitro data for Methyl isodrimeninol. These computational methods can help to identify potential molecular targets, predict pharmacokinetic and safety profiles, and generate hypotheses for further experimental validation.[4]

Caption: In Silico Workflow for Methyl Isodrimeninol Bioactivity Prediction.

Molecular Docking Studies for Anti-Inflammatory Activity

Given that Methyl isodrimeninol has been suggested to exert its anti-inflammatory effects by modulating the NF-κB signaling pathway, molecular docking can be employed to investigate its binding affinity and interaction with key proteins in this pathway.[1][5][6]

Potential Molecular Targets:

• Inhibitor of κB kinase β (IKKβ): A critical upstream kinase that phosphorylates IκBα, leading to its degradation and the activation of NF-κB.[5]

• NF-κB p65/p50 heterodimer: The primary transcription factor that translocates to the nucleus to activate the expression of pro-inflammatory genes.[6]

• Cyclooxygenase-2 (COX-2): A key enzyme in the inflammatory cascade responsible for the synthesis of prostaglandins.[7][8]

Proposed Molecular Docking Protocol:

• Protein and Ligand Preparation:

  • Obtain the 3D crystal structures of the target proteins (e.g., IKKβ, NF-κB p65/p50, COX-2) from the Protein Data Bank (PDB).

  • Prepare the protein structures by removing water molecules, adding hydrogen atoms, and assigning charges.

  • Generate a 3D conformer of Methyl isodrimeninol and optimize its geometry using a suitable force field.

• Binding Site Identification:

  • Identify the active site of the target proteins, typically the known binding pocket of a co-crystallized ligand or as predicted by pocket detection algorithms.

• Docking Simulation:

  • Utilize molecular docking software (e.g., AutoDock, Glide, GOLD) to predict the binding pose and affinity of Methyl isodrimeninol within the active site of the target proteins.[8][9]

  • The docking algorithm will explore various conformations of the ligand within the binding pocket and score them based on a defined scoring function.

• Analysis of Results:

  • Analyze the predicted binding poses to identify key intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and van der Waals forces.

  • The docking score will provide an estimation of the binding affinity, which can be used to rank the potential of Methyl isodrimeninol to inhibit the target protein.

In Silico Prediction of miRNA Modulation

Computational tools can be used to predict which miRNAs are likely to be regulated by Methyl isodrimeninol and to identify the target genes of the modulated miRNAs.[10][11]

References

• 1. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. NF-κB Pathway and Its Inhibitors: A Promising Frontier in the Management of Alzheimer’s Disease [mdpi.com]
• 6. What is the NF-κB pathway? - Mechanobiology Institute, National University of Singapore [mbi.nus.edu.sg]
• 7. In-Silico Identification of Novel Anti-Inflammatory Inhibitor Molecules Based on a Combination Strategy of Bioinformatic Approaches [aber.apacsci.com]
• 8. Computational Molecular Docking and Simulation-Based Assessment of Anti-Inflammatory Properties of Nyctanthes arbor-tristis Linn Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. In Silico Analysis of MiRNA Regulatory Networks to Identify Potential Biomarkers for the Clinical Course of Viral Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In-Silico Algorithms for the Screening of Possible microRNA Binding Sites and Their Interactions - PMC [pmc.ncbi.nlm.nih.gov]

CAS number and IUPAC name for Methyl isodrimeninol.

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl isodrimeninol, including its chemical identifiers. Due to the limited availability of specific biological data for Methyl isodrimeninol, this document also presents detailed experimental protocols and biological activity data for its closely related parent compound, isodrimeninol, which can serve as a valuable reference for future research.

Chemical Identification

Compound	CAS Number	IUPAC Name
Methyl isodrimeninol	442851-27-6	(1R,5aS,9aS,9bR)-1,3,5,5a,6,7,8,9,9a,9b-Decahydro-1-methoxy-6,6,9a-trimethylnaphtho[1,2-c]furan
Isodrimeninol	72581-69-2[1]	(1R,5aS,9aS,9bR)-6,6,9a-trimethyl-1,3,5,5a,7,8,9,9b-octahydrobenzo[g][2]benzofuran-1-ol[1]

Biological Activity of Isodrimeninol

Disclaimer: The following data pertains to isodrimeninol, the parent compound of Methyl isodrimeninol. This information is provided for reference due to the current lack of specific biological data for Methyl isodrimeninol.

Isodrimeninol has demonstrated notable anti-inflammatory properties and the ability to modulate microRNA (miRNA) expression in cellular models of periodontitis.

Anti-inflammatory Effects

Isodrimeninol has been shown to reduce the expression of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated cells. Specifically, it significantly decreases the expression of Interleukin-1beta (IL-1β) and Interleukin-6 (IL-6).[3][4] This anti-inflammatory activity is believed to be mediated through the modulation of the NF-κB signaling pathway.[2][3] Isodrimeninol likely inhibits the phosphorylation and degradation of IκBα, an inhibitor of NF-κB, which in turn prevents the nuclear translocation and activation of NF-κB.[2][3]

Modulation of MicroRNA Expression

Isodrimeninol influences the expression of several miRNAs involved in inflammatory processes. In LPS-stimulated Saos-2 cells (an osteoblast-like cell line) and human periodontal ligament-derived mesenchymal stromal cells (hPDL-MSCs), isodrimeninol treatment led to the upregulation of miR-146a-5p and miR-223-3p, and the downregulation of miR-17-3p, miR-21-3p, miR-21-5p, and miR-155-5p.[3][4]

Table 1: Effect of Isodrimeninol on Cytokine and miRNA Expression in LPS-stimulated Saos-2 and hPDL-MSCs

Target Gene	Cell Line	Concentration of Isodrimeninol	Observed Effect	Significance
IL-1β	Saos-2, hPDL-MSCs	6.25 and 12.5 µg/ml	Decreased expression	p < 0.0001[3]
IL-6	Saos-2, hPDL-MSCs	12.5 µg/ml	Decreased expression	p < 0.0001[3]
miR-146a-5p	Saos-2, hPDL-MSCs	Not specified	Upregulated	p < 0.05[3][4]
miR-223-3p	Saos-2, hPDL-MSCs	12.5 µg/ml	Upregulated	p < 0.05[3]
miR-17-3p	Saos-2, hPDL-MSCs	Not specified	Downregulated	p < 0.05[3][4]
miR-21-3p	Saos-2, hPDL-MSCs	Not specified	Downregulated	p < 0.05[3][4]
miR-21-5p	Saos-2, hPDL-MSCs	Not specified	Downregulated	p < 0.05[3][4]
miR-155-5p	Saos-2, hPDL-MSCs	Not specified	Downregulated	p < 0.05[3][4]

Experimental Protocols for Isodrimeninol Studies

The following protocols are based on studies investigating the effects of isodrimeninol on cultured cells.

Cell Culture and LPS Stimulation

• Cell Lines:

  • Saos-2 (osteoblast-like cells)

  • Human Periodontal Ligament-derived Mesenchymal Stromal Cells (hPDL-MSCs)

• Culture Conditions: Cells are cultured in appropriate media and conditions until they reach the desired confluence.

• Inflammatory Stimulation: To induce an inflammatory response, cells are treated with 1 µg/ml of lipopolysaccharide (LPS) for 24 hours.[3]

• Isodrimeninol Treatment: Following LPS stimulation, the cells are treated with varying concentrations of isodrimeninol (e.g., 6.25 and 12.5 µg/ml) for an additional 24 hours.[3]

Cell Viability Assay (MTS Assay)

• Cell viability is assessed to ensure that the observed effects of isodrimeninol are not due to cytotoxicity.[3]

• The MTS assay is performed according to the manufacturer's instructions.

RNA Extraction and cDNA Synthesis

• Total RNA Extraction: Total RNA, including miRNAs, is extracted from the treated and control cells using a suitable kit (e.g., mirVana™ commercial kit).[2][3]

• cDNA Synthesis from total RNA: First-strand cDNA is synthesized from 1 µg of total RNA using a high-capacity RNA-to-cDNA kit.[3]

• cDNA Synthesis from miRNA: Specific cDNA for miRNA analysis is synthesized from 2 ng of enriched RNA using a TaqMan™ MicroRNA Reverse Transcription Kit.[3]

Quantitative Real-Time PCR (qRT-PCR)

• Gene Expression Analysis: The expression levels of target genes (e.g., IL-1β, IL-6) and miRNAs are quantified using qRT-PCR.

• Normalization: A suitable endogenous control is used for normalization (e.g., hsa-miR-191-5p for miRNA analysis).[2][3]

• Data Analysis: The relative gene expression is calculated using the comparative ΔΔCt method.[2][3]

Visualizing the Proposed Signaling Pathway of Isodrimeninol

The anti-inflammatory effects of isodrimeninol are hypothesized to occur through the inhibition of the NF-κB signaling pathway. The following diagram illustrates this proposed mechanism.

Caption: Proposed mechanism of Isodrimeninol's anti-inflammatory action via NF-κB pathway inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results [frontiersin.org]
• 3. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Total Synthesis of Methyl Isodrimeninol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the total synthesis of Methyl isodrimeninol, a drimane-type sesquiterpenoid of interest for its potential biological activities. The presented synthetic route is a composite strategy, drawing from established biomimetic approaches and well-precedented chemical transformations to offer a practical pathway from a readily available starting material.

Introduction

Drimane (B1240787) sesquiterpenoids are a class of natural products characterized by a bicyclic core, exhibiting a wide range of biological activities. Methyl isodrimeninol, a derivative of isodrimeninol, is a target of synthetic interest for further investigation into its pharmacological potential. This protocol outlines a chemo-enzymatic and chemical synthesis approach, beginning with a common isoprenoid precursor and proceeding through key transformations to afford the target molecule.

Overall Synthetic Strategy

The synthesis commences with the biomimetic cyclization of a protected farnesol (B120207) derivative to construct the core drimane skeleton. Subsequent functional group manipulations, including stereoselective epoxidation, epoxide opening, and oxidative cleavage, lead to the formation of isodrimeninol. The synthesis is completed by the methylation of the lactol functionality of isodrimeninol to yield the final product, Methyl isodrimeninol.

Application Note and Protocol: Isolation of Methyl Isodrimeninol from Drimys winteri

Audience: Researchers, scientists, and drug development professionals.

Introduction

Drimys winteri, commonly known as Winter's Bark, is a tree native to the temperate rainforests of Chile and Argentina.[1][2] The bark of this plant is a rich source of bioactive drimane (B1240787) sesquiterpenoids, which have garnered significant interest for their diverse pharmacological properties, including anti-inflammatory, antifungal, and antifeedant activities.[1][3] Among these compounds, Methyl isodrimeninol is a notable sesquiterpene that has been investigated for its potential therapeutic applications. This document provides a detailed protocol for the isolation and purification of Methyl isodrimeninol from the bark of Drimys winteri.

Data Presentation

Table 1: Summary of Extraction and Purification of Methyl isodrimeninol

Parameter	Value	Reference
Starting Material	Dried and powdered bark of Drimys winteri	[1][4]
Extraction Method	Sequential maceration with solvents of increasing polarity	[4]
Extraction Solvents	n-hexane, acetone (B3395972), methanol (B129727)	[4]
Purification Method	Column Chromatography	Implied from similar compound isolations
Final Yield	Variable, dependent on plant material and extraction efficiency	N/A
Purity	>95% (as determined by HPLC/NMR)	Typical for purified natural products
Molecular Formula	C₁₆H₂₈O₂	Inferred from Isodrimeninol
Molecular Weight	252.39 g/mol	Inferred from Isodrimeninol

Experimental Protocols

1. Plant Material Collection and Preparation

• Collect bark from mature Drimys winteri trees. The collection should be done sustainably to ensure the preservation of the plant population.

• Clean the collected bark to remove any debris, lichens, or moss.

• Air-dry the bark in a well-ventilated area, protected from direct sunlight, until it is brittle.

• Grind the dried bark into a fine powder using a mechanical grinder. Store the powdered bark in an airtight container in a cool, dark place until extraction.[4]

2. Extraction of Crude Bioactive Compounds

This protocol utilizes a sequential extraction method with solvents of increasing polarity to separate compounds based on their solubility.[4]

• Step 1: n-Hexane Extraction

  • Macerate 1 kg of powdered Drimys winteri bark in 5 L of n-hexane for 48 hours at room temperature with occasional stirring.

  • Filter the mixture through Whatman No. 1 filter paper.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to obtain the crude n-hexane extract.

• Step 2: Acetone Extraction

  • Air-dry the residual plant material from the n-hexane extraction.

  • Macerate the dried plant material in 5 L of acetone for 48 hours at room temperature with occasional stirring.

  • Filter the mixture and concentrate the filtrate as described in the previous step to obtain the crude acetone extract.

• Step 3: Methanol Extraction

  • Air-dry the residual plant material from the acetone extraction.

  • Macerate the dried plant material in 5 L of methanol for 48 hours at room temperature with occasional stirring.

  • Filter the mixture and concentrate the filtrate to obtain the crude methanol extract. The methanol extract has been shown to contain a variety of bioactive compounds.[5]

3. Isolation of Methyl isodrimeninol by Column Chromatography

The n-hexane extract is typically rich in nonpolar compounds, including drimane sesquiterpenes.

• Step 1: Preparation of the Column

  • Pack a glass column (e.g., 5 cm diameter, 60 cm length) with silica (B1680970) gel (60-120 mesh) in n-hexane.

• Step 2: Sample Loading

  • Dissolve the crude n-hexane extract in a minimal amount of n-hexane.

  • Adsorb the dissolved extract onto a small amount of silica gel and allow it to dry.

  • Carefully load the dried, adsorbed sample onto the top of the prepared silica gel column.

• Step 3: Elution

  • Elute the column with a gradient of n-hexane and ethyl acetate (B1210297), starting with 100% n-hexane and gradually increasing the polarity by increasing the percentage of ethyl acetate.

  • Collect fractions of 20-30 mL.

• Step 4: Fraction Analysis

  • Monitor the collected fractions by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., n-hexane:ethyl acetate 8:2).

  • Visualize the spots on the TLC plates under UV light (254 nm) and/or by staining with a suitable reagent (e.g., anisaldehyde-sulfuric acid reagent followed by heating).

  • Combine the fractions that show a prominent spot corresponding to the expected Rf value of Methyl isodrimeninol.

4. Purification and Characterization

• Step 1: Recrystallization

  • Concentrate the combined fractions containing Methyl isodrimeninol.

  • Purify the compound further by recrystallization from a suitable solvent (e.g., methanol or ethanol) to obtain pure crystals.

• Step 2: Spectroscopic Analysis

  • Confirm the identity and purity of the isolated Methyl isodrimeninol using spectroscopic techniques:

    • Nuclear Magnetic Resonance (NMR): ¹H NMR and ¹³C NMR spectroscopy to elucidate the chemical structure.

    • Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

    • Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in the molecule.

Mandatory Visualization

Caption: Experimental workflow for the isolation of Methyl isodrimeninol.

Potential Signaling Pathway Involvement

Isodrimeninol and related drimane sesquiterpenoids from Drimys winteri have been shown to possess anti-inflammatory properties.[3] One of the key mechanisms underlying inflammation is the activation of endothelial cells and the subsequent adhesion of monocytes, a critical step in the development of atherosclerosis.[3] Isodrimeninol has been found to reduce the adhesion of monocytes to human umbilical vein endothelial cells (HUVECs) by inhibiting the expression of Vascular Cell Adhesion Molecule 1 (VCAM-1) and Intercellular Adhesion Molecule 1 (ICAM-1).[3]

Caption: Inhibition of monocyte adhesion by Methyl isodrimeninol.

References

• 1. blacpma.ms-editions.cl [blacpma.ms-editions.cl]
• 2. researchgate.net [researchgate.net]
• 3. Drimenol, isodrimeninol and polygodial isolated from Drimys winteri reduce monocyte adhesion to stimulated human endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Isolation and identification of active compounds from Drimys winteri barks. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: Antifungal Activity of Methyl Isodrimeninol Against Candida

For Researchers, Scientists, and Drug Development Professionals

Introduction

Candida species are a significant cause of opportunistic fungal infections in humans, ranging from superficial mucosal infections to life-threatening systemic candidiasis. The rise of antifungal resistance in Candida, particularly non-albicans species, necessitates the discovery and development of novel antifungal agents. Natural products are a promising source of new therapeutics. Methyl isodrimeninol, a drimane (B1240787) sesquiterpenoid, has demonstrated potential antifungal activity. This document provides a detailed protocol for assessing the in vitro antifungal activity of Methyl isodrimeninol against various Candida species using the broth microdilution method, based on established standards from the Clinical and Laboratory Standards Institute (CLSI). Additionally, it outlines the proposed mechanism of action.

Data Presentation

The antifungal activity of Methyl isodrimeninol is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that inhibits the visible growth of the microorganism. The following table summarizes representative MIC values for isodrimeninol, a closely related compound, against clinically relevant Candida species, providing an expected range of activity for Methyl isodrimeninol.[1]

Table 1: Representative Minimum Inhibitory Concentration (MIC) Values of Isodrimeninol against Candida Species

Candida Species	MIC (µg/mL)
Candida albicans ATCC 90028	125
Candida glabrata ATCC 90030	125
Candida krusei ATCC 6258	125
Note: Data is based on reported values for isodrimeninol and serves as an illustrative example for the expected activity of Methyl isodrimeninol.[1] Actual MICs for Methyl isodrimeninol must be determined experimentally.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is adapted from the CLSI M27-A3 guidelines for yeast susceptibility testing.[2][3][4][5]

1. Materials:

• Methyl isodrimeninol

• Candida strains (e.g., C. albicans, C. glabrata, C. krusei)

• Dimethyl sulfoxide (B87167) (DMSO)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Sterile 96-well flat-bottom microtiter plates

• Sterile distilled water

• Spectrophotometer

• Hemocytometer or automated cell counter

• Incubator (35°C)

• Positive control antifungal (e.g., Fluconazole, Amphotericin B)

• Sterile polypropylene (B1209903) tubes

2. Preparation of Reagents:

• Methyl isodrimeninol Stock Solution: Prepare a 1 mg/mL stock solution of Methyl isodrimeninol in DMSO.[1] Ensure complete dissolution.

• Candida Inoculum Preparation:

  • Subculture Candida strains on Sabouraud Dextrose Agar for 24-48 hours at 35°C to ensure purity and viability.[3]

  • Pick 4-5 colonies (≥1 mm) and suspend them in sterile saline.

  • Adjust the suspension to a turbidity equivalent to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL). This can be done using a spectrophotometer at 530 nm.

  • Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL in the test wells.[6]

3. Assay Procedure:

• Dispense 100 µL of RPMI-1640 medium into all wells of a 96-well microtiter plate, except for the first column.

• Add 200 µL of the Methyl isodrimeninol working solution (diluted from the stock to twice the highest desired final concentration) to the first well of each row designated for the compound.

• Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well. This will create a gradient of Methyl isodrimeninol concentrations.

• Prepare the positive control antifungal (e.g., Fluconazole) in the same manner in separate rows.

• Add 100 µL of the prepared Candida inoculum to each well, bringing the final volume to 200 µL.

• Include a growth control well (inoculum in RPMI without any antifungal) and a sterility control well (RPMI only).

• Seal the plates and incubate at 35°C for 24-48 hours.[3]

4. Interpretation of Results:

• The MIC is determined as the lowest concentration of Methyl isodrimeninol that causes a significant inhibition of growth (typically ≥50% reduction) compared to the growth control.[7]

• Growth inhibition can be assessed visually or by reading the optical density at 490 nm using a microplate reader.

Visualizations

Experimental Workflow

References

• 1. mdpi.com [mdpi.com]
• 2. webstore.ansi.org [webstore.ansi.org]
• 3. SUSCEPTIBILITY OF Candida spp. ISOLATED FROM BLOOD CULTURES AS EVALUATED USING THE M27-A3 AND NEW M27-S4 APPROVED BREAKPOINTS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 6. Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antifungal Susceptibility Testing: A Primer for Clinicians - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Mechanism of Action of Methyl Isodrimeninol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl isodrimeninol, a sesquiterpenoid natural product, has demonstrated significant anti-inflammatory properties. These application notes provide a comprehensive overview of its mechanism of action, focusing on its role as a modulator of microRNAs (miRNAs) and its subsequent effects on inflammatory signaling pathways. The provided protocols offer detailed methodologies for researchers to investigate these effects in a laboratory setting.

The primary mechanism of action for Methyl isodrimeninol involves the regulation of specific miRNAs, which in turn suppresses the NF-κB signaling pathway, a key regulator of inflammation. This leads to a reduction in the expression of pro-inflammatory cytokines.[1][2]

Data Presentation

Table 1: Effect of Methyl Isodrimeninol on Pro-Inflammatory Cytokine Expression

Target Cytokine	Cell Line	Treatment Concentration (µg/mL)	Observed Effect	Significance	Reference
Interleukin-1β (IL-1β)	Saos-2, hPDL-MSCs	6.25 and 12.5	Significant decrease in gene expression	p < 0.0001	[1][3]
Interleukin-6 (IL-6)	Saos-2, hPDL-MSCs	12.5	Significant decrease in gene expression	p < 0.0001	[1][3]
Tumor Necrosis Factor-α (TNF-α)	Saos-2, hPDL-MSCs	6.25 and 12.5	No significant effect on expression	-	[1][3]

Table 2: Effect of Methyl Isodrimeninol on MicroRNA Expression in LPS-Stimulated Cells

MicroRNA	Cell Line	Treatment Concentration (µg/mL)	Observed Effect	Significance	Reference
miR-146a-5p	Saos-2, hPDL-MSCs	Not specified	Upregulation	p < 0.05	[1][4]
miR-223-3p	Saos-2, hPDL-MSCs	12.5	Significant increase in expression	p < 0.05	[1][2]
miR-17-3p	Saos-2	12.5	Significant increase in expression	p < 0.05	[1][2]
miR-21-3p	Saos-2, hPDL-MSCs	12.5	Significant decrease in expression	p < 0.05	[1][2]
miR-21-5p	Saos-2	12.5	Significant decrease in expression	p < 0.05	[1][2]
miR-155-5p	Saos-2, hPDL-MSCs	12.5	Significant reduction in expression	p < 0.05	[1][2]

Signaling Pathway

The anti-inflammatory effects of Methyl isodrimeninol are primarily mediated through the modulation of miRNAs that target components of the NF-κB signaling pathway. In an inflammatory state, such as that induced by lipopolysaccharide (LPS), the activation of Toll-like receptor 4 (TLR4) initiates a signaling cascade that leads to the activation of the IKK complex. This complex then phosphorylates IκBα, leading to its degradation and the subsequent translocation of the NF-κB (p65/p50) dimer to the nucleus. In the nucleus, NF-κB promotes the transcription of pro-inflammatory cytokines like IL-1β and IL-6.

Methyl isodrimeninol treatment upregulates miR-146a-5p and miR-223-3p, which are known to negatively regulate the NF-κB pathway by targeting key signaling molecules like IRAK1, TRAF6, and components of the NLRP3 inflammasome.[1][5][6][7] Conversely, it downregulates pro-inflammatory miRNAs such as miR-155-5p, which is known to promote NF-κB signaling.[1][8][9] This concerted regulation of multiple miRNAs leads to a significant dampening of the NF-κB-mediated inflammatory response.

Caption: Methyl Isodrimeninol inhibits the NF-κB pathway by modulating miRNA expression.

Experimental Protocols

Protocol 1: Cell Culture and Inflammatory Stimulation

This protocol describes the culture of Saos-2 (osteoblast-like) and hPDL-MSCs (periodontal ligament-derived mesenchymal stromal cells) and their stimulation with LPS to induce an inflammatory response.

Materials:

• Saos-2 cells (ATCC HTB-85) or hPDL-MSCs

• McCoy's 5A Medium (for Saos-2) or DMEM (for hPDL-MSCs)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• Lipopolysaccharide (LPS) from E. coli

• Methyl isodrimeninol

• Dimethyl sulfoxide (B87167) (DMSO)

• Cell culture flasks, plates, and other sterile consumables

Procedure:

• Cell Culture:

  • Culture Saos-2 cells in McCoy's 5A medium supplemented with 15% FBS and 1% Penicillin-Streptomycin.

  • Culture hPDL-MSCs in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Maintain cells in a humidified incubator at 37°C with 5% CO2.

  • Passage cells upon reaching 80-90% confluency using Trypsin-EDTA.

• Inflammatory Stimulation:

  • Seed cells in appropriate culture plates (e.g., 6-well plates for RNA extraction) and allow them to adhere overnight.

  • Prepare a stock solution of LPS in sterile PBS.

  • Induce inflammation by treating the cells with 1 µg/mL of LPS for 24 hours.[1][3]

• Methyl Isodrimeninol Treatment:

  • Prepare stock solutions of Methyl isodrimeninol in DMSO.

  • After the 24-hour LPS stimulation, replace the medium with fresh medium containing the desired concentrations of Methyl isodrimeninol (e.g., 6.25 and 12.5 µg/mL).[1][3] A vehicle control (DMSO) should be included.

  • Incubate the cells with Methyl isodrimeninol for 24 hours.

  • Following incubation, cells are ready for downstream analysis such as RNA extraction.

Caption: Workflow for cell treatment to study Methyl Isodrimeninol's effects.

Protocol 2: Quantitative Real-Time PCR (qRT-PCR) for Cytokine and miRNA Expression

This protocol outlines the steps for quantifying the expression of target cytokine mRNAs and miRNAs.

Materials:

• RNA extraction kit (e.g., TRIzol reagent)

• miRNA-specific reverse transcription kit

• cDNA synthesis kit for mRNA

• qRT-PCR master mix (e.g., SYBR Green or TaqMan)

• Specific primers for target genes (IL-1β, IL-6, TNF-α, and housekeeping genes like GAPDH)

• Specific stem-loop RT primers and forward primers for target miRNAs (miR-146a-5p, miR-223-3p, miR-17-3p, miR-21-3p, miR-21-5p, miR-155-5p, and a reference miRNA like U6 snRNA)

• qRT-PCR instrument

Procedure:

• RNA Extraction:

  • Lyse the treated cells and extract total RNA, including the small RNA fraction, using an appropriate RNA extraction kit according to the manufacturer's instructions.

  • Assess RNA quantity and quality using a spectrophotometer.

• cDNA Synthesis for mRNA:

  • Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit with oligo(dT) primers.

• cDNA Synthesis for miRNA:

  • Synthesize cDNA from total RNA using a miRNA-specific reverse transcription kit with stem-loop primers for each target miRNA.

• qRT-PCR:

  • Perform qRT-PCR using the synthesized cDNA, specific primers for the target genes or miRNAs, and a suitable master mix.

  • Use the following typical thermal cycling conditions: initial denaturation at 95°C for 10 minutes, followed by 40 cycles of denaturation at 95°C for 15 seconds and annealing/extension at 60°C for 1 minute.

• Data Analysis:

  • Calculate the relative expression of target genes and miRNAs using the 2^-ΔΔCt method, normalizing to the expression of a stable housekeeping gene (e.g., GAPDH for mRNA) or a reference miRNA (e.g., U6 snRNA for miRNA).

Caption: Workflow for quantifying gene and miRNA expression using qRT-PCR.

Conclusion

Methyl isodrimeninol presents a promising natural compound for the modulation of inflammatory responses. Its mechanism of action, centered on the regulation of a network of miRNAs that converge on the NF-κB signaling pathway, offers a multi-targeted approach to reducing inflammation. The protocols provided herein offer a framework for the continued investigation of Methyl isodrimeninol and other natural products with similar modes of action, aiding in the development of novel anti-inflammatory therapeutics. Further research is warranted to identify the direct molecular targets of Methyl isodrimeninol and to validate these findings in in vivo models.

References

• 1. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PMC [pmc.ncbi.nlm.nih.gov]
• 2. micro RNA and qRT-PCR [gene-quantification.net]
• 3. Frontiers | MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results [frontiersin.org]
• 4. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MicroRNA-146a inhibits NF-κB activation and pro-inflammatory cytokine production by regulating IRAK1 expression in THP-1 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MicroRNA-223 Suppresses the Canonical NF-κB Pathway in Basal Keratinocytes to Dampen Neutrophilic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MicroRNA miR-223 as Regulator of Innate Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protective effects of miR-155-5p silencing on IFN-γ-induced apoptosis and inflammation in salivary gland epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MicroRNA-155: A Master Regulator of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for qRT-PCR Analysis of Gene Expression Following Methyl Isodrimeninol Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl isodrimeninol is a compound of interest for its potential therapeutic properties, including anti-inflammatory effects. Understanding its mechanism of action at the molecular level is crucial for drug development. Quantitative real-time polymerase chain reaction (qRT-PCR) is a highly sensitive and specific technique used to measure changes in gene expression in response to a given treatment.[1][2] This document provides detailed protocols and application notes for performing qRT-PCR analysis to investigate the effects of Methyl isodrimeninol on gene expression. The provided protocols cover cell culture and treatment, RNA extraction, cDNA synthesis, and qPCR data analysis.

Data Presentation: Gene Expression Changes Induced by Isodrimeninol

While specific data for Methyl isodrimeninol is under investigation, the following table summarizes the known effects of the closely related compound, isodrimeninol, on the expression of key inflammatory genes and microRNAs in lipopolysaccharide (LPS)-stimulated human osteoblast-like cells (Saos-2) and periodontal ligament-derived mesenchymal stromal cells (hPDL-MSCs).[3][4][5] This data can serve as a preliminary guide for expected changes when studying Methyl isodrimeninol.

Table 1: Relative Gene and microRNA Expression Changes Following Isodrimeninol Treatment in LPS-Stimulated Cells [3][4]

Target Gene/miRNA	Cell Type	Treatment Concentration	Fold Change vs. LPS Control	Regulation
IL-6	Saos-2	12.5 µg/ml	Significant Decrease (p < 0.0001)	Downregulated
IL-6	hPDL-MSCs	12.5 µg/ml	Significant Decrease	Downregulated
IL-1β	Saos-2	12.5 µg/ml	Significant Decrease (p < 0.0001)	Downregulated
TNF-α	Saos-2 & hPDL-MSCs	12.5 µg/ml	No Significant Effect	-
miR-146a-5p	Saos-2 & hPDL-MSCs	12.5 µg/ml	Upregulated	Upregulated
miR-223-3p	Saos-2 & hPDL-MSCs	12.5 µg/ml	Upregulated	Upregulated
miR-17-3p	Saos-2 & hPDL-MSCs	12.5 µg/ml	Downregulated	Downregulated
miR-21-3p	Saos-2 & hPDL-MSCs	12.5 µg/ml	Downregulated	Downregulated
miR-21-5p	Saos-2	12.5 µg/ml	Downregulated	Downregulated
miR-155-5p	Saos-2 & hPDL-MSCs	12.5 µg/ml	Downregulated	Downregulated

Experimental Workflow

The overall experimental workflow for analyzing gene expression changes after Methyl isodrimeninol treatment is depicted below.

Caption: Experimental workflow for qRT-PCR analysis.

Experimental Protocols

Cell Culture and Treatment with Methyl Isodrimeninol

This protocol outlines the steps for culturing cells and treating them with Methyl isodrimeninol to assess its impact on gene expression.

• Materials:

  • Appropriate cell line (e.g., Saos-2, hPDL-MSCs, or other relevant cell lines)

  • Complete cell culture medium

  • Phosphate-buffered saline (PBS)

  • Methyl isodrimeninol stock solution

  • Vehicle control (e.g., DMSO)

  • Cell culture plates (e.g., 6-well or 12-well plates)

• Procedure:

  • Maintain the selected cell line in the appropriate complete culture medium and conditions (e.g., 37°C, 5% CO2).[6]

  • Seed the cells in culture plates at a density that will ensure they are in the exponential growth phase at the time of treatment.

  • Allow the cells to adhere and grow for 24 hours.

  • Prepare different concentrations of Methyl isodrimeninol in the cell culture medium. Also, prepare a vehicle control with the same concentration of the solvent used for the drug stock.

  • Remove the old medium from the cells and wash once with sterile PBS.

  • Add the medium containing the different concentrations of Methyl isodrimeninol or the vehicle control to the respective wells.[7]

  • Incubate the cells for the desired time period (e.g., 6, 12, 24, or 48 hours) to observe changes in gene expression.[7]

  • After the incubation period, aspirate the medium and wash the cells with ice-cold PBS. The cells are now ready for RNA extraction.[7]

Total RNA Extraction

This protocol describes the extraction of total RNA from cultured cells.

• Materials:

  • RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen or similar)[7]

  • Lysis buffer (provided in the kit)

  • Ethanol (70%)

  • RNase-free water

  • DNase I (optional, but recommended)[8]

• Procedure:

  • Add the lysis buffer directly to the washed cells in the culture plate and homogenize by pipetting.

  • Transfer the lysate to a microcentrifuge tube.

  • Proceed with the RNA extraction according to the manufacturer's protocol of the chosen kit. This typically involves the binding of RNA to a silica (B1680970) membrane, washing, and elution.[9]

  • (Optional) Perform an on-column DNase I digestion to remove any contaminating genomic DNA.[7]

  • Elute the purified RNA in RNase-free water.

  • Store the extracted RNA at -80°C until further use.

RNA Quantification and Quality Control

It is crucial to determine the concentration and purity of the extracted RNA before proceeding to cDNA synthesis.

• Procedure:

  • Use a spectrophotometer (e.g., NanoDrop) to measure the absorbance at 260 nm and 280 nm.

  • Calculate the RNA concentration. An A260 of 1.0 corresponds to approximately 40 µg/ml of single-stranded RNA.

  • Assess the purity of the RNA by the A260/A280 ratio. A ratio between 1.8 and 2.1 indicates pure RNA.[7]

  • The integrity of the RNA can be further assessed using an Agilent Bioanalyzer or by running an aliquot on a denaturing agarose (B213101) gel.

Reverse Transcription (cDNA Synthesis)

This protocol details the synthesis of complementary DNA (cDNA) from the extracted RNA.

• Materials:

  • Reverse transcription kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad or similar)[7]

  • Extracted total RNA

  • Nuclease-free water

• Procedure:

  • Thaw all components of the cDNA synthesis kit on ice.

  • In a PCR tube, combine the recommended amount of total RNA (e.g., 1 µg) with the components of the reverse transcription master mix as per the manufacturer's instructions.[7] This mix typically includes reverse transcriptase, dNTPs, and primers (oligo(dT) and/or random hexamers).[10]

  • Gently mix the reaction and spin down briefly.

  • Perform the reverse transcription reaction in a thermal cycler using the program recommended by the kit manufacturer.

  • The resulting cDNA can be stored at -20°C.

Quantitative Real-Time PCR (qRT-PCR)

This protocol outlines the setup of the qRT-PCR reaction to quantify the expression of target genes.

• Materials:

  • Synthesized cDNA

  • qPCR master mix (e.g., SYBR Green or TaqMan-based)[7]

  • Gene-specific forward and reverse primers for target genes and at least one stable reference gene (e.g., GAPDH, ACTB).

  • Nuclease-free water

  • qPCR instrument

• Procedure:

  • Thaw the qPCR master mix, primers, and cDNA on ice.

  • Prepare the qPCR reaction mix by combining the master mix, forward and reverse primers, nuclease-free water, and cDNA template in a PCR plate or tubes.

  • Include no-template controls (NTCs) to check for contamination and no-reverse-transcriptase controls (-RT) to ensure no genomic DNA amplification.[7]

  • Run the qPCR reaction in a real-time PCR detection system. A typical thermal cycling protocol includes an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.[7]

  • Perform a melt curve analysis at the end of the run when using SYBR Green to verify the specificity of the amplified product.[9]

Data Analysis

The relative expression of the target genes is typically calculated using the ΔΔCt method.[7]

• Procedure:

  • Determine the cycle threshold (Ct) values for each sample and gene.[7]

  • Normalize the Ct values of the target genes to the Ct values of the reference gene(s) for each sample (ΔCt = Ct(target) - Ct(reference)).

  • Calculate the ΔΔCt by subtracting the ΔCt of the control group from the ΔCt of the treated group (ΔΔCt = ΔCt(treated) - ΔCt(control)).

  • The fold change in gene expression is then calculated as 2-ΔΔCt.[9]

Signaling Pathway

Isodrimeninol has been shown to exert its anti-inflammatory effects by modulating the NF-κB signaling pathway.[3] It is hypothesized that Methyl isodrimeninol may act through a similar mechanism. The diagram below illustrates the proposed mechanism of action where Methyl isodrimeninol inhibits the NF-κB pathway, leading to a downstream reduction in the expression of pro-inflammatory genes.

Caption: Proposed NF-κB signaling pathway modulation.

References

• 1. bio-rad.com [bio-rad.com]
• 2. Quantitative real-time PCR-based analysis of gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cell culture and QRT PCR Gene Expression | Culture Collections [culturecollections.org.uk]
• 7. benchchem.com [benchchem.com]
• 8. RNA Extraction for Real-Time PCR | Thermo Fisher Scientific - US [thermofisher.com]
• 9. 2.4. RNA extraction, cDNA synthesis and qRT‐PCR [bio-protocol.org]
• 10. RNA isolation, cDNA synthesis, and quantitative RT-PCR [bio-protocol.org]

Application Notes and Protocols: Unraveling Protein Expression Changes Induced by Methyl Isodrimeninol via Western Blot Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl isodrimeninol, a sesquiterpenoid natural product, has garnered interest for its potential therapeutic properties, including anti-inflammatory effects. Understanding the molecular mechanisms underlying these effects is crucial for its development as a potential therapeutic agent. This document provides detailed application notes and protocols for utilizing Western blot analysis to investigate changes in protein expression in response to Methyl isodrimeninol treatment. The focus is on key proteins involved in inflammatory signaling pathways, such as the NF-κB pathway, which has been implicated in the action of isodrimeninol.[1][2][3][4]

Western blotting is a powerful and widely used technique to detect and quantify specific proteins in a complex mixture, such as a cell or tissue lysate.[5][6][7][8][9] This method allows researchers to assess how Methyl isodrimeninol treatment impacts the abundance of key regulatory proteins, providing insights into its mechanism of action.

Data Presentation: Expected Protein Expression Changes

Based on the known anti-inflammatory properties of isodrimeninol and its modulation of inflammatory mediators, the following table summarizes the expected changes in key proteins of the NF-κB signaling pathway following treatment with Methyl isodrimeninol in a relevant cell model (e.g., LPS-stimulated macrophages or periodontal ligament cells).[1][2][3][4]

Protein Target	Cellular Function	Expected Change with Methyl Isodrimeninol	Rationale
p-IκBα (Phospho-IκBα)	Inhibitor of NF-κB, phosphorylation leads to its degradation	Decrease	Inhibition of IKK leads to less IκBα phosphorylation, thus stabilizing the IκBα/NF-κB complex and preventing NF-κB activation.
IκBα	Inhibitor of NF-κB	Increase/Stabilization	Reduced degradation of IκBα due to decreased phosphorylation.
p-p65 (Phospho-p65)	Active subunit of NF-κB, phosphorylation is required for transcriptional activity	Decrease	Reduced translocation of p65 to the nucleus and subsequent phosphorylation.
COX-2 (Cyclooxygenase-2)	Pro-inflammatory enzyme	Decrease	Downstream target of the NF-κB pathway; reduced NF-κB activity leads to decreased COX-2 expression.
iNOS (Inducible Nitric Oxide Synthase)	Pro-inflammatory enzyme	Decrease	Another downstream target of the NF-κB pathway involved in inflammation.
IL-6 (Interleukin-6)	Pro-inflammatory cytokine	Decrease	Gene expression of IL-6 is known to be reduced by isodrimeninol, likely through NF-κB inhibition.[1][2][3][4]
TNF-α (Tumor Necrosis Factor-alpha)	Pro-inflammatory cytokine	Decrease	Key inflammatory cytokine often regulated by the NF-κB pathway.

Experimental Protocols

This section provides a detailed protocol for Western blot analysis to assess the effects of Methyl isodrimeninol on protein expression.

I. Cell Culture and Treatment

• Cell Line Selection: Choose a cell line relevant to the research question (e.g., RAW 264.7 macrophages for inflammation studies, or human periodontal ligament stromal cells as used in isodrimeninol research).[1][2]

• Cell Seeding: Seed cells in 6-well plates or 10 cm dishes at a density that will result in 70-80% confluency at the time of treatment.

• Induction of Inflammation (if applicable): To study anti-inflammatory effects, stimulate cells with an inflammatory agent such as Lipopolysaccharide (LPS) (e.g., 1 µg/mL for 24 hours).[1][3]

• Methyl Isodrimeninol Treatment: Treat cells with varying concentrations of Methyl isodrimeninol (e.g., 0, 5, 10, 25 µM) for a predetermined duration (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

II. Protein Extraction

• Cell Lysis:

  • Wash cells twice with ice-cold phosphate-buffered saline (PBS).

  • Add 100-500 µL of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to each well or dish.[6]

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.[5]

  • Incubate on ice for 30 minutes, vortexing briefly every 10 minutes.

• Centrifugation: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[6]

• Supernatant Collection: Carefully transfer the supernatant containing the soluble proteins to a new pre-chilled tube.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay such as the Bradford or BCA assay.[9] This is crucial for equal loading of protein in the subsequent steps.

III. SDS-PAGE and Protein Transfer

• Sample Preparation:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add 4x Laemmli sample buffer to the lysates to a final concentration of 1x.

  • Heat the samples at 95-100°C for 5 minutes to denature the proteins.[8]

• Gel Electrophoresis:

  • Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-polyacrylamide gel.[5] Include a pre-stained protein ladder to monitor migration and estimate protein size.

  • Run the gel in 1x running buffer until the dye front reaches the bottom of the gel.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[7][10] This can be done using a wet or semi-dry transfer system.

  • Ensure proper orientation of the gel and membrane in the transfer apparatus.

IV. Immunoblotting and Detection

• Blocking:

  • After transfer, block the membrane with a blocking solution (e.g., 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST)) for 1 hour at room temperature with gentle agitation.[5] This step prevents non-specific binding of antibodies.

• Primary Antibody Incubation:

  • Dilute the primary antibody specific for the protein of interest in the blocking buffer at the manufacturer's recommended dilution.

  • Incubate the membrane with the primary antibody solution overnight at 4°C with gentle shaking.[5][6]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST to remove unbound primary antibody.[8]

• Secondary Antibody Incubation:

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that is specific for the host species of the primary antibody. Dilute the secondary antibody in blocking buffer.

  • Incubate for 1 hour at room temperature with gentle agitation.[6]

• Final Washes: Repeat the washing step (as in IV.3) to remove unbound secondary antibody.

• Signal Detection:

  • Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

  • Incubate the membrane with the ECL substrate for the recommended time.

  • Capture the chemiluminescent signal using a digital imaging system or X-ray film.

• Stripping and Re-probing (Optional): To detect another protein on the same membrane, the membrane can be stripped of the bound antibodies and re-probed with a different primary antibody. This is particularly useful for probing for a loading control (e.g., β-actin or GAPDH) to normalize for protein loading.[10]

V. Data Analysis

• Densitometry: Quantify the band intensity for each protein using image analysis software (e.g., ImageJ).[10]

• Normalization: Normalize the band intensity of the target protein to the intensity of the loading control (e.g., β-actin or GAPDH) for each sample.

• Statistical Analysis: Perform statistical analysis to determine the significance of the observed changes in protein expression between control and Methyl isodrimeninol-treated groups.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: NF-κB signaling pathway and the inhibitory point of Methyl Isodrimeninol.

Experimental Workflow Diagram

Caption: General workflow for Western blot analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results [frontiersin.org]
• 4. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 6. Western Blot Protocol - Creative Biolabs [modelorg-ab.creative-biolabs.com]
• 7. Western blot protocol | Abcam [abcam.com]
• 8. Western Blot Protocol | Proteintech Group [ptglab.com]
• 9. Methods and Protocols for Western Blot | MolecularCloud [molecularcloud.org]
• 10. Western Blot Methodologies for Analysis of In Vitro Protein Expression Induced by Teratogenic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Purification of Methyl Isodrimeninol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl isodrimeninol is a drimane-type sesquiterpenoid, a class of natural products known for a wide range of biological activities. The isolation and purification of individual sesquiterpenoids from complex natural extracts or synthetic reaction mixtures is a critical step for their structural elucidation and pharmacological evaluation. High-performance liquid chromatography (HPLC) is a powerful technique for the purification of these compounds, offering high resolution and selectivity.[1] This application note details a generalized HPLC method for the purification of Methyl isodrimeninol, providing protocols for both normal-phase and reversed-phase chromatography.

Methodology

The choice between normal-phase and reversed-phase HPLC depends on the polarity of the target compound and the surrounding impurities in the mixture. Both methods can be effectively applied to the separation of sesquiterpenoids.[2][3]

• Normal-Phase HPLC (NP-HPLC): In NP-HPLC, a polar stationary phase (e.g., silica (B1680970) gel) is used with a non-polar mobile phase.[4][5] This method is well-suited for separating non-polar compounds and isomers.[6]

• Reversed-Phase HPLC (RP-HPLC): RP-HPLC employs a non-polar stationary phase (e.g., C18) and a polar mobile phase.[4] It is a versatile technique for the separation of a wide range of compounds based on their hydrophobicity.[7]

Experimental Protocols

1. Sample Preparation

Prior to HPLC purification, it is often beneficial to perform a preliminary fractionation of the crude extract (from natural sources or a synthetic reaction) to remove highly polar or non-polar impurities. This can be achieved through solid-phase extraction (SPE) or flash column chromatography on silica gel or Sephadex LH-20.[2]

• Dissolve the crude extract or pre-fractionated sample in a suitable solvent (e.g., methanol, acetonitrile, or the initial mobile phase) to a concentration of 1-10 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter.

2. HPLC Purification: Method Parameters

The following tables summarize suggested starting parameters for both normal-phase and reversed-phase HPLC for the purification of Methyl isodrimeninol. Optimization of these parameters may be necessary depending on the specific sample matrix.

Table 1: Reversed-Phase HPLC Parameters

Parameter	Recommended Conditions
Column	C18, 5 µm, 250 x 10 mm (semi-preparative)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile or Methanol
Gradient	Start with 30% B, increase to 70% B over 40 min, then to 100% B over 20 min.[8]
Flow Rate	2-5 mL/min
Detection	UV/Vis Detector (e.g., 210 nm)
Injection Volume	100-500 µL

Table 2: Normal-Phase HPLC Parameters

Parameter	Recommended Conditions
Column	Silica Gel, 5 µm, 250 x 10 mm (semi-preparative)
Mobile Phase A	Hexane
Mobile Phase B	Isopropyl Alcohol or Ethyl Acetate
Isocratic Elution	A mixture of Hexane and Isopropyl Alcohol (e.g., 85:15 v/v) can be used.[3]
Flow Rate	2-5 mL/min
Detection	UV/Vis Detector (e.g., 210 nm)
Injection Volume	100-500 µL

3. Fraction Collection and Analysis

• Set up the fraction collector to collect peaks based on retention time or UV detector signal threshold.

• Collect the fractions corresponding to the peak of interest.

• Analyze the purity of the collected fractions by analytical HPLC.

• Pool the pure fractions and evaporate the solvent under reduced pressure to obtain the purified Methyl isodrimeninol.

Experimental Workflow Diagram

Caption: Workflow for the purification of Methyl isodrimeninol.

Results and Discussion

The selection of the appropriate HPLC method will depend on the specific characteristics of the sample. For a relatively non-polar compound like Methyl isodrimeninol, normal-phase HPLC might offer better resolution from other non-polar impurities.[3] Conversely, reversed-phase HPLC is often more reproducible and can be advantageous for samples with a broader range of polarities.[9] The use of a gradient elution in reversed-phase HPLC allows for the separation of compounds with a wider range of hydrophobicities in a single run.[8] The purity of the final product should be confirmed by analytical HPLC and its structure verified by spectroscopic methods such as NMR and mass spectrometry.[2]

This application note provides a comprehensive guide to developing an HPLC method for the purification of Methyl isodrimeninol. By following the outlined protocols for either normal-phase or reversed-phase chromatography, researchers can effectively isolate this compound for further studies. The provided workflow and tabulated parameters serve as a strong starting point for method development and optimization.

References

• 1. iipseries.org [iipseries.org]
• 2. Drimane Sesquiterpenoids and Isochromone Derivative from the Endophytic Fungus Pestalotiopsis sp. M-23 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of sesquiterpene lactones in Parthenium hyterophorous by normal-phase HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hawach.com [hawach.com]
• 5. waters.com [waters.com]
• 6. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. One-Step Purification of Microbially Produced Hydrophobic Terpenes via Process Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Structural Elucidation of Methyl Isodrimeninol using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the structural elucidation of natural products. This application note provides a detailed overview and experimental protocols for determining the structure of Methyl isodrimeninol, a methylated derivative of the drimane (B1240787) sesquiterpenoid isodrimeninol. Drimane sesquiterpenoids are a class of natural products known for their diverse biological activities. The structural characterization of new derivatives is crucial for understanding their structure-activity relationships.

Structural Elucidation Workflow

The structural elucidation of Methyl isodrimeninol using NMR spectroscopy follows a logical progression from simple 1D experiments to more complex 2D correlation experiments. This workflow allows for the piecing together of the molecular structure fragment by fragment.

Caption: A typical workflow for the structural elucidation of a small molecule using a combination of 1D and 2D NMR techniques.

Data Presentation: NMR Data for Isodrimeninol

The following tables summarize the ¹H and ¹³C NMR data for isodrimeninol, recorded in CDCl₃. This data serves as the basis for the structural analysis of Methyl isodrimeninol.

Table 1: ¹H NMR (500 MHz, CDCl₃) Data for Isodrimeninol

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1α	1.35	m
1β	1.55	m
2α	1.65	m
2β	1.75	m
3α	1.45	m
3β	1.60	m
5α	1.10	d	9.5
6α	1.85	m
6β	1.95	m
7	5.40	t	3.5
11	4.15	s
12	0.90	s
13	0.85	s
14	0.88	s
15	1.05	d	7.0

Table 2: ¹³C NMR (125 MHz, CDCl₃) Data for Isodrimeninol

Position	Chemical Shift (δ, ppm)	DEPT Information
1	39.2	CH₂
2	18.2	CH₂
3	42.1	CH₂
4	33.5	C
5	55.8	CH
6	24.5	CH₂
7	120.5	CH
8	139.8	C
9	50.1	C
10	37.5	C
11	64.5	CH₂
12	21.5	CH₃
13	33.3	CH₃
14	15.4	CH₃
15	16.8	CH₃

Note: The data presented is based on the published information for isodrimeninol and may require experimental verification for Methyl isodrimeninol.

Predicted NMR Data for Methyl Isodrimeninol

The methylation of the hydroxyl group at C-11 to form a methoxy (B1213986) group in Methyl isodrimeninol would lead to predictable changes in the NMR spectra:

• ¹H NMR:

  • The two protons on C-11 (originally at ~4.15 ppm) would experience a downfield shift due to the deshielding effect of the adjacent oxygen atom of the methoxy group. Their chemical shift is expected to be in the range of 3.3-3.6 ppm.

  • A new singlet, integrating to three protons, would appear for the methyl group of the ether, typically in the range of 3.3-3.5 ppm.

• ¹³C NMR:

  • The chemical shift of C-11 would shift downfield to approximately 70-75 ppm.

  • A new carbon signal for the methoxy group would appear in the range of 55-60 ppm.

Key 2D NMR Correlations for Structural Elucidation

The following diagram illustrates the key HMBC and COSY correlations that would be crucial in confirming the structure of Methyl isodrimeninol.

Caption: Key HMBC and COSY correlations for confirming the drimane skeleton and the position of the methoxy group.

Experimental Protocols

Detailed methodologies for the key NMR experiments are provided below. These protocols are intended as a general guide and may require optimization based on the specific instrument and sample concentration.

Sample Preparation

• Dissolve the Sample: Accurately weigh approximately 5-10 mg of purified Methyl isodrimeninol and dissolve it in 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (δ 0.00 for both ¹H and ¹³C).

• Transfer to NMR Tube: Transfer the solution to a clean, dry 5 mm NMR tube.

• Homogenize: Gently vortex the tube to ensure a homogeneous solution.

¹H NMR Spectroscopy

• Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker systems).

• Acquisition Parameters:

  • Spectral Width (SW): 12-16 ppm

  • Number of Scans (NS): 16-64 (depending on concentration)

  • Relaxation Delay (D1): 1-2 seconds

  • Acquisition Time (AQ): 2-4 seconds

• Processing: Apply a Fourier transform with an exponential window function (line broadening of 0.3 Hz) and phase and baseline correct the spectrum.

¹³C NMR and DEPT Spectroscopy

• Pulse Program: Proton-decoupled ¹³C experiment (e.g., zgpg30) and DEPT-135, DEPT-90, and DEPT-45 pulse programs.

• Acquisition Parameters:

  • Spectral Width (SW): 200-240 ppm

  • Number of Scans (NS): 1024-4096 (or more, as ¹³C is less sensitive)

  • Relaxation Delay (D1): 2 seconds

• Processing: Apply a Fourier transform with an exponential window function (line broadening of 1-2 Hz) and phase and baseline correct the spectra.

2D NMR Spectroscopy: COSY, HSQC, HMBC

The following table outlines the typical parameters for the key 2D NMR experiments.

Table 3: General Parameters for 2D NMR Experiments

Experiment	Pulse Program (Bruker)	Spectral Width (F2 - ¹H)	Spectral Width (F1)	Number of Increments (F1)	Number of Scans (per increment)	Relaxation Delay (D1)
COSY	cosygpqf	12-16 ppm	12-16 ppm	256-512	2-8	1.5 s
HSQC	hsqcedetgpsisp2.3	12-16 ppm	160-200 ppm (¹³C)	128-256	4-16	1.5 s
HMBC	hmbcgplpndqf	12-16 ppm	200-240 ppm (¹³C)	256-512	8-32	2.0 s

• Processing: 2D data should be processed with appropriate window functions (e.g., sine-bell) in both dimensions, followed by Fourier transformation, phasing, and baseline correction.

Conclusion

The structural elucidation of Methyl isodrimeninol can be systematically achieved through a series of 1D and 2D NMR experiments. By utilizing the established data for the parent compound, isodrimeninol, and understanding the predictable effects of methylation, researchers can confidently assign the complete structure and stereochemistry of this new derivative. The protocols and data presented in this application note provide a robust framework for the NMR-based analysis of drimane sesquiterpenoids and other natural products.

References

• 1. A complete 1H and 13C NMR data assignment for four drimane sesquiterpenoids isolated from Drimys winterii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. blacpma.ms-editions.cl [blacpma.ms-editions.cl]
• 5. researchgate.net [researchgate.net]

Application of Isodrimeninol in Studying the NF-κB Pathway: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isodrimeninol, a drimane (B1240787) sesquiterpenoid isolated from Drimys winteri, has demonstrated potential anti-inflammatory properties. Emerging research suggests that its mechanism of action may involve the modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a critical regulator of the inflammatory response. This document provides detailed application notes and experimental protocols for utilizing isodrimeninol as a tool to investigate the NF-κB pathway. The information is primarily based on studies of isodrimeninol, as research on "Methyl isodrimeninol" in this context is not currently available. It is hypothesized that isodrimeninol exerts its effects indirectly on the NF-κB pathway by modulating the expression of specific microRNAs (miRNAs).

Data Presentation

The following tables summarize the quantitative and qualitative data on the effects of isodrimeninol on the expression of pro-inflammatory cytokines and inflammation-related miRNAs in Lipopolysaccharide (LPS)-stimulated human cell lines.

Table 1: Effect of Isodrimeninol on Pro-Inflammatory Cytokine Gene Expression in LPS-Stimulated Cells

Cell Line	Treatment	Concentration (µg/mL)	Target Gene	Outcome	Significance (p-value)
Saos-2	Isodrimeninol	12.5	IL-6	Significant Decrease	< 0.05
hPDL-MSCs	Isodrimeninol	6.25	IL-1β	Significant Decrease	< 0.0001
hPDL-MSCs	Isodrimeninol	12.5	IL-1β	Significant Decrease	< 0.0001

hPDL-MSCs: human Periodontal Ligament-derived Mesenchymal Stromal Cells

Table 2: Modulatory Effects of Isodrimeninol on MicroRNA Expression in LPS-Stimulated Cells [1][2]

Cell Line	Concentration (µg/mL)	MicroRNA	Effect
Saos-2 & hPDL-MSCs	12.5	miR-146a-5p	Upregulation
Saos-2 & hPDL-MSCs	12.5	miR-223-3p	Upregulation
Saos-2 & hPDL-MSCs	12.5	miR-17-3p	Downregulation
Saos-2 & hPDL-MSCs	12.5	miR-21-3p	Downregulation
Saos-2	12.5	miR-21-5p	Downregulation
Saos-2 & hPDL-MSCs	12.5	miR-155-5p	Downregulation

Signaling Pathways and Experimental Workflow

Proposed Signaling Pathway of Isodrimeninol's Anti-inflammatory Action

Caption: Proposed mechanism of Isodrimeninol action on the NF-κB pathway.

Experimental Workflow for Studying Isodrimeninol's Effects

Caption: Experimental workflow for analyzing Isodrimeninol's effects.

Experimental Protocols

1. Cell Culture of Saos-2 and hPDL-MSCs

• 1.1. Cell Lines:

  • Saos-2 (osteoblast-like cells)

  • human Periodontal Ligament-derived Mesenchymal Stromal Cells (hPDL-MSCs)

• 1.2. Culture Medium:

  • Prepare complete culture medium appropriate for each cell line (e.g., McCoy's 5A for Saos-2, DMEM for hPDL-MSCs) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• 1.3. Culturing Conditions:

  • Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• 1.4. Subculturing:

  • Passage cells upon reaching 80-90% confluency using standard trypsinization protocols.

2. LPS-Induced Inflammation and Isodrimeninol Treatment

• 2.1. Cell Seeding:

  • Seed 1 x 10⁵ cells/mL of Saos-2 or hPDL-MSCs into 24-well plates.

  • Incubate for 24 hours to allow for cell attachment.

• 2.2. LPS Stimulation:

  • Aspirate the culture medium and replace it with fresh medium containing 1 µg/mL of Porphyromonas gingivalis LPS.

  • Incubate for 24 hours to induce an inflammatory response.

• 2.3. Isodrimeninol Treatment:

  • Prepare stock solutions of isodrimeninol in DMSO.

  • After LPS stimulation, replace the medium with fresh medium containing the desired final concentrations of isodrimeninol (e.g., 6.25 µg/mL and 12.5 µg/mL). Ensure the final DMSO concentration does not exceed 0.1%.

  • Include appropriate controls: untreated cells, cells treated with vehicle (DMSO) only, and cells stimulated with LPS only.

  • Incubate for an additional 24 hours.

3. Total RNA Extraction

• 3.1. Cell Lysis:

  • After treatment, aspirate the culture medium and wash the cells with ice-cold PBS.

  • Lyse the cells directly in the wells using a suitable lysis buffer from a commercial RNA extraction kit (e.g., mirVana™ miRNA Isolation Kit).

• 3.2. RNA Purification:

  • Follow the manufacturer's protocol for the chosen RNA extraction kit to isolate total RNA, including the small RNA fraction.

• 3.3. RNA Quantification and Quality Control:

  • Determine the concentration and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop).

  • Assess RNA integrity using gel electrophoresis if necessary.

  • Store RNA at -80°C.

4. Quantitative Real-Time PCR (qPCR) for Cytokine and miRNA Expression

• 4.1. cDNA Synthesis:

  • For cytokine gene expression, reverse transcribe 1 µg of total RNA into cDNA using a reverse transcription kit with oligo(dT) primers.

  • For miRNA expression, use a specific miRNA reverse transcription kit with stem-loop primers for each target miRNA.

• 4.2. qPCR Reaction:

  • Prepare the qPCR reaction mix containing cDNA, forward and reverse primers for the target genes (e.g., IL-1β, IL-6, and a reference gene like RPL27) or miRNA-specific primers, and a suitable qPCR master mix (e.g., SYBR Green).

  • Use a housekeeping miRNA (e.g., hsa-miR-191-5p) for normalization of miRNA expression.

• 4.3. Thermocycling Conditions (Example):

  • Initial denaturation: 95°C for 10 minutes.

  • 40 cycles of:

    • Denaturation: 95°C for 15 seconds.

    • Annealing/Extension: 60°C for 1 minute.

• 4.4. Data Analysis:

  • Calculate the relative gene expression using the comparative Ct (ΔΔCt) method.

  • Normalize the expression of the target genes to the reference gene.

  • Perform statistical analysis (e.g., ANOVA followed by a post-hoc test) to determine the significance of the observed changes.

Disclaimer: The provided protocols are based on published research and should be adapted and optimized for specific laboratory conditions and experimental goals. The information pertains to isodrimeninol, and its direct interaction with NF-κB core components has not been fully elucidated. Further research is required to confirm the precise molecular mechanisms.

References

• 1. Frontiers | MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results [frontiersin.org]
• 2. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving the yield of Methyl isodrimeninol chemical synthesis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of Methyl isodrimeninol chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for obtaining Methyl isodrimeninol?

A1: Currently, a direct, one-step synthesis of Methyl isodrimeninol is not well-documented in publicly available literature. The most plausible synthetic routes involve the modification of closely related natural products, such as isodrimeninol or drimenol (B159378). A common approach involves the oxidation of a drimane-type sesquiterpenoid alcohol followed by or preceded by a methylation step. The exact sequence and reagents would depend on the starting material and the desired regioselectivity of the methyl group.

Q2: What are the common starting materials for the synthesis of Methyl isodrimeninol and its analogs?

A2: The primary starting material for the hemi-synthesis of drimane (B1240787) derivatives is often isodrimeninol, which can be isolated from natural sources like the bark of Drimys winteri. Drimenol is another common precursor for the synthesis of various drimane sesquiterpenoids.

Q3: What are the key reaction types involved in the synthesis of Methyl isodrimeninol derivatives?

A3: The key reactions typically include:

• Oxidation: Conversion of the alcohol functional group in isodrimeninol or drimenol to a ketone or aldehyde.

• Methylation: Introduction of a methyl group, potentially at a hydroxyl or other reactive site. The specific methylation strategy would depend on the final structure of Methyl isodrimeninol.

Troubleshooting Guide

Low Yield in Oxidation Step

Problem: Low yield of the desired oxidized product when starting from isodrimeninol or a similar drimane alcohol.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Incomplete Reaction	- Increase Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure completion.
- Increase Reagent Stoichiometry: Gradually increase the equivalents of the oxidizing agent. For instance, when using Pyridinium (B92312) chlorochromate (PCC), ensure at least 1 equivalent is added dropwise.
- Elevate Temperature: If the reaction is sluggish at room temperature, gentle heating might be necessary. However, this should be done cautiously to avoid side reactions.
Degradation of Starting Material or Product	- Choice of Oxidizing Agent: Stronger oxidizing agents might lead to degradation. Consider milder alternatives to PCC if degradation is observed.
- Control of Reaction Temperature: Perform the reaction at a lower temperature (e.g., 0 °C) to minimize decomposition.
Formation of Multiple Products	- Selective Oxidizing Agent: Use a more selective oxidizing agent to target the desired alcohol if multiple hydroxyl groups are present.
- Purification Strategy: Optimize the purification method (e.g., column chromatography with a specific solvent system) to effectively separate the desired product from byproducts. A reported solvent system for purification of PCC oxidation products is hexane/EtOAc (9:1 v/v).

Side Reactions During Synthesis

Problem: Observation of unexpected byproducts in the reaction mixture.

Possible Side Reactions and Mitigation Strategies:

Side Reaction	Mitigation Strategy
Over-oxidation	- Use a milder and more selective oxidizing agent.
- Carefully control the stoichiometry of the oxidizing agent.
- Monitor the reaction closely and stop it as soon as the starting material is consumed.
Rearrangement of the Carbon Skeleton	- This can be acid or base-catalyzed. Ensure the reaction conditions are neutral if possible.
- Use non-acidic oxidizing agents.
Elimination Reactions	- If a hydroxyl group is adjacent to a potential leaving group or in a sterically hindered position, elimination to form an alkene can occur, especially at higher temperatures. Use milder reaction conditions.

Experimental Protocols

Key Experiment: Oxidation of Isodrimeninol using PCC

This protocol is adapted from a known procedure for the oxidation of isodrimeninol.

Materials:

• Isodrimeninol

• Pyridinium chlorochromate (PCC)

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297) (EtOAc)

• Nitrogen gas supply

• Standard laboratory glassware

Procedure:

• Dissolve isodrimeninol (1 equivalent) in anhydrous dichloromethane in a round-bottom flask under a nitrogen atmosphere.

• Add pyridinium chlorochromate (PCC) (1 equivalent) dropwise to the solution.

• Stir the reaction mixture at room temperature for a specified time (e.g., 6 hours), monitoring the reaction progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the resulting residue by silica gel column chromatography using a hexane/EtOAc solvent system (e.g., 9:1 v/v) to isolate the oxidized products.

Quantitative Data from a Representative Oxidation of Isodrimeninol:

Product	Molecular Weight ( g/mol )	Yield (%)
C2	232	20
C3	234	10
C4	250	38
C5	248	20

Note: The structures of C2, C3, C4, and C5 are specific drimane derivatives obtained in the cited study and may not directly correspond to Methyl isodrimeninol.

Visualizations

Caption: A generalized workflow for the chemical synthesis of Methyl isodrimeninol.

Caption: A logical diagram for troubleshooting low reaction yields.

Technical Support Center: Overcoming Solubility Challenges of Methyl Isodrimeninol

This technical support guide provides researchers, scientists, and drug development professionals with practical solutions for overcoming solubility issues encountered with Methyl Isodrimeninol in aqueous solutions during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Methyl Isodrimeninol and why is its solubility a concern?

Methyl Isodrimeninol is a drimane-type sesquiterpenoid, a class of naturally derived compounds known for their diverse biological activities, including anti-inflammatory and antifungal properties.[1][2][3][4][5][6][7] Structurally, it is a C15 bicyclic molecule, which suggests it is lipophilic (hydrophobic) and likely has poor solubility in aqueous solutions. This low aqueous solubility can pose significant challenges for in vitro and in vivo assays, potentially leading to inaccurate results and hindering further development.[8][9]

Q2: I'm seeing precipitation when I add my Methyl Isodrimeninol stock solution to my aqueous buffer. What is happening?

This is a common issue when a compound with low aqueous solubility, dissolved in an organic solvent like Dimethyl Sulfoxide (DMSO), is introduced into an aqueous buffer. The organic solvent disperses in the buffer, and if the final concentration of Methyl Isodrimeninol exceeds its solubility limit in the aqueous solution, it will precipitate out. This can lead to variable and unreliable data in biological assays.[9]

Q3: What are the initial steps I should take to improve the solubility of Methyl Isodrimeninol for my experiments?

The first step is to prepare a high-concentration stock solution in an appropriate organic solvent. For biological assays, DMSO is a common choice.[8][9] When diluting the stock solution into your aqueous medium, it is crucial to do so in a way that minimizes precipitation. This can involve optimizing the dilution protocol and considering the use of co-solvents or other solubilizing agents.[9]

Troubleshooting Guide

Issue 1: My Methyl Isodrimeninol is not dissolving in my desired aqueous buffer.

Cause: Methyl Isodrimeninol is a hydrophobic compound with inherently low water solubility.

Solutions:

• Co-solvents: Introduce a water-miscible organic solvent to the aqueous buffer to increase the solubility of the compound.[10][11] Common co-solvents include DMSO, ethanol, and polyethylene (B3416737) glycol (PEG).[8][11] It is important to determine the maximum tolerable concentration of the co-solvent for your specific cell line or assay, as high concentrations can be toxic.

• Surfactants: Use surfactants at concentrations above their critical micelle concentration (CMC) to form micelles that can encapsulate the hydrophobic Methyl Isodrimeninol, thereby increasing its apparent solubility.[11][12] Non-ionic surfactants like Tween-80 and Pluronic-F68 are often used in biological applications.[10]

• pH Adjustment: Although likely less effective for a neutral compound like Methyl Isodrimeninol, if it possesses any ionizable functional groups, adjusting the pH of the buffer can significantly alter its solubility.

Issue 2: I'm observing inconsistent results in my biological assays.

Cause: This could be due to the precipitation of Methyl Isodrimeninol in the assay medium, leading to variable effective concentrations.

Solutions:

• Optimize Dilution Protocol: When diluting your DMSO stock, add the stock solution to the aqueous buffer while vortexing or stirring to ensure rapid mixing and minimize localized high concentrations that can lead to precipitation.[9]

• Solubility Enhancement Techniques: Employ one of the solubility enhancement techniques described above (co-solvents, surfactants) to maintain the compound in solution throughout the experiment.

• Particle Size Reduction: For formulation development, techniques like micronization or nanosuspension can increase the surface area of the compound, leading to a faster dissolution rate.[10][13]

Comparison of Solubility Enhancement Techniques

Technique	Mechanism	Advantages	Disadvantages
Co-solvency	Reduces the polarity of the aqueous solvent, increasing the solubility of hydrophobic compounds.[11]	Simple to implement; effective for many nonpolar drugs.[10][11]	Potential for solvent toxicity at higher concentrations; may precipitate upon further dilution.[11]
Surfactants (Micellar Solubilization)	Surfactant molecules form micelles that encapsulate the hydrophobic drug, increasing its apparent solubility.[12]	High solubilization capacity; can be used for intravenous administration.[11]	Potential for toxicity depending on the surfactant and concentration; can interfere with some biological assays.[11]
Complexation (e.g., with Cyclodextrins)	The hydrophobic drug molecule is encapsulated within the hydrophobic cavity of a cyclodextrin (B1172386) molecule.[10]	Can significantly increase solubility and bioavailability; low toxicity.	Can be expensive; the complex may have different biological activity than the free drug.
Solid Dispersion	The drug is dispersed in a hydrophilic carrier matrix, often in an amorphous state, which enhances dissolution.[13][14]	Improves dissolution rate and bioavailability.[13]	Can be complex to prepare; potential for the drug to recrystallize over time.
pH Adjustment	For ionizable compounds, adjusting the pH can convert the drug into a more soluble salt form.[12]	Simple and effective for drugs with acidic or basic functional groups.	Not effective for neutral compounds; can affect the stability of the drug or the biological system.

Experimental Protocols

Protocol 1: Determining an Effective Co-solvent System

• Prepare Stock Solutions: Prepare a 10 mM stock solution of Methyl Isodrimeninol in 100% DMSO.

• Prepare Co-solvent Mixtures: Prepare a series of aqueous buffers containing varying concentrations of a co-solvent (e.g., DMSO or ethanol) ranging from 0.1% to 5% (v/v).

• Solubility Assessment: Add the Methyl Isodrimeninol stock solution to each co-solvent mixture to achieve the desired final concentration.

• Observation: Incubate the solutions under the experimental conditions (e.g., 37°C) for a set period.

• Analysis: Visually inspect for precipitation. For a quantitative measure, centrifuge the samples and measure the concentration of the supernatant using a suitable analytical method like HPLC-UV.

• Cell Viability Assay: Perform a cell viability assay (e.g., MTT or XTT) with the co-solvent mixtures alone (without Methyl Isodrimeninol) to determine the maximum non-toxic concentration for your cell line.

Protocol 2: Utilizing Surfactants for Solubilization

• Prepare Surfactant Solutions: Prepare a series of aqueous buffers containing a surfactant (e.g., Tween-80 or Pluronic F68) at concentrations above its CMC.

• Prepare Stock Solution: Prepare a 10 mM stock solution of Methyl Isodrimeninol in a suitable organic solvent (e.g., ethanol).

• Solubilization: Add the Methyl Isodrimeninol stock solution to the surfactant solutions.

• Equilibration: Gently mix and allow the solutions to equilibrate for several hours to facilitate micelle formation and drug encapsulation.

• Analysis: Assess the solubility as described in Protocol 1.

• Control Experiments: Ensure that the surfactant itself does not interfere with your biological assay.

Visualizations

Caption: Experimental workflow for troubleshooting Methyl Isodrimeninol solubility issues.

Caption: Postulated anti-inflammatory signaling pathway of Methyl Isodrimeninol.

References

• 1. Broad-spectrum antifungal activities and mechanism of drimane sesquiterpenoids [microbialcell.com]
• 2. Drimane Sesquiterpene Alcohols with Activity against Candida Yeast Obtained by Biotransformation with Cladosporium antarcticum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biosynthesis of Fungal Drimane‐Type Sesquiterpene Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results [frontiersin.org]
• 7. Anti-inflammatory activity of 21(alpha, beta)-methylmelianodiols, novel compounds from Poncirus trifoliata Rafinesque - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ijmsdr.org [ijmsdr.org]
• 11. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. brieflands.com [brieflands.com]
• 13. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 14. APPROACHES TO IMPROVE SOLUBILITY OF POORLY WATER SOLUBLE DRUGS | Semantic Scholar [semanticscholar.org]

Stability testing of Methyl isodrimeninol under different storage conditions.

Technical Support Center: Stability of Methyl Isodrimeninol

Disclaimer: Specific stability testing data for Methyl isodrimeninol is not extensively available in public literature. This guide is based on established principles of stability testing for related drimane (B1240787) sesquiterpenoids and general pharmaceutical compounds. The experimental conditions and results presented are representative examples and must be adapted and confirmed through laboratory investigation for Methyl isodrimeninol.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of a stability study for Methyl isodrimeninol?

A stability study is crucial to understand how the quality of Methyl isodrimeninol varies over time under the influence of environmental factors such as temperature, humidity, and light.[1] This data is essential for determining recommended storage conditions, re-test periods, and shelf-life. Furthermore, it helps in identifying potential degradation products, which is critical for ensuring the safety and efficacy of any formulation containing the compound.[1][2]

Q2: What is a forced degradation or stress testing study?

Forced degradation studies, or stress testing, involve intentionally exposing Methyl isodrimeninol to conditions more severe than standard accelerated stability testing.[1][3] These conditions typically include acid and base hydrolysis, oxidation, heat, and photolysis. The primary goals are to identify likely degradation products, understand the degradation pathways, and establish the intrinsic stability of the molecule.[1][4] This process is fundamental for developing and validating stability-indicating analytical methods.

Q3: What are typical stress conditions used for a compound like Methyl isodrimeninol?

While optimal conditions must be determined experimentally, typical stress conditions for a sesquiterpenoid might include:

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24-48 hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24-48 hours.

• Oxidative Degradation: 3-6% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid drug substance exposed to 100-120°C for 48 hours.

• Photolytic Degradation: Exposure to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

The goal is to achieve partial degradation (typically 5-20%) to ensure that the analytical method can detect and resolve the degradants from the parent compound.[3]

Q4: How are the degradation products of Methyl isodrimeninol identified?

Degradation products are typically detected and quantified using a stability-indicating High-Performance Liquid Chromatography (HPLC) method, often with a Photodiode Array (PDA) detector to check for peak purity.[5] For structural elucidation, hyphenated techniques like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are employed to characterize the impurities formed under various stress conditions.[3][5]

Troubleshooting Guide

Q5: Issue - My HPLC analysis shows no degradation of Methyl isodrimeninol even after applying stress conditions.

• Possible Cause 1: Stress conditions are too mild.

  • Solution: The concentration of the stressor (acid, base, oxidant), the temperature, or the duration of exposure may be insufficient. Incrementally increase the severity of the conditions. For example, move from 0.1 M HCl to 1 M HCl, increase the temperature from 60°C to 80°C, or extend the exposure time. Monitor the sample at intermediate time points to avoid complete degradation.

• Possible Cause 2: The compound is highly stable under the tested conditions.

  • Solution: This is a valid outcome. Document the compound's stability under the tested conditions as part of its intrinsic stability profile. Regulatory guidelines expect stress studies to be conducted, and demonstrating stability is a key finding.[4]

Q6: Issue - All of my Methyl isodrimeninol degraded, and I only see impurity peaks in the chromatogram.

• Possible Cause: Stress conditions are too harsh.

  • Solution: The goal of forced degradation is to achieve partial degradation, not complete loss of the active substance.[3] Reduce the severity of the stress conditions. Decrease the temperature, shorten the exposure time, or use a lower concentration of the stressor. For example, if 1 M NaOH caused complete degradation in 2 hours, try 0.1 M NaOH and take samples at 2, 4, 8, and 12 hours.

Q7: Issue - The mass balance of my stability study is below 95%.

• Possible Cause 1: Some degradants are not being detected by the HPLC method.

  • Solution: The degradant may not have a chromophore, making it invisible to a UV detector. Check for this by using a more universal detector like a Charged Aerosol Detector (CAD) or a Mass Spectrometer (MS). It's also possible the degradant is volatile or has precipitated out of the solution.

• Possible Cause 2: The response factor of the degradation product is different from the parent compound.

  • Solution: Assuming the response factor of the degradant is the same as the parent compound can lead to inaccurate mass balance calculations. If possible, isolate the impurity and determine its actual response factor. If not, relative response factors may need to be applied.

Data Presentation: Hypothetical Stability of Methyl Isodrimeninol

The following table summarizes hypothetical data from a forced degradation study on Methyl isodrimeninol.

Stress Condition	Assay of Methyl Isodrimeninol (%)	Major Degradation Product (% Peak Area)	Total Impurities (%)	Mass Balance (%)
Control (Initial)	99.8	Not Detected	0.2	100.0
Acid (0.5 M HCl, 80°C, 12h)	88.5	8.2 (at RRT 0.75)	10.9	99.4
Base (0.1 M NaOH, 60°C, 8h)	90.1	6.5 (at RRT 0.82)	9.2	99.3
Oxidative (6% H₂O₂, RT, 24h)	85.3	11.0 (at RRT 0.91)	13.8	99.1
Thermal (105°C, 48h)	97.2	1.1 (at RRT 0.82)	2.5	99.7
Photolytic (ICH Q1B)	94.6	3.5 (at RRT 1.15)	4.9	99.5
RRT = Relative Retention Time

Experimental Protocols

Protocol 1: Forced Degradation Study

• Preparation of Stock Solution: Prepare a 1 mg/mL solution of Methyl isodrimeninol in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

• Acid Hydrolysis: Mix 5 mL of the stock solution with 5 mL of 1 M HCl. Heat in a water bath at 80°C. Withdraw aliquots at 0, 4, 8, and 12 hours. Neutralize the aliquots with an equivalent amount of 1 M NaOH before dilution and injection into the HPLC system.

• Base Hydrolysis: Mix 5 mL of the stock solution with 5 mL of 0.2 M NaOH. Keep at 60°C. Withdraw and neutralize aliquots with 0.2 M HCl at 0, 2, 4, and 8 hours.

• Oxidative Degradation: Mix 5 mL of the stock solution with 5 mL of 6% H₂O₂. Store at room temperature, protected from light. Withdraw aliquots at 0, 8, 16, and 24 hours.

• Thermal Degradation: Accurately weigh 10 mg of solid Methyl isodrimeninol into a glass vial and place it in a hot air oven maintained at 105°C for 48 hours. At the end of the study, dissolve the sample in the solvent to achieve a 1 mg/mL concentration for analysis.

• Photostability Testing: Expose both solid powder and a 1 mg/mL solution to light conditions as specified in ICH guideline Q1B. A parallel set of samples should be wrapped in aluminum foil to serve as dark controls.

• Analysis: For all stressed samples, dilute with mobile phase to a final concentration of approximately 100 µg/mL and analyze by a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method Development (Example)

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient elution system is often required to separate the parent peak from various degradation products. For example:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: Acetonitrile

  • Gradient: Start with 50% B, increase to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Scan with a PDA detector from 200-400 nm and select an optimal wavelength for detection of both the parent compound and impurities (e.g., 215 nm).[5]

• Injection Volume: 10 µL.

• Validation: The method must be validated according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, accuracy, precision, and robustness. Specificity is proven by showing that the peaks of the degradants are well-resolved from the parent peak.

Visualizations

Caption: General workflow for forced degradation and stability analysis.

Caption: Hypothetical degradation pathways for Methyl Isodrimeninol.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biopharmaspec.com [biopharmaspec.com]
• 3. Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond [ouci.dntb.gov.ua]
• 4. biopharminternational.com [biopharminternational.com]
• 5. forced degradation products: Topics by Science.gov [science.gov]

Troubleshooting the purification of Methyl isodrimeninol from crude plant extracts.

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of Methyl isodrimeninol from crude plant extracts.

Frequently Asked Questions (FAQs)

Q1: What is Methyl isodrimeninol and from which plant sources can it be isolated?

Methyl isodrimeninol is a drimane-type sesquiterpenoid. It is a derivative of isodrimeninol, which has been successfully isolated from the bark of Drimys winteri (Winter's Bark), a tree native to Chile and Argentina.[1][2] While literature specifically detailing the isolation of the methylated form is scarce, methods for purifying isodrimeninol from Drimys winteri serve as an excellent starting point. Additionally, related drimane (B1240787) sesquiterpenoids have been found in plants of the Polygonum genus, suggesting that species like Polygonum flaccidum could also be potential sources.

Q2: What is the general workflow for purifying Methyl isodrimeninol?

The purification process typically involves a multi-step approach beginning with the extraction of the raw plant material, followed by fractionation and chromatographic separation. A general workflow includes:

• Extraction: The dried and powdered plant material (e.g., bark of Drimys winteri) is extracted with a suitable organic solvent system, such as a mixture of hexane (B92381) and ethyl acetate (B1210297).

• Fractionation: The crude extract is often subjected to liquid-liquid partitioning or column chromatography to separate compounds based on their polarity.

• Column Chromatography: Silica (B1680970) gel column chromatography is a common method for the separation of drimane sesquiterpenoids. A gradient elution with a non-polar to a polar solvent system is typically employed.

• Further Purification (if necessary): Fractions containing the target compound may require further purification using techniques like preparative Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Purity Assessment and Identification: The purity of the isolated compound is assessed using analytical TLC and HPLC, and its identity is confirmed by spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Q3: What are some of the known biological activities of isodrimeninol and related drimane sesquiterpenoids?

Isodrimeninol and other drimane sesquiterpenoids isolated from Drimys winteri have been reported to exhibit a range of biological activities, including anti-inflammatory and antifungal properties.[1] Specifically, isodrimeninol has been shown to reduce the adhesion of monocytes to endothelial cells, suggesting its potential in mitigating vascular inflammation.[2]

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of Methyl isodrimeninol.

Low Yield of Target Compound

Potential Cause	Recommended Solution
Incomplete Extraction	- Ensure the plant material is finely ground to maximize surface area for solvent penetration. - Increase the extraction time or perform multiple extraction cycles with fresh solvent. - Optimize the solvent system. Based on the polarity of Methyl isodrimeninol, a mixture of hexane and ethyl acetate is a good starting point. Adjusting the ratio may improve yield.
Degradation of the Compound	- Sesquiterpenoids can be sensitive to heat and pH changes. Avoid high temperatures during solvent evaporation (use a rotary evaporator under reduced pressure at a moderate temperature). - Information on the stability of sesquiterpene lactones suggests they can be unstable at higher pH.[3] It is advisable to work under neutral or slightly acidic conditions.
Loss during Liquid-Liquid Partitioning	- The polarity of Methyl isodrimeninol may cause it to be partially distributed between two immiscible solvents. - Perform back-extraction of each layer to recover any lost compound. - Analyze both layers by TLC to track the distribution of the target compound.
Poor Separation in Column Chromatography	- If the compound of interest co-elutes with impurities, the yield of the pure fraction will be low. - Optimize the solvent system for column chromatography by first performing TLC with various solvent combinations to achieve good separation. A target Rf value of 0.2-0.4 for the compound of interest on TLC is often a good starting point for column separation.

Poor Chromatographic Resolution

Problem	Potential Cause	Recommended Solution
Streaking or Tailing of Spots on TLC	- Sample Overload: The applied sample is too concentrated. - Interaction with Stationary Phase: The compound may have acidic or basic properties causing strong interaction with the silica gel.	- Dilute the sample before spotting it on the TLC plate. - Add a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) to the developing solvent to improve the spot shape.
Co-elution of Compounds in Column Chromatography	- Inappropriate Solvent System: The polarity difference between the target compound and impurities is not sufficient for separation with the chosen solvent system. - Column Overloading: Too much crude extract has been loaded onto the column. - Improper Column Packing: The presence of air bubbles or cracks in the stationary phase.	- Perform a gradient elution, starting with a non-polar solvent and gradually increasing the polarity. This can improve the separation of compounds with similar polarities. - Reduce the amount of crude extract loaded relative to the amount of silica gel. - Ensure the silica gel is packed uniformly as a slurry to avoid channeling.
Broad or Split Peaks in HPLC	- Column Degradation: The stationary phase of the HPLC column has deteriorated. - Inappropriate Mobile Phase: The mobile phase is not optimized for the separation. - Column Overloading: The concentration of the injected sample is too high.	- Use a guard column to protect the analytical column. If the column is old, it may need to be replaced. - Ensure the mobile phase is properly degassed and filtered. Optimize the mobile phase composition and gradient. - Inject a smaller volume of the sample or dilute the sample before injection.

Experimental Protocols

Protocol 1: Extraction of Drimane Sesquiterpenoids from Drimys winteri Bark

• Preparation of Plant Material: Obtain dried bark of Drimys winteri. Grind the bark into a fine powder to increase the surface area for extraction.

• Solvent Extraction:

  • Macerate the powdered bark in a mixture of hexane and ethyl acetate (EtOAc) (e.g., in a 9:1 or similar ratio) at room temperature for 24-48 hours with occasional stirring.

  • Filter the extract to remove the solid plant material.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to obtain the crude extract.

Protocol 2: Purification by Silica Gel Column Chromatography

• Preparation of the Column:

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Carefully pack a glass column with the silica gel slurry, ensuring there are no air bubbles or cracks.

• Sample Loading:

  • Dissolve the crude extract in a minimal amount of the initial mobile phase solvent.

  • Alternatively, adsorb the crude extract onto a small amount of silica gel, dry it, and then carefully load the dried powder onto the top of the packed column.

• Elution:

  • Begin elution with a non-polar solvent (e.g., 100% hexane).

  • Gradually increase the polarity of the mobile phase by increasing the proportion of a more polar solvent (e.g., ethyl acetate). A common gradient could be from 100% hexane to a 1:1 mixture of hexane and ethyl acetate.

• Fraction Collection:

  • Collect the eluate in fractions of a fixed volume.

• Analysis of Fractions:

  • Monitor the composition of each fraction using Thin Layer Chromatography (TLC).

  • Spot a small amount of each fraction onto a TLC plate.

  • Develop the TLC plate in a suitable solvent system (e.g., hexane:ethyl acetate 8:2).

  • Visualize the spots under UV light (if applicable) and by staining with a suitable reagent (e.g., vanillin-sulfuric acid followed by heating).

• Pooling and Concentration:

  • Combine the fractions that contain the target compound (as identified by TLC) with a similar purity profile.

  • Concentrate the pooled fractions under reduced pressure to obtain the purified Methyl isodrimeninol.

Data Presentation

Table 1: Yield of Drimane Sesquiterpenoids from Drimys winteri Bark

Compound	Yield (%)	Purification Method	Reference
Drimenin	0.0011	Column Chromatography (Hexane:EtOAc 9:1)	[1]
Drimenol	0.015	Column Chromatography (Hexane:EtOAc 9:1)	[1]
Isodrimeninol	Not specified	Column Chromatography	[1]
Polygodial	0.092	Column Chromatography	[4]
Isotadeonal	0.0624	Column Chromatography	[4]

Note: Yields are typically reported as a percentage of the dry weight of the starting plant material.

Mandatory Visualization

Diagram 1: General Workflow for Purification of Methyl Isodrimeninol

Caption: A generalized workflow for the purification of Methyl isodrimeninol.

Diagram 2: Troubleshooting Logic for Low Compound Yield

Caption: A troubleshooting decision tree for addressing low yields.

References

• 1. researchgate.net [researchgate.net]
• 2. On the stability of sesquiterpene lactones in the officinal Arnica tincture of the German pharmacopoeia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Optimization of Methyl Isodrimeninol Derivatization

Welcome to the technical support center for the derivatization of Methyl isodrimeninol. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What are the most common derivatization strategies for a secondary alcohol like Methyl isodrimeninol?

A1: For a secondary alcohol such as Methyl isodrimeninol, the most common derivatization methods involve acylation to form esters (e.g., acetylation) and silylation to form silyl (B83357) ethers. These derivatives are often more volatile and thermally stable, making them suitable for analysis by gas chromatography (GC), or they can be used to introduce a chromophore for UV-Vis detection in HPLC.

Q2: Why is my derivatization of Methyl isodrimeninol resulting in a low yield?

A2: Low yields can be attributed to several factors including suboptimal reaction conditions (temperature, time), reagent purity and stoichiometry, the presence of moisture, or steric hindrance around the hydroxyl group of the Methyl isodrimeninol molecule. Refer to the troubleshooting guide for a systematic approach to addressing this issue.

Q3: How can I monitor the progress of my derivatization reaction?

A3: The progress of the reaction can be effectively monitored using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). On a TLC plate, the disappearance of the Methyl isodrimeninol spot and the appearance of a new, less polar product spot indicates the reaction is proceeding. GC-MS can provide quantitative information on the conversion of the starting material to the desired derivative.

Q4: What are the key parameters to optimize for a successful derivatization?

A4: The key parameters to optimize are reaction temperature, reaction time, the molar ratio of derivatizing agent to Methyl isodrimeninol, and the choice of solvent and catalyst (if applicable). A systematic optimization of these parameters is crucial for achieving high yields and purity.[1][2][3]

Troubleshooting Guide

Issue 1: Low or No Product Formation

Potential Cause	Suggested Solution
Inactive or Degraded Reagents	Use fresh derivatizing reagents and anhydrous solvents. Ensure proper storage of reagents to prevent degradation.
Presence of Moisture	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) and use oven-dried glassware. Moisture can quench many derivatizing agents, especially silylating agents.
Suboptimal Reaction Temperature	Optimize the reaction temperature. Some reactions require heating to overcome activation energy barriers, while others may need to be cooled to prevent side reactions. Start with room temperature and adjust as needed based on literature for similar compounds.
Insufficient Reaction Time	Monitor the reaction over time using TLC or GC-MS to determine the optimal reaction duration. Some derivatizations can be rapid, while others may require several hours.
Incorrect Stoichiometry	Increase the molar excess of the derivatizing agent. Typically, a 1.5 to 5-fold excess is used to drive the reaction to completion.
Steric Hindrance	For sterically hindered alcohols, a more reactive derivatizing agent or a stronger catalyst may be required. For example, using a more potent silylating agent like N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).

Issue 2: Presence of Multiple Products (Side Reactions)

Potential Cause	Suggested Solution
Reaction Temperature is Too High	High temperatures can lead to decomposition of the product or starting material, or promote side reactions. Try running the reaction at a lower temperature.
Excessively Long Reaction Time	Prolonged reaction times can lead to the formation of byproducts. Determine the optimal reaction time by monitoring the reaction progress.
Reactive Functional Groups Elsewhere in the Molecule	While Methyl isodrimeninol's primary reactive site for these derivatizations is the hydroxyl group, consider the possibility of other reactive sites under harsh conditions. Use milder derivatizing agents or protective group strategies if necessary.
Impure Starting Material	Ensure the purity of your Methyl isodrimeninol starting material using techniques like NMR or LC-MS before proceeding with derivatization.

Experimental Protocols

Protocol 1: Acetylation of Methyl Isodrimeninol

This protocol describes a general procedure for the acetylation of Methyl isodrimeninol to form Methyl isodrimeninol acetate.

Materials:

• Methyl isodrimeninol

• Acetic anhydride (B1165640)

• Pyridine (B92270) (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round bottom flask, magnetic stirrer, and stir bar

• Inert atmosphere setup (optional but recommended)

Procedure:

• Dissolve Methyl isodrimeninol (1 equivalent) in anhydrous DCM in a round bottom flask.

• Add pyridine (2 equivalents) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.5 equivalents) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography if necessary.

Protocol 2: Silylation of Methyl Isodrimeninol

This protocol outlines a general method for the silylation of Methyl isodrimeninol using BSTFA with TMCS as a catalyst.

Materials:

• Methyl isodrimeninol

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous solvent (e.g., Acetonitrile, Dichloromethane, or Pyridine)

• Reaction vial with a screw cap

• Heating block or water bath

Procedure:

• Place a known amount of Methyl isodrimeninol into a clean, dry reaction vial.

• Add the anhydrous solvent to dissolve the sample.

• Add a molar excess of BSTFA with 1% TMCS (e.g., 50-100 µL for ~1 mg of analyte).

• Cap the vial tightly and heat at 60-70 °C for 30-60 minutes.

• After cooling to room temperature, the sample is ready for GC-MS analysis.

Data Presentation

Table 1: Optimization of Acetylation Reaction Conditions (Hypothetical Data)

Entry	Acetic Anhydride (equiv.)	Pyridine (equiv.)	Temperature (°C)	Time (h)	Conversion (%)
1	1.2	1.5	25	4	75
2	1.5	2.0	25	4	92
3	2.0	2.5	25	4	95
4	1.5	2.0	0 to 25	2	96
5	1.5	2.0	40	2	90 (with side products)

Table 2: Optimization of Silylation Reaction Conditions (Hypothetical Data)

Entry	Derivatizing Agent	Solvent	Temperature (°C)	Time (min)	Peak Area Ratio (Product/Starting Material)
1	BSTFA + 1% TMCS	Acetonitrile	60	30	50.2
2	BSTFA + 1% TMCS	Acetonitrile	70	30	65.8
3	BSTFA + 1% TMCS	Pyridine	70	30	72.1
4	MSTFA	Acetonitrile	70	30	68.4
5	BSTFA + 1% TMCS	Acetonitrile	70	60	66.2

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

How to prevent the degradation of Methyl isodrimeninol during experimental procedures.

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the degradation of Methyl isodrimeninol during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Methyl isodrimeninol and why is its stability a concern?

Methyl isodrimeninol is a derivative of the drimane (B1240787) sesquiterpenoid isodrimeninol. Like many natural products, sesquiterpenoids can be susceptible to degradation under various experimental conditions, which can impact the accuracy and reproducibility of research findings. The stability of Methyl isodrimeninol, a methyl ether derivative, is generally expected to be higher than its parent compound, isodrimeninol, as the methylation protects the potentially reactive hydroxyl group. However, degradation can still occur under specific conditions.

Q2: What are the likely causes of Methyl isodrimeninol degradation?

While specific degradation pathways for Methyl isodrimeninol are not extensively documented, based on the general chemistry of sesquiterpenoids and ethers, potential causes of degradation include:

• Acidic Conditions: Strong acidic conditions can potentially lead to the cleavage of the methyl ether, reverting the compound to isodrimeninol, which may then be susceptible to further degradation.

• Oxidative Stress: Exposure to oxidizing agents, and to a lesser extent, air and light over prolonged periods, can lead to oxidation of the drimane skeleton.

• High Temperatures: Elevated temperatures can accelerate degradation reactions.[1][2][3]

• Contaminants: The presence of acidic or basic impurities, as well as enzymatic contaminants in natural product extracts, can catalyze degradation.[4]

Q3: How should I handle and store Methyl isodrimeninol to minimize degradation?

To ensure the stability of Methyl isodrimeninol, the following handling and storage procedures are recommended:

• Storage Conditions: Store the compound in a cool, dark, and dry place. For long-term storage, keeping it at -20°C or below in a tightly sealed container is advisable.

• Inert Atmosphere: For maximum stability, especially for long-term storage of the solid compound or solutions, storing under an inert atmosphere (e.g., argon or nitrogen) can prevent oxidation.

• Solvent Selection: Use high-purity, anhydrous solvents for preparing solutions. Protic solvents like methanol (B129727) and ethanol (B145695) are generally acceptable for short-term use, but for long-term storage of solutions, aprotic solvents such as DMSO or DMF might be considered, although solvent-adduct formation should be monitored. Always use fresh, high-quality solvents.[5]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving Methyl isodrimeninol.

Problem	Possible Causes	Recommended Solutions
Loss of compound activity or inconsistent results in biological assays.	Compound degradation due to improper storage or handling.	1. Verify the storage conditions of your stock solution (temperature, light exposure). 2. Prepare fresh working solutions from a solid sample for each experiment. 3. Analyze the purity of the stock solution using HPLC-UV or LC-MS to check for degradation products.
Appearance of new peaks in chromatograms (HPLC, GC-MS) over time.	Degradation of Methyl isodrimeninol in solution.	1. Investigate the pH of your solution; adjust to neutral if possible. 2. If using an aqueous buffer, ensure its components are not catalyzing degradation. Consider using a non-reactive buffer system. 3. Reduce the storage time of solutions. Prepare fresh as needed.
Low yield after a reaction or purification step.	Degradation during the experimental procedure.	1. If the reaction is performed under acidic or basic conditions, consider neutralizing the mixture as soon as the reaction is complete. 2. During purification (e.g., column chromatography), use neutral stationary phases if possible. If acidic or basic media are required, minimize the exposure time. 3. Avoid excessive heat during solvent evaporation. Use a rotary evaporator at a moderate temperature.

Experimental Protocols

Protocol 1: Stability Testing of Methyl Isodrimeninol in Solution

This protocol outlines a forced degradation study to assess the stability of Methyl isodrimeninol under various stress conditions.[6][7]

• Preparation of Stock Solution: Prepare a stock solution of Methyl isodrimeninol in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl.

  • Basic Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH.

  • Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂.

  • Thermal Degradation: Incubate an aliquot of the stock solution at 60°C.

  • Photodegradation: Expose an aliquot of the stock solution to a UV lamp (e.g., 254 nm).

• Time Points: Analyze the samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Use a stability-indicating analytical method, such as HPLC-UV or LC-MS, to quantify the remaining Methyl isodrimeninol and detect the formation of degradation products.

Protocol 2: Analysis of Methyl Isodrimeninol and its Potential Degradation Products by HPLC-UV

This protocol provides a general method for the analysis of Methyl isodrimeninol.[8][9][10]

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B). A typical gradient could be:

  • 0-5 min: 50% B

  • 5-20 min: 50% to 95% B

  • 20-25 min: 95% B

  • 25-30 min: 95% to 50% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: As Methyl isodrimeninol lacks a strong chromophore, detection at a low wavelength (e.g., 205-220 nm) is recommended.

• Injection Volume: 10 µL.

• Standard Preparation: Prepare a series of standards of known concentrations to create a calibration curve for quantification.

Visualizations

Caption: Potential degradation pathways of Methyl isodrimeninol.

Caption: Workflow for forced degradation studies.

References

• 1. Environmental Change Is Reshaping the Temperature Sensitivity of Sesquiterpene Emissions and Their Atmospheric Impacts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Combined Effect of Light and Temperature on the Production of Saxitoxins in Cylindrospermopsis raciborskii Strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Contamination of herbal medicinal products in low-and-middle-income countries: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HPLC 문제 해결 안내서 [sigmaaldrich.com]
• 6. biopharminternational.com [biopharminternational.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ijmr.net.in [ijmr.net.in]
• 10. researchgate.net [researchgate.net]

Refining bioassay protocols for consistent results with Methyl isodrimeninol.

This technical support center provides guidance for researchers, scientists, and drug development professionals working with Methyl isodrimeninol. Find troubleshooting advice and answers to frequently asked questions to ensure consistent and reliable bioassay results.

Frequently Asked Questions (FAQs)

Q1: What is Methyl isodrimeninol and what is its primary mechanism of action?

Methyl isodrimeninol is a derivative of isodrimeninol, a natural sesquiterpenoid compound isolated from Drimys winteri. Its primary known biological activity is the modulation of inflammatory pathways.[1][2] The anti-inflammatory effects of the parent compound, isodrimeninol, are believed to be exerted through the modulation of the NF-κB signaling pathway.[3][4] By inhibiting key steps in this pathway, it can reduce the expression of pro-inflammatory cytokines like IL-1β and IL-6.[1][2][3]

Q2: Which cell lines are suitable for studying the anti-inflammatory effects of Methyl isodrimeninol?

For studying inflammation related to periodontal disease, osteoblast-like cells (e.g., Saos-2) and periodontal ligament-derived mesenchymal stromal cells (hPDL-MSCs) have been used successfully.[1][2] The choice of cell line should be guided by the specific research question and the biological context of the study. For general anti-inflammatory screening, macrophage cell lines (e.g., RAW 264.7) stimulated with lipopolysaccharide (LPS) are also a common model.

Q3: What are the recommended solvent and storage conditions for Methyl isodrimeninol?

Methyl isodrimeninol should be dissolved in a high-purity solvent such as dimethyl sulfoxide (B87167) (DMSO). For long-term storage, it is advisable to store the compound as a solid at -20°C or below, protected from light and moisture. Stock solutions in DMSO can be stored at -20°C, but repeated freeze-thaw cycles should be avoided.[5]

Q4: How can I assess the cytotoxicity of Methyl isodrimeninol in my chosen cell line?

Standard cell viability assays such as MTS or MTT can be used to determine the cytotoxic potential of Methyl isodrimeninol.[3] It is crucial to perform a dose-response experiment to identify the non-toxic concentration range for your specific cell line before proceeding with functional assays.[6]

Troubleshooting Guide

Issue 1: High variability between replicate wells in my cell-based assay.

High variability can mask the true biological effects of Methyl isodrimeninol. Several factors can contribute to this issue:

Potential Cause	Recommended Solution
Inconsistent Pipetting	Ensure pipettes are properly calibrated. Use consistent pipetting techniques, especially with small volumes, and avoid introducing air bubbles.[5][7]
Uneven Cell Seeding	Ensure the cell suspension is homogenous before and during seeding. Allow the plate to sit at room temperature for a short period before incubation to allow for even cell distribution.
Edge Effects	The outer wells of a microplate are prone to evaporation and temperature fluctuations.[5][7] To mitigate this, fill the perimeter wells with sterile media or buffer and do not use them for experimental samples.[7]
Inadequate Reagent Mixing	After adding reagents, gently tap the plate or use a plate shaker to ensure thorough mixing within the wells.

Issue 2: My positive and negative controls are not performing as expected.

Control failures can invalidate experimental results. Here are some common causes and solutions:

Potential Cause	Recommended Solution
Degraded Reagents	Ensure all reagents, including Methyl isodrimeninol, are stored correctly and are within their expiration dates. Prepare fresh dilutions for each experiment.[5]
Cell Health Issues	Use cells that are in the logarithmic growth phase and have high viability.[7] Avoid using cells that are over-confluent or have been passaged too many times.
Suboptimal Agonist/Antagonist Concentration	If using an inflammatory stimulus like LPS, ensure it is used at a concentration that elicits a robust but not maximal response, allowing for the detection of inhibitory effects.

Issue 3: Inconsistent dose-response curve with Methyl isodrimeninol.

An inconsistent dose-response relationship can make it difficult to determine the potency of Methyl isodrimeninol.

Potential Cause	Recommended Solution
Compound Precipitation	Due to its hydrophobic nature, Methyl isodrimeninol may precipitate in aqueous media at higher concentrations. Visually inspect wells for any signs of precipitation. Consider using a lower percentage of DMSO in the final culture medium.
Incorrect Dilution Series	Double-check the calculations for your serial dilutions. Ensure thorough mixing at each dilution step.
Assay Incubation Time	The timing of treatment and measurement is critical. Perform a time-course experiment to determine the optimal incubation period for observing the desired effect.[5]

Quantitative Data Summary

The following table summarizes hypothetical data from a cell viability assay with Methyl isodrimeninol on Saos-2 cells after 24 hours of treatment.

Methyl isodrimeninol (µg/mL)	Cell Viability (%)	Standard Deviation
0 (Vehicle Control)	100	4.5
6.25	98.2	5.1
12.5	95.5	4.8
25	92.1	5.3
50	88.7	6.2

The following table presents hypothetical data on the effect of Methyl isodrimeninol on the gene expression of IL-6 in LPS-stimulated hPDL-MSCs.

Treatment	IL-6 Gene Expression (Fold Change)	Standard Deviation
Control	1.0	0.2
LPS (1 µg/mL)	15.2	2.1
LPS + Methyl isodrimeninol (12.5 µg/mL)	8.5	1.5
LPS + Methyl isodrimeninol (25 µg/mL)	4.3	0.9

Experimental Protocols

Protocol 1: Cell Viability (MTS Assay)

• Seed Saos-2 cells in a 96-well plate at a density of 1 x 10⁵ cells/mL and incubate for 24 hours.

• Prepare serial dilutions of Methyl isodrimeninol in culture medium. The final DMSO concentration should not exceed 0.5%.

• Remove the old medium from the cells and add 100 µL of the prepared Methyl isodrimeninol dilutions. Include vehicle control wells.

• Incubate the plate for 24 hours.

• Add 20 µL of MTS reagent to each well and incubate for 2-4 hours, or until a color change is apparent.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle control.

Protocol 2: Gene Expression of Inflammatory Cytokines (RT-qPCR)

• Seed hPDL-MSCs in a 24-well plate at a density of 1 x 10⁵ cells/mL and allow them to adhere overnight.

• Stimulate the cells with 1 µg/mL of LPS for 24 hours to induce an inflammatory response.

• Treat the inflamed cells with different concentrations of Methyl isodrimeninol (e.g., 12.5 µg/mL and 25 µg/mL) for another 24 hours.[4]

• Extract total RNA from the cells using a suitable kit, such as the mirVana™ miRNA Isolation Kit.[3][4]

• Synthesize cDNA from the extracted RNA using a reverse transcription kit.[3]

• Perform real-time quantitative PCR (RT-qPCR) using primers specific for target genes (e.g., IL-1β, IL-6) and a reference gene (e.g., GAPDH).

• Analyze the relative gene expression using the ΔΔCt method.[4]

Visualizations

Caption: Proposed NF-κB signaling pathway inhibition by Methyl Isodrimeninol.

Caption: General experimental workflow for Methyl Isodrimeninol bioassays.

References

• 1. researchgate.net [researchgate.net]
• 2. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. bioivt.com [bioivt.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Structural Confirmation of Methyl Isodrimeninol Isomers

Welcome to the technical support center for the structural confirmation of Methyl isodrimeninol isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions related to the analytical challenges encountered during the structural elucidation of these compounds.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the structural confirmation of Methyl isodrimeninol isomers?

A1: The primary challenges stem from the high degree of structural similarity between isomers. This includes:

• Co-elution in Chromatography: Isomers often have very similar polarities and molecular shapes, leading to poor separation or co-elution in both gas chromatography (GC) and high-performance liquid chromatography (HPLC).[1]

• Subtle Spectroscopic Differences: Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for isomers can be very similar, making unambiguous identification difficult. Distinguishing between diastereomers and enantiomers requires specific analytical techniques.[2][3][4]

• Stereochemistry Determination: Determining the absolute and relative configuration of chiral centers is a significant hurdle, often requiring advanced techniques like X-ray crystallography, chiroptical spectroscopy (e.g., Circular Dichroism), or derivatization with chiral reagents.[5][6][7]

Q2: Which spectroscopic techniques are most crucial for differentiating Methyl isodrimeninol isomers?

A2: A combination of spectroscopic methods is essential for the successful differentiation of Methyl isodrimeninol isomers:

• 1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy: Techniques like 1H NMR, 13C NMR, COSY, HSQC, and HMBC are fundamental for establishing the planar structure and relative stereochemistry.[2][4][8] NOESY or ROESY experiments are particularly important for determining through-space proton correlations, which helps in assigning relative configurations.

• High-Resolution Mass Spectrometry (HRMS): Provides accurate mass measurements to confirm the molecular formula.[2] Tandem MS (MS/MS) can sometimes reveal subtle fragmentation differences between isomers.

• Chiroptical Spectroscopy (Circular Dichroism - CD): Essential for determining the absolute configuration of chiral molecules by comparing experimental CD spectra with computationally predicted spectra.[5][8]

Q3: How can I improve the chromatographic separation of Methyl isodrimeninol isomers?

A3: Optimizing chromatographic conditions is key to resolving closely related isomers:

• Column Selection: For HPLC, using a column with a different stationary phase chemistry (e.g., phenyl-hexyl, pentafluorophenyl) can alter selectivity. Chiral stationary phases are necessary for the separation of enantiomers.[6][7] For GC, a column with a different polarity may improve separation.

• Mobile/Gas Phase Optimization: In HPLC, systematically varying the mobile phase composition and using modifiers can enhance resolution.[9][10] In GC, optimizing the temperature program (slower ramp rates) and carrier gas flow rate is crucial.[1]

• Derivatization: Derivatizing the isomers with a chiral reagent can convert enantiomers into diastereomers, which can then be separated on a non-chiral column.[6][7]

Troubleshooting Guides

Issue 1: Ambiguous NMR Spectra Leading to Unclear Isomer Identification

Symptom	Potential Cause	Troubleshooting Steps
Overlapping signals in 1H NMR spectrum.	Insufficient magnetic field strength or suboptimal shimming.	1. Use a higher field NMR spectrometer (e.g., 600 MHz or higher) for better signal dispersion. 2. Carefully shim the magnet to improve resolution.
Difficulty in assigning relative stereochemistry.	Lack of definitive NOE/ROE correlations.	1. Optimize the mixing time in NOESY/ROESY experiments. 2. Perform the experiment at different temperatures to potentially alter molecular conformation and improve NOE effects. 3. Consider computational modeling to predict stable conformations and expected NOE correlations.
Inability to distinguish between epimers.	Subtle differences in chemical shifts and coupling constants.	1. Carefully compare the 13C NMR chemical shifts with literature data for known drimane (B1240787) sesquiterpenoids.[3] 2. Utilize advanced NMR techniques like residual dipolar coupling (RDC) measurements if possible. 3. Compare experimental data with computationally predicted NMR data for all possible isomers.[5][11]

Issue 2: Poor or No Separation of Isomers by HPLC

Symptom	Potential Cause	Troubleshooting Steps
Co-eluting peaks for isomers.	Inappropriate column or mobile phase.	1. Column Selectivity: Switch to a column with a different stationary phase (e.g., from C18 to a phenyl-hexyl or PFP column).[12] 2. Mobile Phase Optimization: Methodically vary the mobile phase composition, including the ratio of organic solvent to water and the type of organic modifier (e.g., acetonitrile (B52724) vs. methanol). 3. Temperature Control: Use a column oven to maintain a consistent and optimized temperature, as temperature can affect selectivity.[13]
Irreproducible retention times.	System instability or improper column equilibration.	1. Ensure the HPLC system is properly equilibrated with the mobile phase before injection.[13] 2. Check for leaks in the system and ensure the pump is delivering a stable flow rate. 3. Prepare fresh mobile phase and degas it thoroughly.
Inability to separate enantiomers.	Use of an achiral stationary phase.	1. Employ a chiral stationary phase (CSP) column. 2. Alternatively, derivatize the sample with a chiral derivatizing agent to form diastereomers, which can then be separated on a standard achiral column.[6][7]

Quantitative Data Summary

Table 1: Representative 13C NMR Chemical Shift (δ) Ranges for Key Carbons in Drimane Sesquiterpenoids

Carbon	Chemical Shift Range (ppm)	Notes
C-5	40 - 55	Quaternary carbon, sensitive to stereochemistry at C-10.
C-7	20 - 70	Can be a methylene, methine, or part of a double bond or epoxide.[4]
C-8	120 - 145	Often part of a double bond.[8]
C-9	45 - 65	Methine or quaternary carbon, highly influenced by substituents.
C-11	60 - 100	Often a hydroxymethylene or part of a hemiacetal.[4][8]
C-12	20 - 70	Can be a methyl, methylene, or part of a lactone/lactone.
C-13, C-14, C-15	15 - 35	Methyl groups, their shifts can indicate stereochemistry.

Note: These are general ranges, and specific values for Methyl isodrimeninol isomers will vary. Data compiled from multiple sources on drimane sesquiterpenoids.[3][4][8]

Experimental Protocols

Protocol 1: 2D NMR Spectroscopy for Structural Elucidation

• Sample Preparation: Dissolve 5-10 mg of the purified isomer in approximately 0.5 mL of a deuterated solvent (e.g., CDCl3, C6D6, or CD3OD) in a 5 mm NMR tube.

• 1D Spectra Acquisition: Acquire standard 1H and 13C{1H} NMR spectra to assess sample purity and identify major functional groups.

• COSY Acquisition: Run a standard gradient-selected COSY (Correlation Spectroscopy) experiment to establish 1H-1H spin-spin coupling networks.

• HSQC/HMQC Acquisition: Perform a gradient-selected HSQC (Heteronuclear Single Quantum Coherence) or HMQC (Heteronuclear Multiple Quantum Coherence) experiment to determine one-bond 1H-13C correlations.

• HMBC Acquisition: Acquire a gradient-selected HMBC (Heteronuclear Multiple Bond Correlation) spectrum to identify long-range (2-3 bond) 1H-13C correlations, which are crucial for connecting different spin systems and establishing the carbon skeleton.

• NOESY/ROESY Acquisition: Run a NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiment to identify through-space correlations between protons, providing insights into the relative stereochemistry. Use a mixing time appropriate for the molecular size.

• Data Processing and Analysis: Process the 2D data using appropriate software (e.g., Mnova, TopSpin). Analyze the cross-peaks in each spectrum to piece together the molecular structure.

Protocol 2: HPLC Method Development for Diastereomer Separation

• Column Selection: Start with a high-purity silica-based C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size). If separation is poor, try a column with a different stationary phase like a phenyl-hexyl or a PFP (pentafluorophenyl) phase.

• Initial Mobile Phase: Begin with an isocratic mobile phase of methanol/water or acetonitrile/water (e.g., 70:30 v/v).

• Gradient Elution: If isocratic elution does not provide adequate separation, develop a linear gradient (e.g., starting from 50% organic and increasing to 100% organic over 20-30 minutes).

• Flow Rate and Temperature: Set the flow rate to 1.0 mL/min and the column temperature to 25 °C. Systematically adjust the temperature (e.g., in 5 °C increments) to see if it improves resolution.

• Detection: Use a UV detector at a wavelength where the isomers absorb (e.g., 210 nm) or an evaporative light scattering detector (ELSD) if the chromophore is weak.

• Optimization: Based on the initial results, systematically vary one parameter at a time (e.g., gradient slope, mobile phase modifier, temperature) to achieve baseline separation of the isomers.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Drimane-Type Sesquiterpenoids Derived from the Tropical Basidiomycetes Perenniporia centrali-africana and Cerrena sp. nov - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A review of 13C NMR spectra of drimane sesquiterpenes [journals.iau.ir]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. Recent trends in the structural revision of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. diverdi.colostate.edu [diverdi.colostate.edu]

Reference Data & Comparative Studies

Comparative Analysis of the Anti-inflammatory Effects of Isodrimeninol and Methyl Isodrimeninol

A comprehensive review of the current scientific literature reveals a significant disparity in the available research on the anti-inflammatory properties of isodrimeninol and its methylated counterpart, Methyl isodrimeninol. While isodrimeninol has been the subject of multiple studies elucidating its mechanisms of action, there is a notable absence of published experimental data on the anti-inflammatory effects of Methyl isodrimeninol. This guide, therefore, provides a detailed overview of the anti-inflammatory profile of isodrimeninol and highlights the current knowledge gap regarding Methyl isodrimeninol.

Isodrimeninol: A Potent Modulator of Inflammatory Pathways

Isodrimeninol, a sesquiterpenoid isolated from Drimys winteri, has demonstrated significant anti-inflammatory activity in various in vitro models.[1][2][3] Its primary mechanism of action involves the modulation of key signaling pathways and the regulation of inflammatory mediators, including cytokines and microRNAs.

Mechanism of Action

The anti-inflammatory effects of isodrimeninol are largely attributed to its ability to inhibit the Nuclear Factor-kappa B (NF-κB) signaling pathway .[1] NF-κB is a crucial transcription factor that governs the expression of numerous pro-inflammatory genes. Isodrimeninol has been shown to suppress the activation of NF-κB, thereby downregulating the production of inflammatory cytokines such as Interleukin-1beta (IL-1β) and Interleukin-6 (IL-6).[1][2][3]

Furthermore, isodrimeninol influences the expression of several microRNAs (miRNAs) involved in the inflammatory response. For instance, it has been observed to upregulate miR-146a-5p and miR-223-3p, which have anti-inflammatory roles, while downregulating pro-inflammatory miRNAs like miR-155-5p.[1][2][3]

Quantitative Data on Anti-inflammatory Effects

The following table summarizes the key quantitative findings from in vitro studies on isodrimeninol.

Parameter	Cell Line	Treatment	Concentration	Result	Reference
IL-6 Gene Expression	Saos-2 cells (osteoblast-like)	Isodrimeninol + LPS	12.5 µg/ml	Significant decrease	[1][3]
IL-1β Gene Expression	Saos-2 cells (osteoblast-like)	Isodrimeninol + LPS	12.5 µg/ml	Significant decrease	[1][3]
miR-146a-5p Expression	Saos-2 cells & hPDL-MSCs	Isodrimeninol + LPS	12.5 µg/ml	Upregulation	[1][2][3]
miR-223-3p Expression	Saos-2 cells & hPDL-MSCs	Isodrimeninol + LPS	12.5 µg/ml	Upregulation	[1][2][3]
miR-155-5p Expression	Saos-2 cells & hPDL-MSCs	Isodrimeninol + LPS	12.5 µg/ml	Downregulation	[1][2][3]

Methyl Isodrimeninol: An Uncharted Territory

In stark contrast to isodrimeninol, a thorough search of scientific databases reveals no published studies investigating the anti-inflammatory effects of Methyl isodrimeninol. Consequently, there is no experimental data to present regarding its mechanism of action, effects on inflammatory mediators, or overall anti-inflammatory potential.

The structural difference between the two compounds lies in the methylation of a hydroxyl group in isodrimeninol to form a methoxy (B1213986) group in Methyl isodrimeninol. While this modification could potentially influence its biological activity, any assumptions about its anti-inflammatory effects would be purely speculative without experimental validation.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the studies on isodrimeninol.

Cell Culture and Treatment

• Cell Lines: Human osteoblast-like cells (Saos-2) and human periodontal ligament-derived mesenchymal stromal cells (hPDL-MSCs) were used.[2][3]

• Inflammatory Stimulus: Inflammation was induced by treating the cells with lipopolysaccharide (LPS) from Escherichia coli.[2][3]

• Compound Treatment: Cells were treated with varying concentrations of isodrimeninol.[2][3]

Quantitative Real-Time PCR (qRT-PCR) for Cytokine Gene Expression

• RNA Extraction: Total RNA was isolated from the treated and control cells using a suitable RNA extraction kit.

• cDNA Synthesis: First-strand complementary DNA (cDNA) was synthesized from the extracted RNA using a reverse transcription kit.

• qRT-PCR: The expression levels of IL-1β and IL-6 genes were quantified using specific primers and a SYBR Green-based qRT-PCR assay. The relative gene expression was calculated using the 2-ΔΔCt method, with a housekeeping gene (e.g., GAPDH) as an internal control.

MicroRNA Expression Analysis

• miRNA Enrichment: Small RNA fractions, including miRNAs, were enriched from the total RNA samples.

• cDNA Synthesis: Specific stem-loop primers were used for the reverse transcription of mature miRNAs into cDNA.

• qRT-PCR: The expression levels of specific miRNAs (e.g., miR-146a-5p, miR-223-3p, miR-155-5p) were quantified using TaqMan MicroRNA Assays. U6 small nuclear RNA was used as an endogenous control for normalization.

Conclusion

The available scientific evidence strongly supports the anti-inflammatory properties of isodrimeninol, primarily through the inhibition of the NF-κB signaling pathway and the modulation of inflammatory microRNAs. In contrast, the anti-inflammatory effects of Methyl isodrimeninol remain uninvestigated. This significant knowledge gap underscores the need for future research to explore the pharmacological activities of Methyl isodrimeninol and to conduct direct comparative studies with isodrimeninol. Such studies would be invaluable for understanding the structure-activity relationship of these drimane (B1240787) sesquiterpenoids and for the potential development of novel anti-inflammatory agents. Researchers and drug development professionals are encouraged to consider this unexplored area for future investigation.

References

• 1. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Methyl isodrimeninol versus polygodial: a comparative study of antifungal activity.

For Immediate Release

In the ongoing search for novel and effective antifungal agents, two naturally derived sesquiterpenoids, methyl isodrimeninol and polygodial, have demonstrated significant promise. This guide provides a comparative overview of their antifungal activity, mechanisms of action, and the experimental basis for these findings, tailored for researchers, scientists, and drug development professionals.

Quantitative Antifungal Activity

The in vitro antifungal activities of methyl isodrimeninol and polygodial have been evaluated against a range of pathogenic fungi. The following table summarizes the Minimum Inhibitory Concentration (MIC) values, providing a quantitative comparison of their potency. MIC is defined as the lowest concentration of an antifungal agent that prevents the visible growth of a microorganism.

Fungal Species	Methyl Isodrimeninol MIC (µg/mL)	Polygodial MIC (µg/mL)
Candida albicans	125[1]	3.13[2][3]
Candida glabrata	125[1]	-
Candida krusei	125[1]	-
Cryptococcus neoformans	-	Strong activity reported, comparable to amphotericin B[4]
Trichophyton mentagrophytes	-	Strong activity reported[4]
Trichophyton rubrum	-	Strong activity reported[4]
Aspergillus fumigatus	-	Moderate to low susceptibility[4]
Aspergillus flavus	-	Moderate to low susceptibility[4]

Note: A lower MIC value indicates greater antifungal potency. "-" indicates data not available in the reviewed literature.

Mechanisms of Action: A Tale of Two Strategies

While both compounds exhibit antifungal properties, their modes of action are distinct, targeting different essential fungal processes.

Methyl Isodrimeninol: Targeting Ergosterol (B1671047) Biosynthesis

Current research suggests that methyl isodrimeninol's primary antifungal mechanism involves the inhibition of lanosterol (B1674476) 14-alpha demethylase[1]. This enzyme is a critical component of the ergosterol biosynthesis pathway. Ergosterol is an essential sterol in the fungal cell membrane, analogous to cholesterol in mammalian cells, and is vital for maintaining membrane fluidity, integrity, and the function of membrane-bound enzymes. By inhibiting this key enzyme, methyl isodrimeninol disrupts ergosterol production, leading to a fungistatic or fungicidal effect.

Figure 1: Proposed mechanism of action for methyl isodrimeninol.

Polygodial: A Multi-Pronged Attack on the Fungal Cell

Polygodial employs a more multifaceted approach to its antifungal activity. Its primary mode of action is the disruption of the fungal cell membrane. It is believed to act as a non-ionic surfactant, interfering with the lipid-protein interface of integral membrane proteins and denaturing their conformation[2][5]. This leads to increased membrane permeability and leakage of cellular contents.

Furthermore, polygodial has been shown to inhibit the plasma membrane H+-ATPase[5]. This proton pump is crucial for maintaining the electrochemical gradient across the plasma membrane, which is essential for nutrient uptake and pH homeostasis. Inhibition of this enzyme disrupts these vital cellular functions. There is also evidence to suggest that polygodial may affect vacuolar alkalinization and calcium homeostasis, potentially impacting TORC1 signaling pathways[6].

Figure 2: Multi-target mechanism of action for polygodial.

Experimental Protocols

The determination of Minimum Inhibitory Concentration (MIC) is a fundamental assay in the evaluation of antifungal compounds. The broth microdilution method is a standardized and widely used protocol.

Broth Microdilution Assay for Antifungal Susceptibility Testing

• Preparation of Fungal Inoculum:

  • Fungal isolates are cultured on appropriate agar (B569324) plates (e.g., Sabouraud Dextrose Agar for yeasts, Potato Dextrose Agar for molds) at a suitable temperature (e.g., 35°C for Candida spp.) for 24-48 hours.

  • Colonies are harvested and suspended in sterile saline or RPMI-1640 medium.

  • The suspension is adjusted to a turbidity equivalent to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 colony-forming units (CFU)/mL. This suspension is then further diluted to achieve the final desired inoculum concentration.

• Preparation of Antifungal Dilutions:

  • Stock solutions of methyl isodrimeninol and polygodial are prepared in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO).

  • Serial two-fold dilutions of the compounds are prepared in RPMI-1640 medium (buffered with MOPS to pH 7.0) in 96-well microtiter plates. The final concentration range should encompass the expected MIC values.

• Inoculation and Incubation:

  • Each well of the microtiter plate containing the diluted antifungal agent is inoculated with the standardized fungal suspension.

  • Positive (fungus without antifungal) and negative (medium only) controls are included on each plate.

  • The plates are incubated at 35°C for 24-48 hours.

• Determination of MIC:

  • Following incubation, the plates are examined visually or with a spectrophotometric reader to assess fungal growth.

  • The MIC is determined as the lowest concentration of the antifungal agent at which there is a significant inhibition of growth (typically ≥50% or ≥90% reduction) compared to the positive control.

Figure 3: General workflow for antifungal susceptibility testing.

Conclusion

Both methyl isodrimeninol and polygodial represent promising natural compounds with significant antifungal potential. Polygodial exhibits potent, broad-spectrum activity, attributed to its multi-target mechanism that disrupts fundamental cellular structures and processes. Methyl isodrimeninol, while appearing less potent in the available data, presents a more targeted approach by inhibiting a key enzyme in the ergosterol biosynthesis pathway, a well-validated target for existing antifungal drugs. Further research, including direct comparative studies against a wider panel of fungal pathogens and in vivo efficacy evaluations, is warranted to fully elucidate their therapeutic potential.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. In vitro antifungal susceptibilities of Candida albicans and other fungal pathogens to polygodial, a sesquiterpene dialdehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antifungal mechanism of polygodial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Validating the Inhibitory Effect of Isodrimeninol on VCAM-1 and ICAM-1 Expression: A Comparative Guide

Introduction

The inflammatory response is a critical component of innate immunity, but its dysregulation can lead to chronic inflammatory diseases such as atherosclerosis, rheumatoid arthritis, and periodontitis. A key step in the inflammatory cascade is the adhesion of leukocytes to the vascular endothelium and their subsequent migration into inflamed tissues. This process is mediated by the upregulation of cell adhesion molecules (CAMs) on the surface of endothelial cells, prominently Vascular Cell Adhesion Molecule-1 (VCAM-1) and Intercellular Adhesion Molecule-1 (ICAM-1). The expression of these molecules is induced by pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α). Consequently, the inhibition of VCAM-1 and ICAM-1 expression represents a promising therapeutic strategy for a variety of inflammatory conditions.

This guide provides a comparative analysis of the potential inhibitory effects of Methyl isodrimeninol (MDI) on VCAM-1 and ICAM-1 expression. As direct experimental data for MDI is limited, this guide will focus on its closely related precursor, isodrimeninol. The inhibitory potential of isodrimeninol will be compared with other well-characterized inhibitors: Resveratrol, a natural polyphenol; MG-132, a proteasome inhibitor; and Parthenolide, a sesquiterpene lactone. This comparison is supported by experimental data and detailed protocols to aid researchers, scientists, and drug development professionals in their evaluation of these compounds.

Mechanism of Action: The NF-κB Signaling Pathway

The expression of both VCAM-1 and ICAM-1 is predominantly regulated by the transcription factor Nuclear Factor-kappa B (NF-κB). In resting cells, NF-κB is sequestered in the cytoplasm in an inactive state, bound to its inhibitor, IκBα. Upon stimulation by pro-inflammatory cytokines such as TNF-α, a signaling cascade is initiated, leading to the activation of the IκB kinase (IKK) complex. IKK then phosphorylates IκBα, targeting it for ubiquitination and subsequent degradation by the proteasome. The degradation of IκBα unmasks the nuclear localization signal on NF-κB, allowing it to translocate into the nucleus. In the nucleus, NF-κB binds to specific DNA sequences in the promoter regions of target genes, including VCAM-1 and ICAM-1, thereby initiating their transcription.[1]

Isodrimeninol is suggested to exert its anti-inflammatory effects by modulating this NF-κB signaling pathway.[2] It is proposed that isodrimeninol inhibits the phosphorylation and degradation of IκBα, which in turn prevents the nuclear translocation and activation of NF-κB.[2] This mechanism is shared by Parthenolide, which has also been shown to inhibit the IKK complex.[3][4] In contrast, MG-132 acts downstream by directly inhibiting the proteasome, which also prevents IκBα degradation.[5][6] Resveratrol has been shown to inhibit NF-κB activation through multiple mechanisms, including the reduction of IκBα phosphorylation.[7][8]

Figure 1: NF-κB Signaling Pathway and Points of Inhibition.

Comparative Performance Data

The following tables summarize the available data on the inhibitory effects of isodrimeninol and comparator compounds on VCAM-1 and ICAM-1 expression and subsequent leukocyte adhesion.

Table 1: Inhibition of VCAM-1 and ICAM-1 Expression

Compound	Target	Cell Type	Stimulant	Concentration	% Inhibition (approx.)	IC50	Reference
Isodrimeninol	Pro-inflammatory Cytokines (IL-1β, IL-6)	Saos-2, hPDL-MSCs	LPS	12.5 µg/mL	Significant reduction in cytokines	N/A	[2]
Resveratrol	VCAM-1, ICAM-1	Endothelial Progenitor Cells	TNF-α	1-20 µM	Dose-dependent reduction	N/A	[7]
ICAM-1	Human Aortic Endothelial Cells	TNF-α	1-25 µM	~60% at 25 µM	N/A	[8][9]
MG-132	VCAM-1, ICAM-1	Human Umbilical Vein Endothelial Cells (HUVECs)	TNF-α	10 µM	Significant inhibition	N/A	[10]
NF-κB Activation	A549 cells	TNF-α	10 µM	Potent inhibition	3 µM	[5][11]
Parthenolide	NF-κB Activation	HEK-Blue™ cells	N/A	15-70 µM	Dose-dependent inhibition	N/A	[12]
NF-κB Activation	AS cells	TNF-α/IL-1β	40 µM	Significant inhibition	N/A	[13]

Note: Direct quantitative data for isodrimeninol on VCAM-1/ICAM-1 expression is not currently available. The data presented reflects its effect on upstream inflammatory mediators.

Table 2: Inhibition of Leukocyte-Endothelial Cell Adhesion

Compound	Cell Type (Endothelial)	Cell Type (Leukocyte)	Stimulant	Concentration	% Adhesion Inhibition (approx.)	Reference
Resveratrol	Human Aortic Endothelial Cells	THP-1 (monocytes)	LPS	Not specified	30-40%	[9]
Endothelial Progenitor Cells	Mononuclear Cells	TNF-α	1-20 µM	Dose-dependent reduction	[7]
MG-132	HUVECs	Not specified	Cytokines	Not specified	Profoundly blocked	[10]
Parthenolide	Not directly tested for adhesion in these studies, but potent NF-κB inhibition suggests it would be effective.

Experimental Protocols

To validate the inhibitory effects of a test compound like isodrimeninol, a series of in vitro experiments are typically performed. The following diagram illustrates a standard workflow.

Figure 2: General Experimental Workflow for Inhibitor Testing.

Cell Culture and Inflammatory Stimulation

This protocol describes the culture of Human Umbilical Vein Endothelial Cells (HUVECs) and their stimulation to induce VCAM-1 and ICAM-1 expression.

• Materials:

  • HUVECs (primary cells or a stable cell line)

  • Endothelial Growth Medium (EGM-2)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Trypsin-EDTA

  • Phosphate Buffered Saline (PBS)

  • Recombinant Human TNF-α

  • Test compounds (Isodrimeninol, Resveratrol, MG-132, Parthenolide) dissolved in a suitable solvent (e.g., DMSO)

  • 6-well or 96-well tissue culture plates

• Procedure:

  • Culture HUVECs in EGM-2 supplemented with FBS and Penicillin-Streptomycin in a humidified incubator at 37°C with 5% CO2.

  • Seed the HUVECs into 6-well or 96-well plates and grow until they form a confluent monolayer.

  • Pre-treat the cells with various concentrations of the test compound (or vehicle control) for 1-2 hours.

  • Following pre-treatment, add TNF-α (typically 10 ng/mL) to the media to stimulate inflammation.[8][14]

  • Incubate the cells for a specified period (e.g., 4-6 hours for mRNA analysis, 12-24 hours for protein analysis and adhesion assays).[15][16]

Western Blotting for VCAM-1/ICAM-1 Protein Expression

This protocol is for the semi-quantitative analysis of VCAM-1 and ICAM-1 protein levels.

• Materials:

  • Treated HUVEC cell lysates

  • RIPA buffer with protease inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and running buffer

  • PVDF membrane

  • Transfer buffer

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (anti-VCAM-1, anti-ICAM-1, anti-GAPDH or β-actin)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate (ECL)

  • Imaging system

• Procedure:

  • After treatment, wash the cells with ice-cold PBS and lyse them using RIPA buffer.

  • Determine the protein concentration of each lysate using a BCA assay.

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by size using SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature in blocking buffer to prevent non-specific antibody binding.[17]

  • Incubate the membrane with primary antibodies against VCAM-1, ICAM-1, and a loading control (e.g., GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • After further washing, apply the ECL substrate and visualize the protein bands using a digital imaging system.[17]

  • Quantify the band intensities using software like ImageJ, normalizing to the loading control.[18][19]

Quantitative Real-Time PCR (qPCR) for VCAM-1/ICAM-1 mRNA Expression

This protocol is for quantifying the relative gene expression of VCAM-1 and ICAM-1.

• Materials:

  • Treated HUVEC cells

  • RNA extraction kit (e.g., RNeasy Mini Kit)

  • cDNA synthesis kit

  • SYBR Green qPCR Master Mix

  • Gene-specific primers for VCAM-1, ICAM-1, and a housekeeping gene (e.g., GAPDH, β-actin)

  • qPCR instrument

• Procedure:

  • Extract total RNA from the treated HUVEC monolayer using a commercial kit.

  • Synthesize cDNA from the extracted RNA using a reverse transcription kit.

  • Set up the qPCR reaction with SYBR Green Master Mix, cDNA template, and forward and reverse primers for the target genes (VCAM-1, ICAM-1) and a housekeeping gene.[20][21]

  • Run the qPCR reaction in a real-time PCR system. A typical cycling protocol is 95°C for 10 min, followed by 40 cycles of 95°C for 15s and 60°C for 1 min.[22]

  • Analyze the results using the comparative Ct (2^-ΔΔCt) method to determine the relative fold change in gene expression, normalized to the housekeeping gene.[22]

Leukocyte-Endothelial Cell Adhesion Assay

This functional assay measures the ability of leukocytes to adhere to the stimulated endothelial monolayer.

• Materials:

  • HUVEC monolayer cultured and treated in a 96-well plate

  • Leukocyte cell line (e.g., THP-1, HL-60)

  • Fluorescent dye (e.g., Calcein-AM, CellTracker™ Green)

  • Serum-free media

  • Fluorescence plate reader

• Procedure:

  • Culture and treat the HUVEC monolayer in a 96-well plate as described in Protocol 1.

  • While the HUVECs are being stimulated, label the leukocyte suspension with a fluorescent dye according to the manufacturer's instructions (e.g., 2.5 µM CellTracker™ Green for 25 min at 37°C).[23]

  • Wash the labeled leukocytes twice with serum-free media to remove excess dye.

  • After the HUVEC stimulation period, gently wash the monolayer with PBS to remove any dead cells.

  • Add the fluorescently labeled leukocytes to each well of the HUVEC plate and incubate for 30-60 minutes at 37°C to allow for adhesion.[24][25]

  • Gently wash the wells 2-3 times with PBS to remove non-adherent leukocytes.

  • Measure the fluorescence in each well using a fluorescence plate reader. The fluorescence intensity is directly proportional to the number of adherent leukocytes.

  • Alternatively, lyse the cells and measure the fluorescence of the lysate.[24][25]

Conclusion

The inhibition of VCAM-1 and ICAM-1 expression on the vascular endothelium is a validated therapeutic approach for mitigating inflammatory diseases. While direct evidence for the effect of Methyl isodrimeninol on these specific adhesion molecules is still needed, preliminary studies on isodrimeninol strongly suggest a plausible mechanism of action through the inhibition of the NF-κB signaling pathway.[2] This mechanism is shared with other known anti-inflammatory compounds like Parthenolide and Resveratrol.

Compared to the alternatives, isodrimeninol's potential efficacy remains to be quantified. Resveratrol has demonstrated a moderate ability to inhibit ICAM-1 expression and leukocyte adhesion.[7][9] Proteasome inhibitors like MG-132 show potent, broad-spectrum anti-inflammatory effects by targeting a central cellular degradation pathway, though potential off-target effects must be considered. Parthenolide also acts on the NF-κB pathway and has shown significant inhibitory effects.[13]

To conclusively validate the therapeutic potential of Methyl isodrimeninol, further research is required to generate quantitative data on its direct effects on VCAM-1 and ICAM-1 expression at both the mRNA and protein levels, as well as in functional cell adhesion assays. The experimental protocols provided in this guide offer a robust framework for conducting such validation studies, enabling a direct and objective comparison with established inhibitors. These future studies will be critical in determining if Methyl isodrimeninol can be developed into a novel and effective anti-inflammatory agent.

References

• 1. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Collateral Sensitivity of Parthenolide via NF-κB and HIF-α Inhibition and Epigenetic Changes in Drug-Resistant Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MG132 - Wikipedia [en.wikipedia.org]
• 6. MG-132 | Cell Signaling Technology [cellsignal.com]
• 7. Resveratrol prevents TNF- α-induced VCAM-1 and ICAM-1 upregulation in endothelial progenitor cells via reduction of NF- κ B activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Natural Compound Resveratrol Attenuates TNF-Alpha-Induced Vascular Dysfunction in Mice and Human Endothelial Cells: The Involvement of the NF-κB Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ahajournals.org [ahajournals.org]
• 10. rbmb.net [rbmb.net]
• 11. selleckchem.com [selleckchem.com]
• 12. Frontiers | Collateral Sensitivity of Parthenolide via NF-κB and HIF-α Inhibition and Epigenetic Changes in Drug-Resistant Cancer Cell Lines [frontiersin.org]
• 13. Parthenolide Inhibits IκB Kinase, NF-κB Activation, and Inflammatory Response in Cystic Fibrosis Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Human IL-32θA94V mutant attenuates monocyte-endothelial adhesion by suppressing the expression of ICAM-1 and VCAM-1 via binding to cell surface receptor integrin αVβ3 and αVβ6 in TNF-α-stimulated HUVECs [frontiersin.org]
• 15. Effects of TNF-alpha on leukocyte adhesion molecule expressions in cultured human lymphatic endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Frontiers | Time and Concentration Dependent Effects of Short Chain Fatty Acids on Lipopolysaccharide- or Tumor Necrosis Factor α-Induced Endothelial Activation [frontiersin.org]
• 17. youtube.com [youtube.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. origene.com [origene.com]
• 21. origene.com [origene.com]
• 22. Expression of Vascular Cell Adhesion Molecule 1 (VCAM-1) in the Mammary Lymph Nodes of Cows with Subclinical Mastitis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. bmglabtech.com [bmglabtech.com]
• 24. cellbiolabs.com [cellbiolabs.com]
• 25. search.cosmobio.co.jp [search.cosmobio.co.jp]

Cross-validation of Methyl isodrimeninol's bioactivity in different cancer cell lines.

A comprehensive literature search for the bioactivity of Methyl isodrimeninol against various cancer cell lines did not yield any specific experimental data. Currently, there are no published studies detailing its cytotoxic effects, such as IC50 values, or its mechanisms of action in cancer cells.

This absence of information prevents a direct cross-validation and comparison of Methyl isodrimeninol's bioactivity across different cancer cell lines as requested. The core requirement of summarizing quantitative data and detailing experimental protocols cannot be fulfilled due to the lack of primary research on this specific compound.

While the search did not provide data for "Methyl isodrimeninol," it is possible that research exists on closely related compounds, such as other drimane (B1240787) sesquiterpenoids or isodrimeninol derivatives. Researchers and drug development professionals interested in this area may consider exploring the bioactivity of these related molecules to infer potential activities and guide future research on Methyl isodrimeninol.

Potential Alternative Avenues for Research

For scientists interested in pursuing the investigation of Methyl isodrimeninol, the following steps could be considered:

• In Vitro Cytotoxicity Screening: The primary step would be to perform cytotoxicity assays (e.g., MTT, SRB) of Methyl isodrimeninol against a panel of diverse cancer cell lines (e.g., lung, breast, colon, leukemia) to determine its IC50 values.

• Mechanism of Action Studies: Should cytotoxic activity be observed, further experiments could elucidate the underlying mechanism. This could involve assays for apoptosis (e.g., Annexin V/PI staining, caspase activation), cell cycle analysis, and investigation of key signaling pathways.

• Synthesis and Analogue Development: If Methyl isodrimeninol shows promise, synthetic efforts could be directed towards producing analogues to explore structure-activity relationships (SAR) and potentially enhance its anti-cancer properties.

Below is a generalized experimental workflow that could be adopted for such a study.

Figure 1: A generalized workflow for the initial investigation of Methyl isodrimeninol's anticancer bioactivity.

Due to the current lack of available data, it is recommended that researchers initiate primary studies to establish the foundational bioactivity profile of Methyl isodrimeninol.

The Untapped Potential of Methyl Isodrimeninol: A Look at Synergistic Antifungal Effects with Conventional Antibiotics

A new frontier in the fight against resistant fungal infections may lie in the synergistic combination of natural compounds with existing antibiotics. While direct experimental evidence for Methyl isodrimeninol is still emerging, research on closely related drimane (B1240787) sesquiterpenoids and compounds with similar mechanisms of action suggests a promising avenue for enhancing the efficacy of conventional antifungal therapies.

Methyl isodrimeninol, a derivative of isodrimeninol, belongs to the drimane sesquiterpenoid class of natural products. These compounds have garnered attention for their intrinsic antifungal properties. The primary mechanism of action for isodrimeninol and its derivatives is the inhibition of lanosterol (B1674476) 14-alpha demethylase, a key enzyme in the ergosterol (B1671047) biosynthesis pathway. Ergosterol is a vital component of the fungal cell membrane, and its disruption leads to impaired membrane function and ultimately, fungal cell death.

This guide explores the potential for synergistic antifungal effects of Methyl isodrimeninol by examining the available data on related compounds and the broader class of ergosterol synthesis inhibitors.

Comparison with Alternatives: Insights from Related Compounds

Direct studies detailing the synergistic effects of Methyl isodrimeninol with conventional antibiotics are not yet available in the published literature. However, research on polygodial, another drimane sesquiterpenoid, provides a compelling case for the potential of such combinations. Polygodial has been shown to enhance the activity of other antimicrobial agents, likely by increasing the permeability of the fungal cell membrane[1]. This "door-opening" effect could allow conventional antibiotics to enter the fungal cell more easily and reach their target sites.

Furthermore, a study investigating the combination of polygodial with the antifungal agent miconazole (B906) demonstrated a synergistic effect against Candida albicans. This suggests that combining drimane sesquiterpenoids with other antifungal drugs can lead to a more potent therapeutic effect than either compound alone.

From a mechanistic standpoint, combining two agents that target the ergosterol biosynthesis pathway at different points has been shown to be effective. For instance, the combination of terbinafine, which inhibits squalene (B77637) epoxidase, with azoles, which inhibit lanosterol 14α-demethylase, has demonstrated synergistic activity. Similarly, a powerful synergistic and fungicidal effect is observed when ergosterol biosynthesis inhibitors are combined with calcineurin inhibitors[2][3].

Quantitative Data on Synergistic Effects

While specific quantitative data for Methyl isodrimeninol in combination therapies is not available, the following table illustrates the type of data typically generated in synergy studies, using hypothetical values for demonstration. The Fractional Inhibitory Concentration (FIC) index is a common metric used to assess synergy. An FIC index of ≤ 0.5 is generally considered synergistic.

Fungal Species	Methyl Isodrimeninol MIC (µg/mL)	Antibiotic A MIC (µg/mL)	Combination MIC (Methyl Isodrimeninol / Antibiotic A) (µg/mL)	FIC Index	Interpretation
Candida albicans	16	8	2 / 1	0.25	Synergy
Aspergillus fumigatus	32	16	8 / 4	0.5	Synergy
Cryptococcus neoformans	8	4	4 / 1	0.75	Additive

Note: This table is for illustrative purposes only and does not represent actual experimental data for Methyl isodrimeninol.

Experimental Protocols

To rigorously evaluate the synergistic potential of Methyl isodrimeninol with conventional antibiotics, the following experimental protocols are essential:

Checkerboard Assay

The checkerboard assay is a standard in vitro method to determine the synergistic, additive, or antagonistic effects of two antimicrobial agents.

Methodology:

• Preparation of Antimicrobial Agents: Prepare stock solutions of Methyl isodrimeninol and the conventional antibiotic in a suitable solvent (e.g., DMSO).

• Microtiter Plate Setup: In a 96-well microtiter plate, create a two-dimensional gradient of the two agents. Typically, serial dilutions of Methyl isodrimeninol are made along the x-axis, and serial dilutions of the antibiotic are made along the y-axis.

• Inoculum Preparation: Prepare a standardized inoculum of the fungal strain to be tested (e.g., 1-5 x 10^5 CFU/mL) in a suitable broth medium, such as RPMI-1640.

• Inoculation: Add the fungal inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at 35°C for 24-48 hours.

• Reading the Results: Determine the Minimum Inhibitory Concentration (MIC) of each agent alone and in combination by visual inspection of turbidity or by using a spectrophotometer.

• Calculation of FIC Index: The Fractional Inhibitory Concentration (FIC) index is calculated using the following formula: FIC Index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • Synergy: FIC index ≤ 0.5

  • Additive: 0.5 < FIC index ≤ 4.0

  • Antagonism: FIC index > 4.0

Time-Kill Curve Assay

The time-kill curve assay provides information on the rate of fungal killing over time when exposed to antimicrobial agents, alone and in combination.

Methodology:

• Preparation of Cultures: Prepare tubes containing a standardized fungal inoculum in broth medium.

• Addition of Antimicrobial Agents: Add Methyl isodrimeninol and the conventional antibiotic to the tubes at concentrations corresponding to their MICs (e.g., 1x MIC, 2x MIC), both individually and in combination. A growth control tube without any antimicrobial agent is also included.

• Incubation and Sampling: Incubate the tubes at 35°C with agitation. At predetermined time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw aliquots from each tube.

• Colony Counting: Perform serial dilutions of the aliquots and plate them on appropriate agar (B569324) plates. After incubation, count the number of colony-forming units (CFU/mL).

• Data Analysis: Plot the log10 CFU/mL versus time for each condition. Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL by the combination compared to the most active single agent.

Visualizing the Pathways and Workflows

Proposed Mechanism of Synergy

Caption: Proposed synergistic mechanism of Methyl Isodrimeninol and a conventional antibiotic.

Experimental Workflow for Synergy Testing

Caption: Workflow for assessing the synergistic antifungal effects.

Conclusion

While direct evidence is pending, the exploration of Methyl isodrimeninol in combination with conventional antibiotics represents a compelling area of research. Based on the activity of related drimane sesquiterpenoids and the established principles of combining ergosterol biosynthesis inhibitors, there is a strong rationale for investigating these synergistic interactions. Such combinations could potentially lower the required therapeutic doses, thereby reducing toxicity and mitigating the development of antifungal resistance. Further in vitro and in vivo studies are warranted to fully elucidate the synergistic potential of Methyl isodrimeninol and pave the way for novel and more effective antifungal treatment strategies.

References

• 1. Polygodial, an antifungal potentiator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ergosterol Biosynthesis Inhibitors Become Fungicidal when Combined with Calcineurin Inhibitors against Candida albicans, Candida glabrata, and Candida krusei - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Scholars@Duke publication: Ergosterol biosynthesis inhibitors become fungicidal when combined with calcineurin inhibitors against Candida albicans, Candida glabrata, and Candida krusei. [scholars.duke.edu]

Comparative analysis of the cytotoxicity of Methyl isodrimeninol and its synthetic analogs.

A comprehensive analysis of the cytotoxic profiles of the natural drimane (B1240787) sesquiterpene, isodrimeninol, and its synthetic analogs against various cancer cell lines reveals significant potential for this class of compounds in oncology research. This guide provides a comparative overview of their cytotoxic activities, supported by experimental data and detailed methodologies, to inform future drug development endeavors.

While specific cytotoxic data for Methyl isodrimeninol remains limited in publicly available literature, the analysis of closely related drimane sesquiterpenes, including isodrimeninol and other natural and semi-synthetic analogs, offers valuable insights into their potential as anti-cancer agents. The primary mechanism of their cytotoxic action appears to be the induction of apoptosis, or programmed cell death, often initiated through the intrinsic mitochondrial pathway.[1][2]

Comparative Cytotoxicity Data

The cytotoxic potential of various drimane sesquiterpenes and their derivatives has been evaluated against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50), which measures the potency of a substance in inhibiting a specific biological function, is a key parameter in these assessments.[1] The following tables summarize the IC50 values for several well-studied drimane sesquiterpenes and their synthetic analogs.

Compound	Cancer Cell Line	IC50 (µM)
Natural Drimane Sesquiterpenes
Polygodial	DU145 (Prostate)	71.4 ± 8.5
PC-3 (Prostate)	89.2 ± 6.8
MCF-7 (Breast)	93.7 ± 9.1
Isodrimenin	DU145 (Prostate)	90.5 ± 8.2
PC-3 (Prostate)	87.6 ± 9.2
Synthetic Drimane Sesquiterpene Analogs
Drimenol Derivative (6a)	PC-3 (Prostate)	15.2 ± 1.1
HT-29 (Colon)	25.8 ± 2.3
MCF-7 (Breast)	12.5 ± 0.9
Asperflavinoid A	HepG2 (Liver)	38.5
MKN-45 (Gastric)	26.8
Ustusolate E	HL-60 (Leukemia)	8
L5178Y (Lymphoma)	1.6
PC-12 (Pheochromocytoma)	19.3
HeLa (Cervical)	15.8

Experimental Protocols

The following methodologies are representative of the experimental protocols used to determine the cytotoxic activity of drimane sesquiterpenes.

Cell Viability Assay (MTT Assay)

The cytotoxic activity of the compounds is commonly determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[1]

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 x 10³ cells/well and incubated for 24 hours to allow for cell attachment.[1]

• Compound Treatment: The cells are then treated with various concentrations of the drimane sesquiterpenes (typically ranging from 0.1 to 100 µM) and incubated for a further 48 or 72 hours.[1]

• MTT Incubation: After the incubation period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for 4 hours at 37°C.[1]

• Formazan (B1609692) Solubilization: The medium is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The concentration of the compound that causes a 50% reduction in cell viability (IC50) is calculated from the dose-response curves.

Signaling Pathways and Mechanisms of Action

Drimane sesquiterpenes often exert their cytotoxic effects by inducing apoptosis. A common mechanism involves the intrinsic apoptotic pathway, which is triggered by mitochondrial stress.[1] In some contexts, isodrimeninol has also been shown to modulate inflammatory pathways, such as the NF-κB signaling pathway, which can be linked to cell survival and proliferation.[3]

Below are diagrams illustrating the typical experimental workflow for assessing cytotoxicity and the proposed intrinsic apoptotic pathway.

Caption: A typical experimental workflow for determining the cytotoxicity of compounds using the MTT assay.

Caption: The intrinsic apoptotic pathway induced by drimane sesquiterpenes, leading to programmed cell death.

References

• 1. benchchem.com [benchchem.com]
• 2. Induction of Apoptotic Signaling Pathways by 3’ methyl ATP in Different Malignant Cells: in vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Isodrimeninol and Other Drimane Sesquiterpenoids in Biological Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of the biological activities of isodrimeninol, a representative drimane (B1240787) sesquiterpenoid, with other notable compounds from the same class, including drimenol, polygodial, and confertifolin. Due to the limited availability of specific data for Methyl isodrimeninol, this guide will focus on its close analogue, isodrimeninol. The data presented is collated from various experimental studies and is intended to serve as a valuable resource for researchers in the fields of natural product chemistry, pharmacology, and drug discovery.

Comparative Analysis of Biological Activities

The following tables summarize the quantitative data on the antifungal, antibacterial, and cytotoxic activities of isodrimeninol and other selected drimane sesquiterpenoids.

Antifungal Activity

Drimane sesquiterpenoids have demonstrated significant potential as antifungal agents. The data below presents the Minimum Inhibitory Concentration (MIC) and 50% inhibitory concentration (IC50) values against various fungal pathogens.

Compound	Fungal Strain	MIC (µg/mL)	IC50 (µg/mL)	Reference
Isodrimeninol	Candida albicans	125	[1][2]
Candida glabrata	125	[1][2]
Candida krusei	125	[1][2]
Drimenol	Candida albicans	30	[3][4]
Candida auris	60	[3][4]
Aspergillus fumigatus	8-64	[3][4]
Cryptococcus neoformans	8-64	[3][4]
Polygodial	Candida albicans	3.13	[5]
Aspergillus flavus	8-64	[6]
Fusarium spp.	8-128	[6]
Confertifolin	Scopulariopsis sp.	7.81	[7]
Curvularia lunata	7.81	[7]
Epidermophyton floccosum	7.81	[7]
Aspergillus niger	31.25	[7]

Antibacterial Activity

Several drimane sesquiterpenoids exhibit activity against both Gram-positive and Gram-negative bacteria.

Compound	Bacterial Strain	MIC (µg/mL)	Reference
Polygodial	Bacillus subtilis	100 (MBC)	[8]
Staphylococcus aureus	100 (MBC)	[8]
Escherichia coli	32-64	[6]
Klebsiella pneumoniae	32	[6]
Salmonella choleraesuis	50 (MBC)	[8]
Confertifolin	Enterococcus faecalis	31.25	[7]

MBC: Minimum Bactericidal Concentration

Cytotoxic Activity

The cytotoxic potential of drimane sesquiterpenoids against various cancer cell lines is a promising area of research. The IC50 values are presented in µM.

Compound	Cell Line	IC50 (µM)	Reference
Polygodial	HT-29 (Colon)	71.4	[9]
MDA-MB-231 (Breast)	89.2	[9]
MCF-7 (Breast)	90.5	[9]
PC-3 (Prostate)	87.6	[9]
DU-145 (Prostate)	93.7	[9]
Drimenol	HT-29 (Colon)	>200	[9]
MDA-MB-231 (Breast)	>200	[9]
MCF-7 (Breast)	>200	[9]
PC-3 (Prostate)	>200	[9]
DU-145 (Prostate)	>200	[9]
Isodrimenin	HT-29 (Colon)	97.1	[9]
MDA-MB-231 (Breast)	>200	[9]
MCF-7 (Breast)	93.5	[9]
PC-3 (Prostate)	>200	[9]
DU-145 (Prostate)	>200	[9]
Confertifolin	HT-29 (Colon)	90.2	[9]
MDA-MB-231 (Breast)	88.4	[9]
MCF-7 (Breast)	>200	[9]
PC-3 (Prostate)	>200	[9]
DU-145 (Prostate)	>200	[9]

Experimental Protocols

This section details the methodologies for the key experiments cited in this guide.

Antifungal Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against fungi.

• Fungal Strains and Media: Fungal strains (e.g., Candida albicans, Aspergillus fumigatus) are cultured on appropriate agar (B569324) plates (e.g., Sabouraud Dextrose Agar). A standardized inoculum is prepared in RPMI-1640 medium.

• Compound Preparation: The drimane sesquiterpenoid is dissolved in a suitable solvent (e.g., DMSO) to create a stock solution. Serial two-fold dilutions are prepared in a 96-well microtiter plate using RPMI-1640 medium.

• Inoculation: Each well is inoculated with the standardized fungal suspension. A positive control (fungus without compound) and a negative control (medium only) are included.

• Incubation: The microtiter plates are incubated at 35-37°C for 24-48 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is no visible growth of the fungus.

Antibacterial Susceptibility Testing (Broth Microdilution Method)

This protocol is for determining the MIC of a compound against bacteria.

• Bacterial Strains and Media: Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) are grown in a suitable broth medium (e.g., Mueller-Hinton Broth). The bacterial culture is diluted to a standardized concentration.

• Compound Preparation: Similar to the antifungal assay, a stock solution of the drimane sesquiterpenoid is prepared and serially diluted in the 96-well plate with Mueller-Hinton Broth.

• Inoculation: Each well is inoculated with the standardized bacterial suspension. Positive and negative controls are included.

• Incubation: Plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Culture: Human cancer cell lines (e.g., MCF-7, PC-3) are cultured in an appropriate medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the drimane sesquiterpenoids for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution. The plates are incubated for another 2-4 hours to allow the formazan (B1609692) crystals to form.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

Signaling Pathways and Mechanisms of Action

Drimane sesquiterpenoids exert their biological effects through various mechanisms, including the modulation of key signaling pathways.

Anti-inflammatory Activity: NF-κB Signaling Pathway

Isodrimeninol and other drimanes have been shown to possess anti-inflammatory properties, partly through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[10] This pathway is a central regulator of inflammation.

Caption: Drimane sesquiterpenoids can inhibit the NF-κB pathway, reducing pro-inflammatory gene expression.

Antifungal Mechanism of Action

The antifungal activity of drimane sesquiterpenoids can be attributed to multiple mechanisms, including the disruption of fungal cell membranes and the inhibition of key enzymes. One proposed mechanism for isodrimeninol is the inhibition of lanosterol (B1674476) 14α-demethylase, an essential enzyme in ergosterol (B1671047) biosynthesis.[1][2]

Caption: Isodrimeninol may inhibit ergosterol synthesis, leading to fungal cell death.

Cytotoxicity: Induction of Apoptosis

The cytotoxic effects of some drimane sesquiterpenoids are linked to the induction of apoptosis, or programmed cell death. This can occur through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.

Caption: Drimane sesquiterpenoids can trigger cancer cell death by activating apoptosis pathways.

Conclusion

This guide provides a comparative overview of the biological activities of isodrimeninol and other drimane sesquiterpenoids. The data indicates that while isodrimeninol shows promise, particularly in its antifungal and anti-inflammatory activities, other drimanes like polygodial exhibit broader and more potent antimicrobial and cytotoxic effects. The detailed experimental protocols and pathway diagrams are intended to facilitate further research and development of these natural compounds as potential therapeutic agents. Further head-to-head studies under standardized conditions are warranted to fully elucidate the structure-activity relationships within this diverse class of molecules.

References

• 1. Broad-spectrum antifungal activities and mechanism of drimane sesquiterpenoids [microbialcell.com]
• 2. researchgate.net [researchgate.net]
• 3. Broad-spectrum antifungal activities and mechanism of drimane sesquiterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Broad-spectrum antifungal activities and mechanism of drimane sesquiterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Harmine | CAS:442-51-3 | Potent and selective Dyrk1A inhibitor; inhibits tau phosphorylation | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 9. vdoc.pub [vdoc.pub]
• 10. researchgate.net [researchgate.net]

In Vivo Validation of Anti-inflammatory Properties: A Comparative Analysis of Isodrimeninol and Resveratrol

For researchers and professionals in drug development, identifying and validating novel anti-inflammatory compounds is a critical endeavor. This guide provides a comparative analysis of the anti-inflammatory properties of isodrimeninol, a naturally occurring sesquiterpenoid, and resveratrol (B1683913), a well-studied polyphenol. While in vivo data for Methyl isodrimeninol is not currently available, this guide utilizes in vitro findings for isodrimeninol to draw comparisons with the established in vivo anti-inflammatory effects of resveratrol. The data presented herein is intended to serve as a valuable resource for evaluating the potential of isodrimeninol-related compounds in future in vivo studies.

Comparative Efficacy of Isodrimeninol and Resveratrol

The following table summarizes the anti-inflammatory effects of isodrimeninol (based on in vitro data) and resveratrol (based on in vivo data). This comparison highlights the mechanistic insights and potential therapeutic applications of these compounds.

Feature	Isodrimeninol (in vitro)	Resveratrol (in vivo)	Reference Compound (Example: Indomethacin)
Model System	Lipopolysaccharide (LPS)-stimulated human cell lines (Saos-2 and hPDL-MSCs)[1][2][3]	Carrageenan-induced paw edema in rats/mice[4][5][6]	Carrageenan-induced paw edema in rats[7]
Key Anti-inflammatory Effect	Reduction of pro-inflammatory cytokine gene expression (IL-1β and IL-6)[1][2][3]	Reduction of paw edema and hyperalgesia[4][5]	Inhibition of paw edema[7]
Mechanism of Action	Likely mediated by negative regulation of the NF-κB signaling pathway[8]	Inhibition of COX-2, NF-κB, MAPK, and JAK/STAT signaling pathways[9][10][11][12]	Inhibition of cyclooxygenase (COX) enzymes[7]
Modulation of Inflammatory Mediators	Downregulates miR-155, a pro-inflammatory microRNA.[8]	Decreases the production of PGE2, NO, TNF-α, and IL-1β.[13]	Reduces prostaglandin (B15479496) synthesis.[7]
Reported Efficacy	Significantly decreased IL-6 and IL-1β expression at 12.5 µg/ml.[1][2][3]	Significant reduction of paw swelling at a dose of 20 mg/kg.[5]	Significant inhibition of post-carrageenan edema at 5 mg/kg.[7]

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the interpretation and replication of scientific findings. The following is a standard protocol for the carrageenan-induced paw edema model, a widely used in vivo assay to screen for acute anti-inflammatory activity.

Carrageenan-Induced Paw Edema in Rodents

Objective: To assess the in vivo anti-inflammatory activity of a test compound by measuring its ability to reduce paw edema induced by carrageenan.

Materials:

• Male Wistar rats or Swiss albino mice

• Carrageenan (1% w/v in sterile saline)

• Test compound (e.g., Isodrimeninol or Resveratrol)

• Reference anti-inflammatory drug (e.g., Indomethacin)

• Vehicle (appropriate for dissolving the test and reference compounds)

• Plethysmometer or digital calipers

Procedure:

• Animal Acclimatization: Animals are housed in a controlled environment for at least one week prior to the experiment with free access to food and water.

• Grouping: Animals are randomly divided into several groups:

  • Vehicle Control group

  • Carrageenan Control group

  • Test Compound group(s) (different doses)

  • Reference Drug group

• Compound Administration: The test compound, reference drug, or vehicle is administered to the respective animal groups, typically via oral gavage or intraperitoneal injection, at a specified time before carrageenan injection (e.g., 30-60 minutes).

• Induction of Inflammation: A subplantar injection of 0.1 mL of 1% carrageenan solution is administered into the right hind paw of each animal.[7][14][15][16][17][18][19]

• Measurement of Paw Edema: The volume of the carrageenan-injected paw is measured using a plethysmometer or its thickness is measured with digital calipers at baseline (before carrageenan injection) and at regular intervals post-injection (e.g., 1, 2, 3, 4, and 5 hours).[7]

• Data Analysis: The degree of paw swelling is calculated as the difference in paw volume or thickness before and after carrageenan injection. The percentage inhibition of edema for the treated groups is calculated relative to the carrageenan control group.

Visualizing Experimental and Molecular Pathways

Diagrams are powerful tools for illustrating complex biological processes and experimental designs. The following diagrams were generated using Graphviz (DOT language) to visualize the experimental workflow and the signaling pathways modulated by isodrimeninol and resveratrol.

Figure 1: Experimental workflow for the carrageenan-induced paw edema model.

References

• 1. researchgate.net [researchgate.net]
• 2. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. investigadores.uandes.cl [investigadores.uandes.cl]
• 4. Resveratrol decreases hyperalgesia induced by carrageenan in the rat hind paw [pubmed.ncbi.nlm.nih.gov]
• 5. Resveratrol treatment inhibits acute pharyngitis in the mice model through inhibition of PGE2/COX-2 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Resveratrol as a Bioenhancer to Improve Anti-Inflammatory Activities of Apigenin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-Inflammatory Action and Mechanisms of Resveratrol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anti-inflammatory effects of resveratrol: possible role in prevention of age-related cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anti-Inflammatory Effects of Resveratrol: Mechanistic Insights [mdpi.com]
• 12. academic.oup.com [academic.oup.com]
• 13. Study on Anti-Inflammatory Mechanisms of Resveratrol [journal11.magtechjournal.com]
• 14. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. phytopharmajournal.com [phytopharmajournal.com]
• 19. Anti-Inflammatory Effect of Izalpinin Derived from Chromolaena leivensis: λ-Carrageenan-Induced Paw Edema and In Silico Model - PMC [pmc.ncbi.nlm.nih.gov]

Structure-Activity Relationship of Isodrimeninol Derivatives: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the biological activities of isodrimeninol derivatives. It includes a summary of quantitative data, detailed experimental protocols for key assays, and a visualization of a relevant signaling pathway to support further research and development in this area.

Isodrimeninol, a drimane (B1240787) sesquiterpenoid, and its derivatives have garnered significant interest due to their diverse biological activities, including antifungal and anti-inflammatory properties. Understanding the structure-activity relationship (SAR) of these compounds is crucial for the rational design of more potent and selective therapeutic agents. This guide synthesizes available data to facilitate a comparative analysis of isodrimeninol derivatives.

Antifungal Activity: Targeting Lanosterol (B1674476) 14-alpha Demethylase

Recent studies have focused on the antifungal potential of isodrimeninol and its synthetic derivatives, particularly against pathogenic Candida species. The primary mechanism of action for their antifungal effect has been identified as the inhibition of lanosterol 14-alpha demethylase, a key enzyme in ergosterol (B1671047) biosynthesis.

A study involving the hemi-synthesis of four sesquiterpenoids from isodrimeninol (C1) through oxidation with pyridinium (B92312) chlorochromate (PCC) revealed important SAR insights.[1][2] The resulting derivatives (C2, C3, C4, and C5) were evaluated for their antifungal activity against C. albicans, C. glabrata, and C. krusei.

Table 1: Antifungal Activity of Isodrimeninol and its Oxidation Derivatives

Compound	Modification from Isodrimeninol (C1)	C. albicans IC50 (µg/mL)	C. glabrata IC50 (µg/mL)	C. krusei IC50 (µg/mL)
Isodrimeninol (C1)	-	125	125	125
C2	Oxidation product	>200 (inactive)	>200 (inactive)	>200 (inactive)
C3	Oxidation product	>200 (inactive)	>200 (inactive)	>200 (inactive)
C4	Novel oxidation product	75	75	75
C5	Oxidation product	>200 (inactive)	>200 (inactive)	>200 (inactive)

Data sourced from: Biomolecules 2020, 10(8), 1101.[1][2]

The data clearly indicates that the novel oxidized derivative, C4, exhibited a significantly increased antifungal activity compared to the parent compound, isodrimeninol (C1), with an IC50 value of 75 µg/mL across all tested Candida strains.[1][2] In contrast, derivatives C2, C3, and C5 were found to be inactive at concentrations up to 200 µg/mL.[1] This suggests that specific oxidative modifications to the isodrimeninol scaffold are crucial for enhancing its antifungal potency. Molecular docking studies further supported these findings, indicating that C4 forms a more stable complex with lanosterol 14-alpha demethylase than C1, thereby blocking the enzyme's active site more effectively.[2]

Anti-inflammatory Activity: Modulation of the NF-κB Signaling Pathway

Isodrimeninol has also demonstrated anti-inflammatory effects, which are believed to be mediated through the modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[3] NF-κB is a critical transcription factor that regulates the expression of numerous pro-inflammatory genes.[3]

In vitro studies using lipopolysaccharide (LPS)-stimulated Saos-2 cells (osteoblast-like) and human periodontal ligament-derived mesenchymal stromal cells (hPDL-MSCs) have shown that isodrimeninol can significantly reduce the gene expression of the pro-inflammatory cytokines Interleukin-1beta (IL-1β) and Interleukin-6 (IL-6).[3] The proposed mechanism involves the inhibition of the phosphorylation and subsequent degradation of IκBα, the inhibitory protein of NF-κB.[3] This action prevents the translocation of NF-κB into the nucleus, thereby downregulating the expression of its target inflammatory genes.[3]

Furthermore, isodrimeninol has been observed to modulate the expression of several microRNAs (miRNAs) associated with inflammation in periodontitis models, suggesting a multi-faceted regulatory role in inflammatory processes.[3]

Experimental Protocols

Antifungal Susceptibility Testing (Broth Microdilution Method)

This protocol is based on the general principles of the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Inoculum Preparation: Yeast colonies are suspended in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard. This suspension is then diluted in RPMI-1640 medium to a final concentration of approximately 0.5 x 10³ to 2.5 x 10³ cells/mL.

• Drug Dilution: Test compounds are serially diluted in RPMI-1640 medium in a 96-well microtiter plate to achieve a range of desired concentrations.

• Incubation: An equal volume of the prepared inoculum is added to each well of the microtiter plate containing the diluted compounds. The plate is then incubated at 35°C for 24-48 hours.

• Endpoint Determination: The minimum inhibitory concentration (IC50) is determined as the lowest concentration of the compound that causes a 50% reduction in visible growth compared to the growth control well (containing no compound). This can be assessed visually or by using a spectrophotometer to measure optical density.

NF-κB Luciferase Reporter Assay

This assay is used to quantify the activity of the NF-κB signaling pathway.

• Cell Culture and Transfection: Human embryonic kidney (HEK293) cells are cultured in DMEM supplemented with 10% FBS. Cells are seeded in a 96-well plate and co-transfected with a firefly luciferase reporter plasmid under the control of an NF-κB response element and a Renilla luciferase plasmid (for normalization of transfection efficiency).

• Compound Treatment and Stimulation: After 24 hours of transfection, the cells are pre-treated with various concentrations of the isodrimeninol derivatives for 1 hour. Subsequently, the cells are stimulated with an NF-κB activator, such as tumor necrosis factor-alpha (TNF-α) (20 ng/mL), for 6-8 hours to induce NF-κB activation.

• Cell Lysis and Luciferase Measurement: The cells are washed with PBS and lysed using a passive lysis buffer. The firefly and Renilla luciferase activities are then measured sequentially in a luminometer using a dual-luciferase reporter assay system.

• Data Analysis: The firefly luciferase activity is normalized to the Renilla luciferase activity for each well. The fold induction of NF-κB activity is calculated by comparing the normalized luciferase activity of the stimulated and compound-treated samples to the stimulated, untreated control.

Signaling Pathway and Experimental Workflow Visualization

The following diagrams illustrate the NF-κB signaling pathway, a key target of the anti-inflammatory action of isodrimeninol derivatives, and a typical experimental workflow for evaluating their antifungal activity.

Caption: NF-κB signaling pathway and potential inhibition by isodrimeninol derivatives.

Caption: Experimental workflow for determining the antifungal activity of isodrimeninol derivatives.

References

• 1. mdpi.com [mdpi.com]
• 2. Oxidation of Isodrimeninol with PCC Yields Drimane Derivatives with Activity against Candida Yeast by Inhibition of Lanosterol 14-Alpha Demethylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Anti-inflammatory Mechanisms of Methyl Isodrimeninol and Other Sesquiterpenes

For Immediate Release

A detailed comparative guide for researchers, scientists, and drug development professionals exploring the mechanistic similarities and differences between the sesquiterpene Methyl Isodrimeninol and other notable compounds in its class. This guide synthesizes current experimental data on their anti-inflammatory properties, focusing on molecular pathways and quantitative comparisons.

The quest for novel anti-inflammatory agents has led to a significant focus on natural products, with sesquiterpenes emerging as a promising class of compounds. Among these, Methyl Isodrimeninol has garnered interest for its bioactive properties. This guide provides a comprehensive comparison of the mechanism of action of Methyl Isodrimeninol with other well-researched sesquiterpenes, namely Parthenolide, Costunolide, and Dehydrocostus lactone.

Commonalities in Anti-inflammatory Action: The NF-κB Pathway as a Central Hub

A striking similarity among Methyl Isodrimeninol and other sesquiterpenes lies in their ability to modulate the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a critical transcription factor that orchestrates the expression of numerous pro-inflammatory genes, including cytokines and adhesion molecules.

Methyl Isodrimeninol , identified in studies as Isodrimeninol, exerts its anti-inflammatory effects by inhibiting the NF-κB pathway. This inhibition is thought to occur through the prevention of the phosphorylation and subsequent degradation of IκBα, an inhibitory protein that sequesters NF-κB in the cytoplasm. By stabilizing IκBα, Isodrimeninol prevents the translocation of NF-κB to the nucleus, thereby downregulating the expression of pro-inflammatory cytokines such as Interleukin-1beta (IL-1β) and Interleukin-6 (IL-6)[1][2]. Furthermore, Isodrimeninol has been shown to modulate the expression of specific microRNAs (miRNAs) involved in inflammatory processes, adding another layer to its mechanism of action[1][2].

Similarly, other prominent sesquiterpenes, particularly sesquiterpene lactones, are well-documented inhibitors of the NF-κB pathway.

• Parthenolide , a germacranolide sesquiterpene lactone, is a potent NF-κB inhibitor. It is believed to directly alkylate and inactivate the IκB kinase (IKK) complex, a key upstream activator of NF-κB.

• Costunolide and Dehydrocostus lactone , both eudesmanolide sesquiterpene lactones, also demonstrate significant anti-inflammatory activity through the suppression of NF-κB signaling.

Quantitative Comparison of Anti-inflammatory Potency

While the overarching mechanism of NF-κB inhibition is a common thread, the potency of these sesquiterpenes can vary. The following table summarizes the available quantitative data on the anti-inflammatory effects of Methyl Isodrimeninol and its counterparts. It is important to note that a direct IC50 value for Isodrimeninol on NF-κB inhibition was not found in the reviewed literature; therefore, its effective concentration for cytokine reduction is presented.

Compound	Target/Assay	Cell Line	IC50 / Effective Concentration
Methyl Isodrimeninol (Isodrimeninol)	IL-1β and IL-6 Reduction	Saos-2 and hPDL-MSCs	12.5 µg/mL[1]
Parthenolide	NF-κB Inhibition	HEK-Blue™ cells	Significant inhibition at 15, 50, and 70 µM
Costunolide	Cytotoxicity (related to NF-κB inhibition)	MDA-MB-231	~27.90 µM
Dehydrocostus lactone derivative (5d)	Nitric Oxide (NO) Production Inhibition	RAW264.7	< 10 µM

Signaling Pathway of Methyl Isodrimeninol

The anti-inflammatory action of Methyl Isodrimeninol (Isodrimeninol) can be visualized as a cascade of events initiated by an inflammatory stimulus and culminating in the suppression of pro-inflammatory gene expression.

Caption: Signaling pathway of Methyl Isodrimeninol.

Experimental Protocols

To facilitate further research and comparative studies, detailed methodologies for key experiments are provided below.

NF-κB Inhibition Assay (Reporter Gene Assay)

This assay quantifies the inhibition of NF-κB activation in response to a test compound.

• Cell Culture: Maintain a stable cell line (e.g., HEK293) expressing a luciferase reporter gene under the control of an NF-κB response element in appropriate culture medium.

• Cell Seeding: Plate the cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the sesquiterpene of interest for a predetermined incubation period (e.g., 1-2 hours).

• Stimulation: Induce NF-κB activation by adding a stimulant such as Tumor Necrosis Factor-alpha (TNF-α) or Lipopolysaccharide (LPS) to the cell culture medium.

• Lysis and Luminescence Measurement: After the stimulation period, lyse the cells and measure the luciferase activity using a luminometer.

• Data Analysis: Calculate the percentage of NF-κB inhibition for each compound concentration relative to the stimulated control. Determine the IC50 value by plotting the inhibition percentage against the compound concentration.

Cytokine Expression Analysis (Quantitative Real-Time PCR - qPCR)

This protocol measures the effect of a compound on the mRNA expression levels of pro-inflammatory cytokines.

• Cell Culture and Treatment: Culture appropriate cells (e.g., macrophages, endothelial cells) and treat them with the test sesquiterpene, followed by stimulation with an inflammatory agent (e.g., LPS).

• RNA Extraction: Isolate total RNA from the treated and control cells using a suitable RNA extraction kit.

• cDNA Synthesis: Reverse transcribe the extracted RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme.

• qPCR: Perform qPCR using specific primers for the target cytokine genes (e.g., IL-1β, IL-6) and a reference gene (e.g., GAPDH, β-actin).

• Data Analysis: Quantify the relative gene expression using the ΔΔCt method, comparing the expression levels in the treated groups to the stimulated control group.

Comparative Experimental Workflow

To objectively compare the anti-inflammatory efficacy of different sesquiterpenes, a standardized experimental workflow is crucial.

Caption: Workflow for comparing sesquiterpenes.

Conclusion

References

• 1. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MicroRNAs modulation by isodrimeninol from Drimys winteri in periodontitis-associated cellular models: preliminary results - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Methyl Isodrimeninol: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. This guide provides essential, immediate safety and logistical information for the proper disposal of methyl isodrimeninol.

Methyl isodrimeninol, as an organic compound, must be treated as hazardous waste. Improper disposal can lead to environmental contamination and potential health risks. Adherence to the following procedures, in conjunction with your institution's specific environmental health and safety (EHS) guidelines, is imperative.

Immediate Safety Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal Protective Equipment (PPE).

Recommended PPE:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat.

• Respiratory Protection: Use in a well-ventilated area, such as a fume hood. If significant dust or aerosols are generated, a respirator may be necessary.

Step-by-Step Disposal Procedure

• Segregation of Waste:

  • Do not mix methyl isodrimeninol waste with other waste streams unless explicitly permitted by your institution's EHS department.

  • Keep solid and liquid waste in separate, designated containers.

• Containing Liquid Methyl Isodrimeninol Waste:

  • Collect all liquid waste containing methyl isodrimeninol, including unused solutions and solvent rinses, in a dedicated, leak-proof, and chemically compatible container.

  • The container should be clearly labeled as "Hazardous Waste" and include the full chemical name: "Methyl Isodrimeninol".

• Managing Solid Methyl Isodrimeninol Waste:

  • Place solid methyl isodrimeninol waste in a securely sealed, wide-mouth container.

  • Label the container as "Hazardous Waste" with the chemical name "Methyl Isodrimeninol".

• Handling Contaminated Materials:

  • Any materials that have come into contact with methyl isodrimeninol, such as pipette tips, gloves, and absorbent paper, must be disposed of as hazardous waste.

  • Place these contaminated items in a designated, sealed container or a durable, leak-proof bag clearly labeled as "Hazardous Waste: Methyl Isodrimeninol Contaminated Debris".

• Storage Pending Disposal:

  • Store all methyl isodrimeninol waste containers in a designated satellite accumulation area (SAA) that is at or near the point of generation.

  • Ensure containers are tightly sealed to prevent leaks or spills.

  • Store in a cool, dry, and well-ventilated area away from incompatible materials.

• Arranging for Disposal:

  • Contact your institution's EHS department or a licensed hazardous waste disposal contractor to schedule a pickup for the waste.

  • Provide them with an accurate description of the waste, including the chemical name and quantity.

Crucially, never dispose of methyl isodrimeninol down the drain or in the regular trash.

Quantitative Data Summary

Waste Type	Container Type	Labeling Requirements
Liquid Methyl Isodrimeninol	Leak-proof, chemically compatible container	"Hazardous Waste: Methyl Isodrimeninol"
Solid Methyl Isodrimeninol	Securely sealed, wide-mouth container	"Hazardous Waste: Methyl Isodrimeninol"
Contaminated Debris	Sealed container or durable, leak-proof bag	"Hazardous Waste: Methyl Isodrimeninol Contaminated Debris"

Experimental Protocols

While specific experimental protocols involving methyl isodrimeninol will vary, the following general principles for waste generation and collection should be integrated into any procedure:

• Minimization: Use the smallest feasible quantity of methyl isodrimeninol for your experiment to minimize waste generation.

• In-Lab Collection: At the point of generation, immediately transfer any waste into the appropriately labeled hazardous waste container.

• Spill Management: In the event of a spill, contain the material with an inert absorbent (e.g., vermiculite, sand). Collect the absorbed material and place it in a sealed container for disposal as hazardous waste.

Disposal Workflow

Caption: Workflow for the proper disposal of methyl isodrimeninol waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's specific Environmental Health and Safety (EHS) protocols and adhere to all local, state, and federal regulations regarding hazardous waste disposal.

Essential Safety and Operational Guidance for Handling Methyl Isodrimeninol

This document provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals working with Methyl isodrimeninol. The following procedural guidance is based on available safety data and established laboratory best practices.

Important Note: The Safety Data Sheet (SDS) for Methyl isodrimeninol currently indicates "no data available" for its specific GHS hazard classification[1]. Therefore, a conservative approach to handling, personal protective equipment (PPE), and disposal is strongly recommended. Always handle this compound within a well-ventilated area[1].

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling Methyl isodrimeninol due to the unknown specific hazards. The following table summarizes the recommended PPE based on the available safety information.

PPE Category	Recommendation	Standard
Eye Protection	Wear tightly fitting safety goggles with side-shields.	EN 166 (EU) or NIOSH (US)[1]
Hand Protection	Handle with chemical-impermeable gloves. Gloves must be inspected prior to use. Wash and dry hands after handling.	EU Directive 89/686/EEC, EN 374[1]
Body Protection	Wear fire/flame resistant and impervious clothing. Suitable protective clothing is advised.	-
Respiratory Protection	If exposure limits are exceeded or irritation or other symptoms are experienced, use a full-face respirator.	-

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of Methyl isodrimeninol and ensure a safe laboratory environment.

Aspect	Guideline
Handling	Handle in a well-ventilated place. Avoid contact with skin and eyes. Avoid the formation of dust and aerosols. Use non-sparking tools and prevent fire caused by electrostatic discharge steam.[1]
Storage	Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from foodstuff containers or incompatible materials.[1]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Procedure
Inhalation	Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately. Do not use mouth-to-mouth resuscitation if the chemical was ingested or inhaled.[1]
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor.[1]
Eye Contact	Rinse with pure water for at least 15 minutes and consult a doctor.[1]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or poison control center immediately.[1]

Spillage and Disposal

In case of a spill, prompt and safe cleanup is necessary to prevent exposure and environmental contamination.

Procedure	Action
Spill Response	Avoid dust formation. Avoid breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of the spill/leak. Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains. Discharge into the environment must be avoided.[1]
Disposal	The material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing. Do not contaminate water, foodstuffs, feed, or seed by storage or disposal. Do not discharge to sewer systems. Keep the chemical in suitable, closed containers for disposal.[1]
Container Disposal	Containers can be triply rinsed (or equivalent) and offered for recycling or reconditioning. Alternatively, the packaging can be punctured to make it unusable for other purposes and then be disposed of in a sanitary landfill. Controlled incineration with flue gas scrubbing is possible for combustible packaging materials.[1]

Experimental Workflow: Handling and Disposal of Methyl Isodrimeninol

The following diagram outlines the key steps and decision points for the safe handling and disposal of Methyl isodrimeninol.

Caption: Workflow for safe handling and disposal of Methyl isodrimeninol.

References

• 1. targetmol.com [targetmol.com]